1-(Ferrocenyl)ethanol

Core Science & Biosynthesis

An In-depth Technical Guide to the Spectroscopic Data of 1-(Ferrocenyl)ethanol

This technical guide provides a comprehensive overview of the spectroscopic data for 1-(Ferrocenyl)ethanol, a key ferrocene (B1249389) derivative with applications in various research fields, including materials science and drug development. The document is intended for researchers, scientists, and professionals in drug development, offering a detailed summary of its nuclear magnetic resonance (NMR), infrared (IR), and ultraviolet-visible (UV-Vis) spectroscopic properties.

Introduction

1-(Ferrocenyl)ethanol is a chiral alcohol derived from ferrocene. Its unique electronic and structural properties, stemming from the presence of the ferrocenyl moiety, make spectroscopic analysis a critical tool for its characterization. This guide presents a consolidation of its ¹H NMR, ¹³C NMR, IR, and UV-Vis spectroscopic data, alongside detailed experimental protocols for data acquisition.

Spectroscopic Data

The following sections summarize the key spectroscopic data for 1-(Ferrocenyl)ethanol, presented in tabular format for clarity and ease of comparison.

2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the molecular structure of 1-(Ferrocenyl)ethanol. The data presented here are typically recorded in deuterated chloroform (B151607) (CDCl₃).

Table 1: ¹H NMR Spectroscopic Data for 1-(Ferrocenyl)ethanol

Chemical Shift (δ) ppm	Multiplicity	Integration	Assignment
~4.14-4.30	m	9H	Ferrocenyl (Fc) protons (unsubstituted Cp ring and substituted Cp ring)
~1.24-1.44	d	3H	-CH₃
~4.46	q	1H	-CH(OH)-
Variable	s (broad)	1H	-OH

Note: The chemical shifts for the ferrocenyl protons can be complex due to the chirality of the adjacent carbon, leading to diastereotopic protons on the substituted cyclopentadienyl (B1206354) (Cp) ring. The exact chemical shifts and coupling constants can vary depending on the solvent and concentration.

Table 2: ¹³C NMR Spectroscopic Data for 1-(Ferrocenyl)ethanol

Chemical Shift (δ) ppm	Assignment
~94.9	C (ipso) of substituted Cp ring
~68.3	Unsubstituted Cp ring carbons
~67.9	C-H of substituted Cp ring
~66.1	C-H of substituted Cp ring
~65.6	-CH(OH)-
~23.7	-CH₃

Note: The assignment of the substituted Cp ring carbons can be complex due to the diastereotopic effect of the chiral center.[1]

2.2. Infrared (IR) Spectroscopy

IR spectroscopy provides information about the functional groups present in 1-(Ferrocenyl)ethanol. The data is typically recorded from a KBr pellet or as a thin film.

Table 3: IR Spectroscopic Data for 1-(Ferrocenyl)ethanol

Wavenumber (cm⁻¹)	Intensity	Assignment
~3400	Strong, Broad	O-H stretch
~3100-3000	Medium	C-H stretch (aromatic Cp)
~2950-2850	Medium	C-H stretch (aliphatic)
~1682	Medium	C=C stretch (ferrocenyl Cp ring)
~1100	Strong	C-O stretch
~820	Strong	C-H out-of-plane bend (ferrocenyl)

Note: The exact peak positions and intensities can vary based on the sample preparation method.

2.3. Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy of 1-(Ferrocenyl)ethanol reveals electronic transitions, particularly the characteristic metal-to-ligand charge transfer (MLCT) bands of the ferrocene core. The spectrum is typically recorded in ethanol (B145695) or other suitable organic solvents.

Table 4: UV-Vis Spectroscopic Data for 1-(Ferrocenyl)ethanol

λmax (nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Assignment
~450	Not consistently reported	Metal-to-Ligand Charge Transfer (MLCT)
~375	Not consistently reported	π to π* transition (in some derivatives)

Note: The molar absorptivity can vary depending on the solvent and the purity of the sample.[2]

Experimental Protocols

The following are detailed methodologies for the key spectroscopic experiments cited.

3.1. NMR Spectroscopy

• Sample Preparation: A sample of 1-(Ferrocenyl)ethanol (typically 5-10 mg for ¹H NMR, 20-50 mg for ¹³C NMR) is dissolved in approximately 0.6-0.8 mL of deuterated chloroform (CDCl₃) containing tetramethylsilane (B1202638) (TMS) as an internal standard. The solution is then transferred to a 5 mm NMR tube.

• Instrumentation: Spectra are typically acquired on a Bruker DPX 200 (200 MHz for ¹H NMR) or a 400 MHz spectrometer.[3][4]

• Data Acquisition: For ¹H NMR, a standard pulse sequence is used. For ¹³C NMR, a proton-decoupled pulse sequence is typically employed to simplify the spectrum. The number of scans is adjusted to achieve an adequate signal-to-noise ratio.

• Data Processing: The raw data is Fourier transformed, and the resulting spectrum is phase and baseline corrected. Chemical shifts are referenced to the TMS signal at 0.00 ppm.

3.2. IR Spectroscopy

• Sample Preparation (KBr Pellet Method): A small amount of 1-(Ferrocenyl)ethanol (1-2 mg) is ground with anhydrous potassium bromide (KBr) (100-200 mg) using an agate mortar and pestle. The mixture is then pressed into a thin, transparent pellet using a hydraulic press.

• Instrumentation: A Fourier-transform infrared (FT-IR) spectrometer is used to record the spectrum.

• Data Acquisition: A background spectrum of the empty sample compartment is first recorded. The KBr pellet containing the sample is then placed in the sample holder, and the spectrum is recorded, typically in the range of 4000-400 cm⁻¹.

• Data Processing: The sample spectrum is ratioed against the background spectrum to produce the final transmittance or absorbance spectrum.

3.3. UV-Vis Spectroscopy

• Sample Preparation: A stock solution of 1-(Ferrocenyl)ethanol is prepared in a spectroscopic grade solvent such as ethanol. This stock solution is then diluted to a concentration that results in an absorbance reading within the optimal range of the instrument (typically 0.1-1.0 AU).

• Instrumentation: A double-beam UV-Vis spectrophotometer is used for analysis.

• Data Acquisition: A cuvette containing the pure solvent is used as a reference. The sample solution is placed in a matched quartz cuvette, and the absorption spectrum is recorded over a specific wavelength range (e.g., 200-800 nm).

• Data Processing: The instrument software automatically subtracts the absorbance of the solvent reference from the sample spectrum to provide the absorbance of the analyte.

Visualization of Spectroscopic Workflow

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of 1-(Ferrocenyl)ethanol.

Caption: Logical workflow for the spectroscopic characterization of 1-(Ferrocenyl)ethanol.

References

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. asianpubs.org [asianpubs.org]
• 4. rsc.org [rsc.org]

Crystal Structure of 1-(Ferrocenyl)ethanol: A Technical Overview

Despite a comprehensive search of available scientific literature and crystallographic databases, a complete, publicly accessible single-crystal X-ray diffraction study detailing the precise crystal structure of 1-(Ferrocenyl)ethanol could not be located. This technical guide, therefore, provides a detailed overview of the synthesis and general characterization of 1-(Ferrocenyl)ethanol, alongside standardized experimental protocols that would be employed for its crystal structure analysis. The quantitative data herein is based on closely related, structurally characterized ferrocene (B1249389) derivatives and serves as a representative example for researchers in the field.

Introduction to 1-(Ferrocenyl)ethanol

1-(Ferrocenyl)ethanol is an organometallic compound featuring a ferrocene moiety substituted with a 1-hydroxyethyl group. This chiral alcohol is a valuable synthetic intermediate in the preparation of a variety of more complex ferrocene derivatives. These derivatives have applications in diverse areas such as catalysis, materials science, and medicinal chemistry, owing to the unique electronic and steric properties of the ferrocene core. A detailed understanding of its three-dimensional structure through single-crystal X-ray analysis is crucial for rationalizing its reactivity and for the design of new functional molecules.

Synthesis and Crystallization

The synthesis of 1-(Ferrocenyl)ethanol is typically achieved through the reduction of acetylferrocene. The resulting alcohol can then be purified and crystallized to obtain samples suitable for X-ray diffraction studies.

Experimental Protocol: Synthesis of 1-(Ferrocenyl)ethanol

This protocol is a standard laboratory procedure for the synthesis of 1-(Ferrocenyl)ethanol.

Materials:

• Acetylferrocene

• Sodium borohydride (B1222165) (NaBH₄)

• Methanol (B129727)

• Dichloromethane (CH₂Cl₂)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Separatory funnel

• Rotary evaporator

Procedure:

• Acetylferrocene is dissolved in methanol in a round-bottom flask and the solution is cooled in an ice bath.

• Sodium borohydride is added portion-wise to the stirred solution. The reaction progress is monitored by thin-layer chromatography (TLC).

• Upon completion, the reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• The methanol is removed under reduced pressure using a rotary evaporator.

• The aqueous residue is extracted with dichloromethane.

• The combined organic layers are washed with brine and dried over anhydrous magnesium sulfate.

• The solvent is removed by rotary evaporation to yield crude 1-(Ferrocenyl)ethanol.

• The crude product is purified by column chromatography on silica (B1680970) gel.

Experimental Protocol: Crystallization

Single crystals suitable for X-ray diffraction can be grown using various techniques.

Procedure:

• The purified 1-(Ferrocenyl)ethanol is dissolved in a minimal amount of a suitable hot solvent (e.g., hexane (B92381) or a mixture of hexane and ethyl acetate).

• The solution is allowed to cool slowly to room temperature.

• The container is then transferred to a refrigerator (4 °C) and left undisturbed for several days to facilitate the growth of single crystals.

• Alternatively, vapor diffusion by placing a concentrated solution of the compound in a small vial inside a larger sealed container with a more volatile solvent in which the compound is less soluble can yield high-quality crystals.

Hypothetical Crystal Structure Analysis

In the absence of specific experimental data for 1-(Ferrocenyl)ethanol, this section presents representative crystallographic data based on known structures of similar ferrocene derivatives containing substituted cyclopentadienyl (B1206354) rings.

Data Presentation

The following tables summarize hypothetical, yet realistic, quantitative data for the crystal structure of 1-(Ferrocenyl)ethanol.

Table 1: Hypothetical Crystal Data and Structure Refinement
Empirical formula	C₁₂H₁₄FeO
Formula weight	230.08
Temperature	293(2) K
Wavelength	0.71073 Å
Crystal system	Monoclinic
Space group	P2₁/c
Unit cell dimensions
a	10.5 Å
b	8.2 Å
c	12.1 Å
α	90°
β	105°
γ	90°
Volume	1000 ų
Z	4
Calculated density	1.528 Mg/m³
Absorption coefficient	1.65 mm⁻¹
F(000)	480
Data collection and refinement
Theta range for data collection	2.5 to 27.5°
Reflections collected	5000
Independent reflections	2000 [R(int) = 0.04]
Final R indices [I>2sigma(I)]	R1 = 0.05, wR2 = 0.12
R indices (all data)	R1 = 0.07, wR2 = 0.15
Largest diff. peak and hole	0.5 and -0.5 e.Å⁻³

Table 2: Hypothetical Selected Bond Lengths (Å)
Fe-C(Cp)	2.03 - 2.06
C-C (in Cp rings)	1.40 - 1.44
C(Cp)-C(ethanol)	1.51
C-O	1.43
C-C (ethanol)	1.52

Table 3: Hypothetical Selected Bond Angles (°) and Torsion Angles (°)
Bond Angles
C(Cp)-C(Cp)-C(Cp)	107.5 - 108.5
C(Cp)-C(ethanol)-O	110.0
C(Cp)-C(ethanol)-C(methyl)	112.0
Torsion Angles
C(Cp)-C(Cp)-C(ethanol)-O	175.0

Experimental Protocol: Single-Crystal X-ray Diffraction

This protocol outlines the standard procedure for determining the crystal structure of a compound like 1-(Ferrocenyl)ethanol.

Procedure:

• A suitable single crystal is selected and mounted on a goniometer head.

• The crystal is placed in a stream of cold nitrogen gas (typically 100 K or 293 K) to minimize thermal vibrations.

• The crystal is centered in the X-ray beam of a diffractometer equipped with a suitable radiation source (e.g., Mo Kα or Cu Kα) and a detector.

• A preliminary unit cell is determined from a few initial diffraction images.

• A full sphere of diffraction data is collected by rotating the crystal through a series of angles.

• The collected data is processed, which includes integration of reflection intensities, data reduction, and absorption correction.

• The crystal structure is solved using direct methods or Patterson methods to obtain an initial model of the atomic positions.

• The structural model is refined against the experimental data using full-matrix least-squares methods, adjusting atomic positions, and anisotropic displacement parameters.

• Hydrogen atoms are typically located in the difference Fourier map and refined with appropriate constraints.

• The final refined structure is validated using crystallographic software to check for geometric reasonability and other quality indicators.

Visualizations

The following diagrams illustrate the experimental workflow for crystal structure analysis and a representation of the molecular structure of 1-(Ferrocenyl)ethanol.

Experimental workflow for crystal structure analysis.

Molecular structure of 1-(Ferrocenyl)ethanol.

Conclusion

While a definitive experimental crystal structure for 1-(Ferrocenyl)ethanol is not currently available in the public domain, this guide provides a comprehensive overview of the necessary synthetic and analytical procedures for its determination. The provided hypothetical data and detailed protocols offer a valuable resource for researchers and professionals in drug development and materials science, enabling them to understand the key aspects of the structural analysis of this important ferrocene derivative. Further research to elucidate the precise crystal structure would be a valuable contribution to the field of organometallic chemistry.

electrochemical behavior of 1-(Ferrocenyl)ethanol

An In-depth Technical Guide to the Electrochemical Behavior of 1-(Ferrocenyl)ethanol

Introduction

1-(Ferrocenyl)ethanol is an organometallic compound featuring a ferrocene (B1249389) core, where an iron atom is "sandwiched" between two cyclopentadienyl (B1206354) rings, with a 1-hydroxyethyl substituent on one of the rings.[1][2] This structure confers unique and stable redox properties, making it a compound of significant interest in electrochemistry, catalysis, and materials science.[2][3] Ferrocene and its derivatives are known for their well-behaved, reversible one-electron oxidation process, which has led to their widespread use as electrochemical standards and mediators.[4][5]

The relevance of 1-(Ferrocenyl)ethanol and similar derivatives extends to drug development, particularly in the design of novel antitumor agents.[6] The mechanism of action for many ferrocene-based drug candidates is believed to involve the oxidation of the ferrocene (Fe-II) moiety to the corresponding ferrocenium (B1229745) (Fe-III) cation.[7] This redox activity can lead to the generation of reactive oxygen species (ROS), which subsequently induce cellular damage, such as DNA cleavage, leading to cell death.[6][7] This guide provides a detailed overview of the , focusing on its redox mechanism, experimental protocols for its characterization, and its potential applications.

Core Electrochemical Properties

The defining electrochemical characteristic of 1-(Ferrocenyl)ethanol is the reversible, one-electron oxidation of the iron center from Fe(II) to Fe(III).[4] This process transforms the neutral ferrocene derivative into a ferrocenium cation. The substituent on the cyclopentadienyl ring—in this case, the 1-hydroxyethyl group—influences the exact redox potential by modulating the electron density at the iron center.[4]

The electrochemical oxidation can be represented by the following reaction:

Fe(C₅H₅)(C₅H₄CH(OH)CH₃) ⇌ [Fe(C₅H₅)(C₅H₄CH(OH)CH₃)]⁺ + e⁻

This redox couple is typically characterized by a well-defined pair of anodic (oxidation) and cathodic (reduction) peaks in cyclic voltammetry, indicating a high degree of electrochemical reversibility.[5][6]

Data Presentation: Electrochemical Parameters

The formal reduction potential (E°′) is a key parameter for characterizing the redox behavior. The table below summarizes typical electrochemical data for 1-(Ferrocenyl)ethanol and related compounds.

Compound	Formal Potential (E°′ vs Fc/Fc⁺)	Solvent / Electrolyte	Technique	Reference
Ferrocenylmethanol	175 mV	CH₃CN / 0.1 M N(nBu)₄PF₆	Cyclic Voltammetry	[8]
Ferrocene Derivative 2*	+260 mV	100 mM Sodium Phosphate (B84403) Buffer (pH 6.0)	Cyclic Voltammetry	[6]
Ferrocene	+230 mV	100 mM Sodium Phosphate Buffer (pH 6.0)	Cyclic Voltammetry	[6]

Note: Derivative 2 is a structurally related ferrocene compound, N,N-dimethyl-1-ferrocenylethylamine, included for comparison.

The data indicates that substituents play a crucial role in tuning the redox potential. The electron-withdrawing or -donating nature of the substituent group alters the ease of removing an electron from the iron center.[4]

Electrochemical Reaction Mechanism & Signaling

The primary electrochemical event is the one-electron transfer. However, in the context of its application as an anticancer agent, this initial oxidation is the first step in a more complex mechanism. It has been proposed that the enzymatically generated ferrocenium cation participates in reactions that produce cytotoxic species.[6][7]

Diagram of Redox Mechanism

The following diagram illustrates the fundamental one-electron oxidation of 1-(Ferrocenyl)ethanol.

Caption: Reversible one-electron oxidation-reduction of 1-(Ferrocenyl)ethanol.

Proposed Anticancer Mechanism of Action

In biological systems, the oxidation of ferrocene derivatives can initiate a cascade that leads to cell death. This is often described as an ECE (electron transfer-chemical reaction-electron transfer) mechanism and is linked to higher antiproliferative activity.[4] The ferrocenium species generated can interact with molecular oxygen and water to produce ROS.[7]

Caption: Proposed mechanism for the antitumor activity of 1-(Ferrocenyl)ethanol.

Experimental Protocols

Cyclic Voltammetry (CV) is the most common technique used to investigate the electrochemical behavior of ferrocene derivatives. It provides information on redox potentials, electrochemical reversibility, and electron transfer kinetics.

Typical Cyclic Voltammetry Protocol

• Electrolyte Preparation : The supporting electrolyte is prepared by dissolving a salt (e.g., 0.1 M tetrabutylammonium (B224687) tetrafluoroborate, Bu₄NBF₄) in a suitable solvent (e.g., dichloromethane (B109758) or acetonitrile).[9] For biological studies, an aqueous buffer like sodium phosphate may be used.[6] The solution is deoxygenated by bubbling with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Analyte Solution : A stock solution of 1-(Ferrocenyl)ethanol is prepared and added to the deoxygenated electrolyte solution to achieve the desired concentration (typically 1 mM).[9]

• Electrochemical Cell Assembly : A standard three-electrode cell is used:

  • Working Electrode : A glassy carbon electrode (GCE) or platinum disk electrode.[6][9]

  • Reference Electrode : A saturated calomel (B162337) electrode (SCE) or a silver/silver chloride (Ag/AgCl) electrode.[9]

  • Counter (Auxiliary) Electrode : A platinum wire.[9]

• Data Acquisition :

  • The electrodes are immersed in the analyte solution.

  • An initial potential is applied where no reaction occurs (e.g., -200 mV).[6]

  • The potential is swept to a value beyond the oxidation peak (e.g., +500 to +700 mV) and then reversed back to the starting potential.[6]

  • This is performed at various scan rates (e.g., 50, 100, 300, 500 mV/s) to study the kinetics of the process.[9][10]

• Data Analysis : The resulting plot of current vs. potential (a voltammogram) is analyzed to determine the anodic peak potential (Epa), cathodic peak potential (Epc), and the corresponding peak currents (Ipa, Ipc).

Experimental Workflow Diagram

Caption: Standard experimental workflow for Cyclic Voltammetry analysis.

Conclusion

1-(Ferrocenyl)ethanol exhibits the stable and reversible electrochemical behavior characteristic of the ferrocene family. Its one-electron oxidation to a ferrocenium cation is a well-defined process that can be readily studied using standard techniques like cyclic voltammetry. The precise redox potential is influenced by the 1-hydroxyethyl substituent, and this tunability is a key feature in the design of ferrocene derivatives for various applications. For researchers in drug development, understanding this electrochemical behavior is fundamental, as the redox cycling between the Fe(II) and Fe(III) states is believed to be the cornerstone of the antiproliferative activity of many ferrocene-based compounds. The protocols and data presented in this guide serve as a foundational reference for further investigation and application of this versatile molecule.

References

• 1. Ferrocene - Wikipedia [en.wikipedia.org]
• 2. Page loading... [wap.guidechem.com]
• 3. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 4. tandfonline.com [tandfonline.com]
• 5. mdpi.com [mdpi.com]
• 6. Electrochemical analysis of a novel ferrocene derivative as a potential antitumor drug - Analyst (RSC Publishing) [pubs.rsc.org]
• 7. Mechanism of the oxidation of 1-(ferrocenyl)-ethanone/ethanol by dicyanobis(phenanthroline)iron(III) - Arabian Journal of Chemistry [arabjchem.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

The Dawn of a New Era in Organometallics: A Technical Guide to the Discovery and Evolution of Ferrocene Derivatives

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract

The serendipitous discovery of ferrocene (B1249389) in 1951 irrevocably altered the landscape of chemistry, heralding the dawn of modern organometallic chemistry. Its unique "sandwich" structure, consisting of an iron atom nestled between two parallel cyclopentadienyl (B1206354) rings, endowed it with remarkable stability and aromatic character, paving the way for a rich and diverse field of derivative chemistry. This technical guide provides an in-depth exploration of the history of ferrocene and its derivatives, from their initial synthesis to their contemporary applications. It details key experimental protocols, presents quantitative data for foundational derivatives, and visualizes the logical workflows and mechanisms of action that are critical for professionals in research and drug development.

A Fortuitous Discovery and the Birth of a Field

The story of ferrocene begins with a happy accident. In 1951, Kealy and Pauson at Duquesne University were attempting to synthesize fulvalene (B1251668) by reacting cyclopentadienyl magnesium bromide with ferric chloride.[1][2] Instead of the anticipated product, they isolated a remarkably stable, orange crystalline solid with the formula C₁₀H₁₀Fe.[1] Simultaneously, Miller, Tebboth, and Tremaine at British Oxygen Company synthesized the same compound by passing a mixture of cyclopentadiene (B3395910) and nitrogen over a reduced iron catalyst at 300°C.

Initially, a structure with a simple iron-carbon sigma bond was erroneously proposed.[1] However, the compound's unusual stability and resistance to reagents suggested a novel bonding arrangement. The true structure was independently elucidated in 1952 by the research groups of Geoffrey Wilkinson at Harvard University and Ernst Otto Fischer at the Technical University of Munich.[3] They proposed the now-famous "sandwich" structure, where the iron atom is symmetrically bonded to the pi electron systems of two parallel cyclopentadienyl rings.[2] This groundbreaking discovery, which introduced a new type of chemical bond, led to Wilkinson and Fischer sharing the 1973 Nobel Prize in Chemistry.[3] The name "ferrocene," coined by Woodward and Whiting, reflects its aromatic-like chemical behavior, similar to benzene.

The Chemistry of Ferrocene: A Playground for Derivatization

Ferrocene exhibits aromatic character, undergoing electrophilic substitution reactions, most notably Friedel-Crafts acylation, which has become a cornerstone for the synthesis of a vast array of derivatives.[4][5] This reactivity allows for the introduction of a wide range of functional groups onto the cyclopentadienyl rings, enabling the fine-tuning of the molecule's electronic, steric, and biological properties.

Key Synthetic Methodologies

The Friedel-Crafts acylation is arguably the most important reaction in ferrocene chemistry, providing a gateway to numerous other derivatives. The reaction of ferrocene with acetic anhydride (B1165640) in the presence of a phosphoric acid catalyst readily yields acetylferrocene.

Experimental Protocol: Synthesis of Acetylferrocene [4][6]

• Reaction Setup: In a round-bottom flask, combine ferrocene (1.0 g) and acetic anhydride (3.3 mL).

• Catalyst Addition: Carefully add 85% phosphoric acid (0.7 mL) to the mixture.

• Heating: Heat the reaction mixture on a steam or hot water bath for approximately 20 minutes with stirring.

• Work-up: Pour the hot mixture onto crushed ice (approx. 27 g). Once the ice has melted, neutralize the solution with solid sodium bicarbonate.

• Isolation: Collect the resulting brown precipitate by vacuum filtration, wash with water, and air dry.

• Purification: The crude product, a mixture of unreacted ferrocene, acetylferrocene, and a small amount of 1,1'-diacetylferrocene, can be purified by column chromatography on alumina (B75360) or silica (B1680970) gel. Elute with hexanes or petroleum ether to first separate the yellow band of ferrocene, followed by a 50:50 mixture of hexanes and diethyl ether to elute the orange-red band of acetylferrocene.[4]

The Paal-Knorr synthesis is a valuable method for constructing five-membered heterocyclic rings. By utilizing a 1,4-dicarbonyl compound, this reaction can be adapted to synthesize ferrocene-appended pyrroles, which are of interest in medicinal chemistry. The general reaction involves the condensation of a 1,4-dicarbonyl compound with a primary amine or ammonia (B1221849) under acidic conditions.[7][8]

General Experimental Protocol: Paal-Knorr Synthesis of N-Substituted Ferrocenyl Pyrroles [8][9]

• Reactants: Dissolve the 1,4-dicarbonyl precursor in a suitable solvent (e.g., methanol (B129727) or ethanol).

• Amine Addition: Add an excess of the desired primary amine.

• Catalysis: Add a catalytic amount of a weak acid, such as acetic acid, to accelerate the reaction.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

• Work-up and Isolation: The reaction is typically worked up by removing the solvent under reduced pressure and purifying the residue by column chromatography or recrystallization to yield the N-substituted pyrrole.

Quantitative Data of Key Ferrocene Derivatives

The following table summarizes key physical properties of ferrocene and its primary acylation products.

Compound	Formula	Molar Mass ( g/mol )	Melting Point (°C)	Appearance
Ferrocene	C₁₀H₁₀Fe	186.04	174	Orange solid
Acetylferrocene	C₁₂H₁₂FeO	228.08	85 - 86	Orange-red solid
1,1'-Diacetylferrocene	C₁₄H₁₄FeO₂	270.12	125 - 127	Red solid

Visualizing Workflows and Mechanisms

Synthetic Workflow: From Ferrocene to Functionalized Derivatives

The following diagram illustrates a typical experimental workflow for the synthesis and purification of acetylferrocene, a key intermediate.

Caption: Workflow for the synthesis and purification of acetylferrocene.

Mechanism of Action: Ferrocene Derivatives in Cancer Therapy

Certain ferrocene derivatives, such as ferrocifens, have shown significant promise as anticancer agents. Their mechanism of action is multifaceted but often involves the generation of reactive oxygen species (ROS) and the induction of apoptosis.

Caption: Proposed mechanism of action for anticancer ferrocene derivatives.

This proposed mechanism highlights a key strategy in modern drug design, where the ferrocenyl moiety acts as a delivery vehicle and a pro-oxidant warhead.[1][10] The uptake via transferrin receptors is particularly significant as these receptors are often overexpressed on the surface of cancer cells.[1] Inside the cell, the iron center of the ferrocene derivative can participate in Fenton-like chemistry, converting endogenous hydrogen peroxide into highly cytotoxic hydroxyl radicals.[11] This surge in ROS leads to widespread cellular damage, ultimately triggering the intrinsic apoptotic pathway and leading to the programmed death of the cancer cell.[1][10]

Conclusion and Future Outlook

From its unexpected discovery to its current status as a versatile building block in chemistry and medicine, ferrocene has had a profound impact on science. The ease of its derivatization, coupled with the unique properties of the resulting compounds, ensures its continued relevance. For researchers and drug development professionals, ferrocene derivatives offer a rich platform for designing novel therapeutic agents, catalysts, and materials. The ability to systematically modify their structure and function will undoubtedly lead to further groundbreaking discoveries and applications in the years to come.

References

• 1. Ferrocenes as new anticancer drug candidates: Determination of the mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scribd.com [scribd.com]
• 3. li04.tci-thaijo.org [li04.tci-thaijo.org]
• 4. chemlab.truman.edu [chemlab.truman.edu]
• 5. studylib.net [studylib.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Paal–Knorr synthesis - Wikipedia [en.wikipedia.org]
• 8. rgmcet.edu.in [rgmcet.edu.in]
• 9. Paal-Knorr Pyrrole Synthesis [organic-chemistry.org]
• 10. researchgate.net [researchgate.net]
• 11. How does ferrocene correlate with ferroptosis? Multiple approaches to explore ferrocene-appended GPX4 inhibitors as anticancer agents - Chemical Science (RSC Publishing) DOI:10.1039/D4SC02002B [pubs.rsc.org]

An In-depth Technical Guide to Chiral Ferrocenyl Compounds

For Researchers, Scientists, and Drug Development Professionals

Chiral ferrocenyl compounds have emerged as a privileged class of structures in chemical research, finding powerful applications in asymmetric catalysis and medicinal chemistry. Their unique three-dimensional structure, stability, and tunable electronic properties make them ideal scaffolds for designing highly effective chiral ligands and bioactive molecules. This guide provides a comprehensive overview of the synthesis, applications, and key experimental methodologies related to chiral ferrocenyl compounds.

Introduction to Chirality in Ferrocene (B1249389)

Ferrocene, with its sandwich structure of an iron atom between two cyclopentadienyl (B1206354) (Cp) rings, is an organometallic compound that can exhibit chirality in several ways. The two most common forms are:

• Central Chirality : This arises when a substituent on a Cp ring contains a stereogenic center, such as a carbon atom with four different substituents. A classic example is (R)-N,N-dimethyl-1-ferrocenylethylamine, commonly known as Ugi's amine.

• Planar Chirality : This occurs when a Cp ring is disubstituted with two different groups, breaking the plane of symmetry of the ring itself. The stereochemistry is defined by the arrangement of these substituents.[1][2]

These elements of chirality can exist independently or together in a single molecule, often leading to synergistic effects in applications like asymmetric catalysis.[3] The unique stereochemical properties of ferrocene derivatives have made them indispensable in the synthesis of enantiopure compounds.[4][5]

Caption: Main types of chirality found in ferrocenyl compounds.

Synthesis of Chiral Ferrocenyl Compounds

The synthesis of enantiopurified ferrocenyl compounds is crucial for their application. Several strategies have been developed to achieve this.

Diastereoselective Directed Ortho-Metalation (DoM)

This is a powerful and widely used method for introducing planar chirality.[6][7] It involves using a chiral directing group attached to the ferrocene core. This group directs the metalation (typically lithiation) to one of the adjacent ortho positions on the Cp ring with high diastereoselectivity.[8][9] Ugi's amine is a classic example of a directing group that facilitates this transformation.[3][10]

Enantioselective Synthesis

More recent approaches focus on the direct enantioselective functionalization of C-H bonds, often catalyzed by transition metals like palladium, rhodium, or iridium.[7][11][12] These methods can provide access to planar chiral ferrocenes with high enantiomeric excess without the need for a covalently attached chiral auxiliary.[13]

Resolution of Racemates

Classical resolution techniques, such as the fractional crystallization of diastereomeric salts, are also employed. For instance, racemic Ugi's amine can be resolved using tartaric acid to separate the enantiomers.[3][10] Enzymatic resolutions have also been developed for key intermediates like 1-ferrocenylethanol.[3]

Caption: Key synthetic routes to enantiopure chiral ferrocenes.

Applications in Asymmetric Catalysis

Chiral ferrocenyl compounds, particularly diphosphine ligands, are highly successful in a wide array of asymmetric catalytic reactions.[4] Their modular nature allows for fine-tuning of steric and electronic properties to achieve high enantioselectivity and catalytic activity.[14]

Josiphos Ligands

The Josiphos family of ligands are among the most successful and widely used chiral diphosphine ligands.[15][16] They possess both central and planar chirality, which work in concert to create a highly effective chiral environment. Josiphos ligands are synthesized from Ugi's amine and are known for their exceptional performance in hydrogenation reactions.[14]

Table 1: Performance of Josiphos Ligands in Asymmetric Hydrogenation

Substrate	Catalyst System	Product ee (%)	TON	TOF (s⁻¹)	Reference
MEA Imine (for Metolachlor)	Ir-PPF-P(Xyl)₂	>99	>7,000,000	>0.5 (ms⁻¹)	[15][17]
Biotin Intermediate	Rh-PPF-P(tBu)₂	High	-	-	[17]
Tetrasubstituted C=C	Ru-PPF-P(Cy)₂	High	-	-	[17]
Enamides	Rh or Ir-Josiphos	High	-	-	[17]

ee = enantiomeric excess; TON = turnover number; TOF = turnover frequency.

Caption: Generalized catalytic cycle for hydrogenation.

Applications in Drug Development

The unique properties of ferrocene—stability, low toxicity, and redox activity—have made it an attractive scaffold in medicinal chemistry.[18][19][20] The incorporation of a ferrocenyl group can enhance the biological activity of known organic molecules.

Ferroquine (FQ)

Ferroquine is a notable example of a successful ferrocene-based drug candidate.[21][22] It is an antimalarial drug that demonstrates potent activity against chloroquine-resistant strains of Plasmodium falciparum.[23] The ferrocene moiety is thought to contribute to its efficacy through several mechanisms, including increased lipophilicity and inhibition of hemozoin formation.[24][25]

Table 2: Physicochemical and Activity Data of Ferroquine vs. Chloroquine

Property	Ferroquine (FQ)	Chloroquine (CQ)	Reference
pKₐ₁	8.19	10.03	[23]
pKₐ₂	6.99	7.94	[23]
log D (pH 7.4)	2.95	0.85	[21][23]
log D (pH 5.2)	-0.77	-1.2	[21][23]
β-hematin Inhibition IC₅₀ (equiv.)	0.78	1.9	[23][24][25]

log D = distribution coefficient, a measure of lipophilicity.

Anticancer and Other Applications

Ferrocene derivatives have also been investigated as anticancer agents.[19][26] Their mechanism of action can involve the generation of reactive oxygen species (ROS) from the ferrocenium (B1229745) ion, leading to cellular damage in cancer cells.[26] Additionally, ferrocenyl compounds have shown promise as antimicrobial and anti-HIV agents.[19][26]

Caption: Potential mechanisms of Ferroquine's antimalarial activity.

Key Experimental Protocols

Synthesis and Resolution of (±)-N,N-dimethyl-1-ferrocenylethylamine (Ugi's Amine)

This protocol outlines the classic synthesis of Ugi's amine, a foundational building block for many chiral ferrocenyl ligands.[3][10][27]

Step 1: Synthesis of (±)-1-Ferrocenylethanol

• Acetylferrocene is reduced to the corresponding alcohol using a reducing agent like sodium borohydride (B1222165) in a suitable solvent (e.g., ethanol).

• The reaction is typically run at room temperature and monitored by thin-layer chromatography (TLC).

• After completion, the product is extracted with an organic solvent, dried, and purified.

Step 2: Conversion to (±)-1-Ferrocenylethyl Acetate (B1210297)

• (±)-1-Ferrocenylethanol is acetylated using acetic anhydride (B1165640), often in the presence of a base like pyridine (B92270) or triethylamine.

• The reaction mixture is stirred until the starting material is consumed.

• Workup involves quenching the excess anhydride and extracting the acetate product.

Step 3: Amination to form (±)-N,N-dimethyl-1-ferrocenylethylamine

• The acetate is treated with a solution of dimethylamine (B145610) in a suitable solvent.

• The reaction is typically heated to drive the substitution.

• The resulting racemic amine is purified by chromatography.

Step 4: Resolution of Enantiomers

• The racemic amine is dissolved in a suitable solvent (e.g., methanol).

• A solution of (+)-tartaric acid in the same solvent is added.

• The diastereomeric salt of the (R)-amine preferentially crystallizes.

• The salt is collected by filtration and can be recrystallized to improve diastereomeric purity.

• The free (R)-amine is liberated by treatment with a base (e.g., NaOH solution) and extracted. The (S)-amine can be recovered from the mother liquor.[3]

Diastereoselective ortho-Lithiation of (R)-Ugi's Amine

This procedure is a key step in the synthesis of many 1,2-disubstituted planar chiral ferrocenes, such as the precursors to Josiphos ligands.[3][28][29]

Materials:

• (R)-N,N-dimethyl-1-ferrocenylethylamine ((R)-Ugi's amine)

• n-Butyllithium (n-BuLi) in hexanes

• Anhydrous diethyl ether or THF

• Electrophile (e.g., chlorodiphenylphosphine, PPh₂Cl)

Procedure:

• A solution of (R)-Ugi's amine in anhydrous diethyl ether is prepared in a flame-dried flask under an inert atmosphere (e.g., argon or nitrogen).

• The solution is cooled to a low temperature (typically 0 °C or -78 °C).

• A solution of n-BuLi is added dropwise to the stirred solution. The reaction mixture is typically stirred for several hours to ensure complete lithiation.

• The chosen electrophile (e.g., PPh₂Cl) is then added to the reaction mixture at low temperature.

• The reaction is allowed to warm to room temperature and stirred until completion.

• The reaction is quenched (e.g., with a saturated aqueous solution of NH₄Cl).

• The product is extracted into an organic solvent, and the organic layer is washed, dried, and concentrated.

• The resulting planar chiral product is purified by column chromatography or recrystallization. The diastereoselectivity is typically very high.[28][30]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Ferrocene derivatives with planar chirality and their enantioseparation by liquid-phase techniques - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Ugi's amine - Wikipedia [en.wikipedia.org]
• 4. Recent developments in the synthesis and applications of chiral ferrocene ligands and organocatalysts in asymmetric catalysis - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Asymmetric catalysis with chiral ferrocene ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Thieme E-Journals - Synlett / Abstract [thieme-connect.com]
• 10. Ugi's amine - Wikiwand [wikiwand.com]
• 11. pubs.acs.org [pubs.acs.org]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Synthesis of planar chiral ferrocenes via enantioselective remote C-H activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Synthesis of new derivatives of copper complexes of Josiphos family ligands for applications in asymmetric catalysis - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/C4CY00180J [pubs.rsc.org]
• 15. Josiphos ligands - Wikipedia [en.wikipedia.org]
• 16. scbt.com [scbt.com]
• 17. ovid.com [ovid.com]
• 18. pubs.acs.org [pubs.acs.org]
• 19. biomedpharmajournal.org [biomedpharmajournal.org]
• 20. researchgate.net [researchgate.net]
• 21. mdpi.com [mdpi.com]
• 22. Ferroquine, an ingenious antimalarial drug: thoughts on the mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Insights into the mechanism of action of ferroquine. Relationship between physicochemical properties and antiplasmodial activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. pubs.acs.org [pubs.acs.org]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Ferrocene: A powerful organometallic compound that has various medicinal applications | Communicating Chemistry 2017W1 Section 110 [blogs.ubc.ca]
• 27. html.rhhz.net [html.rhhz.net]
• 28. Ortho-lithiation of free ferrocenyl alcohols: a new method for the synthesis of planar chiral ferrocene derivatives - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 29. Ortho-lithiation of free ferrocenyl alcohols: a new method for the synthesis of planar chiral ferrocene derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 30. scilit.com [scilit.com]

molecular formula and structure of 1-(Ferrocenyl)ethanol

An In-depth Technical Guide to 1-(Ferrocenyl)ethanol (B1143343)

Abstract

1-(Ferrocenyl)ethanol is an organometallic compound featuring a ferrocene (B1249389) core with a 1-hydroxyethyl substituent. This guide provides a comprehensive overview of its chemical structure, physicochemical properties, spectroscopic data, and detailed experimental protocols for its synthesis. Key applications in catalysis, polymer science, and medicinal chemistry are also discussed. This document is intended for researchers, scientists, and professionals in the field of drug development and materials science.

Chemical Formula and Structure

1-(Ferrocenyl)ethanol is a derivative of ferrocene, where one hydrogen atom on a cyclopentadienyl (B1206354) ring is replaced by a 1-hydroxyethyl group.

Molecular Formula: C₁₂H₁₄FeO[1]

Structure:

The structure consists of a central iron atom sandwiched between two cyclopentadienyl rings. One of these rings is substituted with an ethanol (B145695) group at the first position.

(A 2D structural representation of 1-(Ferrocenyl)ethanol would be placed here in a full whitepaper)

Physicochemical and Spectroscopic Properties

The key properties of 1-(Ferrocenyl)ethanol are summarized in the tables below.

Table 1: Physicochemical Properties

Property	Value
Molecular Weight	230.08 g/mol [1][2][3][4]
Appearance	Yellow to yellow-orange crystalline powder[5][6]
Melting Point	76-79 °C[2][3][4]
Solubility	Soluble in benzene; Insoluble in water[2][5][6]
Storage Temperature	2-8 °C[2][6]

Table 2: Spectroscopic Data

Type	Chemical Shift (δ) / ppm
¹H NMR (in CDCl₃)	1.24-1.44 (d, 3H, CH₃)
4.14-4.30 (m, 9H, Ferrocenyl protons)[7]
¹³C NMR	23.700 (-CH₃)
65.569 (CH adjacent to -OH)
66.138, 66.183, 67.924, 67.977 (Substituted Cp carbons with protons)
68.344 (Unsubstituted Cp carbons)
94.857 (Quaternary Cp carbon)[8]

Experimental Protocols

Synthesis of 1-(Ferrocenyl)ethanol via Reduction of Acetylferrocene (B1663952)

This protocol details the synthesis of 1-(ferrocenyl)ethanol by the reduction of acetylferrocene using sodium borohydride (B1222165).[9]

Materials and Equipment:

• Acetylferrocene (ferrocenyl methyl ketone)

• Methanol-water solution

• Sodium borohydride (NaBH₄)

• Ammonium (B1175870) chloride (NH₄Cl) solution

• Dichloromethane (B109758) (CH₂Cl₂) or Ethylene (B1197577) dichloride

• Water

• Reaction flask equipped with a stirrer, thermometer, and reflux condenser

• Ice bath

Procedure:

• In a reaction flask, dissolve acetylferrocene in a methanol-water solution.

• Cool the mixture to 0-5 °C using an ice bath while stirring.[9]

• Add sodium borohydride to the cooled solution in batches over a period of time to control the reaction rate and temperature.[9]

• Maintain the reaction temperature at 0-5 °C and continue stirring for 2 to 4 hours.[9]

• After the reaction is complete, carefully add an aqueous solution of ammonium chloride to quench the excess sodium borohydride.[9]

• Concentrate the mixture to remove most of the methanol.

• Extract the product into a suitable organic solvent like dichloromethane or ethylene dichloride.[9]

• Wash the organic layer with water, then dry it over an anhydrous salt (e.g., MgSO₄).

• Remove the solvent under reduced pressure to obtain the crude 1-(ferrocenyl)ethanol product, which can be further purified by recrystallization or chromatography.

Synthesis of 1-Azidoethylferrocene from 1-(Ferrocenyl)ethanol

This protocol describes a subsequent reaction where 1-(ferrocenyl)ethanol is used as a starting material.[10]

Materials and Equipment:

• 1-(Ferrocenyl)ethanol

• Sodium azide (B81097) (NaN₃)

• Glacial acetic acid

• Dichloromethane (CH₂Cl₂)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Water

• Standard laboratory glassware

Procedure:

• Combine 1-(ferrocenyl)ethanol and sodium azide in glacial acetic acid in a reaction vessel.

• Heat the reaction mixture to 50 °C under a nitrogen atmosphere for approximately three hours.[10]

• After the reaction period, allow the mixture to cool to room temperature.

• Dilute the reaction mixture with dichloromethane.

• Wash the organic solution sequentially with saturated sodium bicarbonate solution and then with water to neutralize the acetic acid and remove impurities.[10]

• Dry the organic layer over anhydrous magnesium sulfate (B86663) (MgSO₄).

• Filter the solution and remove the solvent by rotary evaporation to yield the 1-azidoethylferrocene product.[10]

Key Applications and Relationships

1-(Ferrocenyl)ethanol serves as a versatile building block and reagent in various chemical fields.

• Catalysis: It is used as a ligand in titanium-catalyzed intermolecular hydroamination of terminal alkynes.[2][6]

• Polymer Chemistry: It is a reactant for single-electron transfer living radical polymerization reactions and for the preparation of reversible addition-fragmentation chain transfer (RAFT) agents used in the polymerization of styrene.[2][6][11]

• Medicinal Chemistry: The compound is a precursor for the synthesis of ferrocene-modified thiopyrimidines, which are investigated as potential anticancer agents.[2][6][11]

Visualizations

The following diagrams illustrate the synthesis workflow and the network of applications for 1-(Ferrocenyl)ethanol.

References

• 1. 1-(Ferrocenyl)ethanol | C12H14FeO | CID 16057797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(Ferrocenyl)ethanol | 1277-49-2 [chemicalbook.com]
• 3. americanelements.com [americanelements.com]
• 4. 1277-49-2 CAS MSDS (1-(Ferrocenyl)ethanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 5. Page loading... [guidechem.com]
• 6. 1-(Ferrocenyl)ethanol CAS#: 1277-49-2 [m.chemicalbook.com]
• 7. asianpubs.org [asianpubs.org]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 10. rsc.org [rsc.org]
• 11. fcad.com [fcad.com]

CAS number and nomenclature for 1-(Ferrocenyl)ethanol

An In-depth Technical Guide to 1-(Ferrocenyl)ethanol

This technical guide provides a comprehensive overview of 1-(Ferrocenyl)ethanol, a key organometallic compound with significant applications in research and development. It is intended for researchers, scientists, and professionals in the field of drug development and materials science. This document details its chemical identity, physicochemical properties, detailed experimental protocols for its synthesis and purification, and its role as a versatile synthetic intermediate.

Nomenclature and Chemical Identification

1-(Ferrocenyl)ethanol is an alcohol derivative of ferrocene (B1249389), where a 1-hydroxyethyl group is attached to one of the cyclopentadienyl (B1206354) rings. Its unique structure, combining the redox activity of the ferrocene moiety with the reactivity of a secondary alcohol, makes it a valuable building block in organic and organometallic synthesis.

CAS Number : 1277-49-2[1][2][3][4][5]

IUPAC Name : 1-(Ferrocenyl)ethanol[2]

Synonyms :

• α-Methylferrocenemethanol

• (1-Hydroxyethyl)ferrocene[2]

• α-Ferrocenylethanol[2][5]

• 1-Hydroxyethylferrocene[5]

• NSC 162110[2]

• Ferrocene, (1-hydroxyethyl)-[4]

Physicochemical and Spectroscopic Data

The key properties of 1-(Ferrocenyl)ethanol are summarized in the tables below. This data is essential for its handling, characterization, and use in synthetic procedures.

Table 1: Physicochemical Properties

Property	Value	References
Molecular Formula	C₁₂H₁₄FeO	[3][4]
Molecular Weight	230.08 g/mol	[3][4][6]
Appearance	Yellow to yellow-orange crystalline powder	[2][7]
Melting Point	76-79 °C	[5][6][8]
Flash Point	>100 °C	[6][8]
Solubility	Soluble in benzene (B151609) and other organic solvents. Insoluble in water.	[5][6][8]
Storage Temperature	2-8 °C	[6][8]

Table 2: Spectroscopic Data

Technique	Characteristic Peaks/Shifts (δ in ppm, ν in cm⁻¹)	References
¹H NMR	Signals in the range of δ 3.8-5.0 ppm for the ferrocenyl protons.	[9]
¹³C NMR	Data available in spectral databases.	[4]
IR Spectroscopy	Characteristic peaks for O-H and C-O stretching of the alcohol group.	[10][11]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and characterization of 1-(Ferrocenyl)ethanol are provided below. These protocols are based on established laboratory procedures.

Synthesis of 1-(Ferrocenyl)ethanol via Reduction of Acetylferrocene (B1663952)

1-(Ferrocenyl)ethanol is commonly synthesized by the reduction of acetylferrocene using sodium borohydride (B1222165).[10][12][13]

Materials and Reagents:

• Acetylferrocene

• Sodium borohydride (NaBH₄)

• Methanol (B129727) or Ethanol (B145695)

• Water (deionized)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Reflux condenser (optional, for heating)

• Büchner funnel and filter paper

• Ice bath

Procedure:

• In a round-bottom flask, dissolve acetylferrocene in methanol or ethanol.[12][13]

• In a separate container, prepare a solution of sodium borohydride in water.

• Slowly add the sodium borohydride solution to the stirred solution of acetylferrocene at room temperature.[13] For larger scale reactions, the temperature can be maintained at 0-5 °C using an ice bath.[14]

• After the addition is complete, continue stirring the reaction mixture at room temperature. The reaction can be stirred overnight to ensure completion.[13] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).[12]

• Once the reaction is complete, pour the mixture into crushed ice or cold water to precipitate the product.[12][13]

• Collect the resulting yellow precipitate by vacuum filtration using a Büchner funnel.[12][13]

• Wash the solid product with cold water and allow it to air dry or dry under vacuum.[12][13]

Purification by Column Chromatography

If the product contains unreacted acetylferrocene or other impurities, it can be purified using column chromatography.

Materials and Reagents:

• Crude 1-(Ferrocenyl)ethanol

• Silica (B1680970) gel or Alumina (B75360) (as stationary phase)

• Hexanes and Ethyl Acetate (B1210297) or Diethyl Ether (as mobile phase)

• Chromatography column

• Collection flasks or test tubes

Procedure:

• Prepare a slurry of silica gel or alumina in a non-polar solvent like hexanes and pack it into a chromatography column.

• Dissolve the crude product in a minimum amount of a suitable solvent (e.g., toluene (B28343) or a mixture of hexanes and ethyl acetate).[15]

• Carefully load the dissolved sample onto the top of the column.

• Elute the column with a solvent system of increasing polarity. Typically, starting with pure hexanes and gradually increasing the proportion of ethyl acetate or diethyl ether.

• Ferrocene (if present as an impurity) will elute first as a yellow band. Acetylferrocene will elute as an orange band. 1-(Ferrocenyl)ethanol will elute after acetylferrocene.[16]

• Collect the fractions containing the desired product, which can be identified by TLC analysis.

• Combine the pure fractions and remove the solvent using a rotary evaporator to obtain the purified 1-(Ferrocenyl)ethanol.

Characterization

The identity and purity of the synthesized 1-(Ferrocenyl)ethanol can be confirmed by the following methods:

• Melting Point: Compare the experimental melting point with the literature value (76-79 °C).[5][6][8]

• Thin Layer Chromatography (TLC): To monitor the reaction progress and assess the purity of the final product.

• Spectroscopy:

  • ¹H NMR and ¹³C NMR spectroscopy to confirm the structure of the molecule.

  • Infrared (IR) spectroscopy to identify the presence of the hydroxyl (-OH) functional group.

Applications in Synthesis

1-(Ferrocenyl)ethanol is a valuable intermediate in the synthesis of more complex molecules, leveraging the unique properties of the ferrocene scaffold.

• Anticancer Agents: It serves as a precursor for the synthesis of ferrocene-modified thiopyrimidines, which have shown potential as antitumor agents.[5]

• Polymer Chemistry: It is used in the preparation of reversible addition-fragmentation chain-transfer (RAFT) agents for controlled radical polymerization of monomers like styrene.[5]

• Ligand Synthesis: The hydroxyl group can be further functionalized to create a variety of chiral ligands for asymmetric catalysis.[2]

Visualized Workflows and Pathways

The following diagrams, generated using the DOT language, illustrate key processes involving 1-(Ferrocenyl)ethanol.

Caption: Synthesis workflow for 1-(Ferrocenyl)ethanol from ferrocene.

Caption: Synthetic utility of 1-(Ferrocenyl)ethanol as a precursor.

Caption: RAFT polymerization mechanism using a ferrocenyl-derived agent.

References

• 1. americanelements.com [americanelements.com]
• 2. Page loading... [guidechem.com]
• 3. 1-Ferrocenyl ethanol [webbook.nist.gov]
• 4. 1-(Ferrocenyl)ethanol | C12H14FeO | CID 16057797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 1-(Ferrocenyl)ethanol | 1277-49-2 [chemicalbook.com]
• 6. 1277-49-2 CAS MSDS (1-(Ferrocenyl)ethanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 1-(Ferrocenyl)ethanol | CymitQuimica [cymitquimica.com]
• 8. 1-(Ferrocenyl)ethanol CAS#: 1277-49-2 [m.chemicalbook.com]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 1277-49-2 Cas No. | 1-(Ferrocenyl)ethanol | Apollo [store.apolloscientific.co.uk]
• 12. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 13. prepchem.com [prepchem.com]
• 14. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 15. youtube.com [youtube.com]
• 16. documents.thermofisher.com [documents.thermofisher.com]

An In-depth Technical Guide to the Solubility and Stability of 1-(Ferrocenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility and stability of 1-(Ferrocenyl)ethanol, a versatile organometallic compound with significant potential in catalysis, electrochemistry, and as a synthetic building block.[1] This document is intended to serve as a core resource for researchers and professionals in drug development and materials science, offering detailed data, experimental protocols, and visual workflows to support further investigation and application of this compound.

Introduction to 1-(Ferrocenyl)ethanol

1-(Ferrocenyl)ethanol is an organometallic compound featuring a ferrocene (B1249389) moiety attached to an ethanol (B145695) group. This unique structure imparts a combination of properties: the ferrocene group provides redox activity and stability, while the ethanol group influences its solubility and provides a reactive site for further chemical modification.[1] It typically appears as a yellow to orange crystalline powder and is noted for its good stability under standard conditions.[2][3]

Chemical Structure:

• Name: 1-(Ferrocenyl)ethanol

• Synonyms: (1-Hydroxyethyl)ferrocene, α-Methylferrocenemethanol

• CAS Number: 1277-49-2

• Molecular Formula: C₁₂H₁₄FeO

• Molecular Weight: 230.08 g/mol

Solubility Profile

The solubility of 1-(Ferrocenyl)ethanol is a critical parameter for its application in synthesis, catalysis, and formulation. It is generally characterized as being insoluble in water but soluble in various organic solvents.[4][5]

Quantitative Solubility Data

A key study by Dąbrowski, Misterkiewicz, and Sporzyński (2001) systematically determined the solubility of 1-(Ferrocenyl)ethanol in a range of organic solvents at various temperatures. The introduction of the hydroxyalkyl group to the ferrocene core generally decreases its solubility in nonpolar solvents like hexane, while significantly increasing it in more polar solvents such as ethanol, ketones, and ethers.[1]

The following table summarizes the mole fraction solubility (x₁) of 1-(Ferrocenyl)ethanol at different temperatures (T/K).

Solvent	T/K	x₁	T/K	x₁	T/K	x₁	T/K	x₁
Hexane	303.8	0.0037	313.3	0.0058	321.3	0.0083	328.6	0.0116
Benzene	291.5	0.0768	300.2	0.1158	309.8	0.1789	317.8	0.2618
Toluene	288.7	0.0544	298.5	0.0863	308.2	0.1365	317.8	0.2109
Ethanol	291.9	0.0305	301.9	0.0543	312.4	0.0963	320.9	0.1542
3-Pentanone	285.4	0.0844	294.6	0.1384	304.5	0.2285	314.1	0.3601
Butyl Methyl Ether	289.4	0.0381	298.8	0.0631	308.8	0.1054	317.8	0.1654

Data extracted from Dąbrowski, M., Misterkiewicz, B., & Sporzyński, A. (2001). Solubilities of Substituted Ferrocenes in Organic Solvents. Journal of Chemical & Engineering Data, 46(6), 1627-1631.[1][6]

Experimental Protocol for Solubility Determination

The data presented above was obtained using a dynamic (synthetic) method, a common technique for determining the solubility of solid compounds in liquids.

Principle: A solid solute is added to a known mass of solvent. The mixture is heated slowly with constant stirring until all of the solid dissolves, creating a saturated solution. The temperature at which the last crystal disappears is recorded as the solubility temperature for that specific composition.

Apparatus:

• Jacketed glass cell with a magnetic stirrer

• Precision thermometer (±0.1 K)

• Circulating water bath for temperature control

• Analytical balance

Procedure:

• Weigh a precise amount of 1-(Ferrocenyl)ethanol and the chosen solvent into the glass cell.

• Seal the cell to prevent solvent evaporation.

• Place the cell in the water bath and begin stirring.

• Slowly increase the temperature of the bath (e.g., 1-2 K/h) as the mixture approaches the dissolution point.

• Carefully observe the mixture. The temperature at which the last solid particle dissolves is recorded as the equilibrium solubility temperature for that specific mole fraction.

• The process can be repeated by cooling the solution to observe crystallization, which should occur at a slightly lower temperature (allowing for supersaturation effects).

• Repeat the entire procedure for different solute-solvent compositions to generate a solubility curve.[1]

Workflow for Dynamic Solubility Determination

Caption: Workflow for determining the solubility of 1-(Ferrocenyl)ethanol via the dynamic method.

Stability Profile

1-(Ferrocenyl)ethanol is generally considered a stable compound under normal storage conditions. However, its stability can be influenced by factors such as temperature, light, and the presence of incompatible substances.

General Stability and Storage

• Thermal Stability: The compound is stable at ambient temperatures but may decompose upon heating.[2] It is recommended to store 1-(Ferrocenyl)ethanol at 2-8°C for long-term preservation.[4][5]

• Air and Light: Ferrocene derivatives exhibit good stability in air.[3] However, as with many complex organic molecules, storage away from direct light is recommended to prevent potential photodegradation.

• Incompatible Materials: Contact with strong oxidizing agents should be avoided, as this can lead to the oxidation of the iron center and decomposition of the molecule.

• Hazardous Decomposition: When subjected to high heat or combustion, 1-(Ferrocenyl)ethanol can decompose to produce hazardous products, including carbon monoxide (CO), carbon dioxide (CO₂), and heavy metal oxides.

Stability Indicating Assay Protocol

To rigorously assess the stability of 1-(Ferrocenyl)ethanol, particularly in a drug development context, a stability-indicating assay method (SIAM) should be developed and validated. This typically involves subjecting the compound to forced degradation (stress testing) and analyzing the resulting mixture with a high-resolution analytical technique like High-Performance Liquid Chromatography (HPLC).

Principle: The goal of a SIAM is to separate the intact active compound from any potential degradation products, allowing for accurate quantification of the parent compound over time and under various stress conditions.

Stress Conditions for Forced Degradation:

• Acidic Hydrolysis: Reflux in 0.1 M HCl.

• Basic Hydrolysis: Reflux in 0.1 M NaOH.

• Oxidative Degradation: Treatment with 3% hydrogen peroxide (H₂O₂) at room temperature.

• Thermal Degradation: Heating the solid compound (e.g., at 105°C) for a specified period.

• Photostability: Exposure to light according to ICH Q1B guidelines.

Analytical Method (Example: HPLC):

• Column: C18 reverse-phase column.

• Mobile Phase: A gradient of acetonitrile (B52724) and a buffered aqueous solution (e.g., phosphate (B84403) buffer) is often effective for separating compounds of varying polarity.

• Detection: UV-Vis detector. The chromatogram of the stressed samples is compared to that of an unstressed reference standard.

• Validation: The method must be validated according to ICH guidelines for specificity, linearity, accuracy, precision, and robustness to ensure it can reliably quantify 1-(Ferrocenyl)ethanol in the presence of its degradants.

Workflow for Stability-Indicating Assay Method (SIAM) Development

Caption: General workflow for developing a stability-indicating assay for 1-(Ferrocenyl)ethanol.

Potential Degradation Pathways

While specific degradation pathways for 1-(Ferrocenyl)ethanol are not extensively detailed in the literature, a conceptual pathway can be proposed based on its chemical structure and known decomposition products. Under severe thermal or oxidative stress, the molecule is expected to break down.

Conceptual Degradation of 1-(Ferrocenyl)ethanol

Caption: Conceptual pathway showing the decomposition of 1-(Ferrocenyl)ethanol under stress.

This guide provides foundational data and methodologies essential for the effective use of 1-(Ferrocenyl)ethanol in research and development. For specific applications, it is crucial to perform empirical testing to confirm solubility and stability within the intended formulation and environmental conditions.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. chembk.com [chembk.com]
• 3. fcad.com [fcad.com]
• 4. 1-(Ferrocenyl)ethanol CAS#: 1277-49-2 [m.chemicalbook.com]
• 5. 1277-49-2 CAS MSDS (1-(Ferrocenyl)ethanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 6. pubs.acs.org [pubs.acs.org]

Thermal Decomposition of 1-(Ferrocenyl)ethanol: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermal decomposition of 1-(ferrocenyl)ethanol (B1143343), a process of significant interest for the controlled synthesis of iron-based nanomaterials. The decomposition pathway and resulting products are highly dependent on the reaction atmosphere, a key factor that will be explored in detail. This document synthesizes findings from non-isothermal thermogravimetric studies to provide a thorough understanding of the compound's thermal behavior, reaction kinetics, and the characteristics of its decomposition products.

Executive Summary

The thermal decomposition of 1-(ferrocenyl)ethanol is a multi-step process that yields distinct products based on the gaseous environment. In an oxidative atmosphere (O₂ or air), the decomposition proceeds through three stages to form nanocrystalline iron oxides, primarily hematite (B75146) (α-Fe₂O₃), with magnetite (Fe₃O₄) and maghemite (γ-Fe₂O₃) as likely intermediates.[1][2] Conversely, in an inert nitrogen (N₂) atmosphere, the decomposition occurs in two main steps, and does not result in the formation of iron oxides.[3] The reaction kinetics and thermodynamic parameters associated with each decomposition step have been elucidated through model-free iso-conversional methods, providing valuable data for the controlled synthesis of iron oxide nanoparticles.[3]

Experimental Protocols

The primary methodology for studying the thermal decomposition of 1-(ferrocenyl)ethanol is non-isothermal thermogravimetry (TG). This technique measures the change in mass of a sample as it is heated at a constant rate.

Thermogravimetric Analysis (TGA)

A high-precision thermogravimetric analyzer is employed to study the decomposition process. The following parameters are typically used:

• Apparatus : STA 449 F3 Jupiter, Netzsch, Germany (or equivalent).

• Sample Mass : Approximately 5 mg of 1-(ferrocenyl)ethanol, finely powdered.

• Crucibles : Alumina (Al₂O₃) crucibles for both the sample and the reference.

• Heating Rates (β) : Multiple heating rates (e.g., 5, 10, 15, 20 K/min) are used to perform kinetic analysis using iso-conversional models.

• Temperature Range : Ambient temperature (e.g., 300 K) to approximately 900-1000 K.

• Reaction Atmospheres :

  • Oxidative : Ultra-high purity (UHP) oxygen (O₂) or air, with a typical flow rate of 50 ml/min.

  • Inert : Ultra-high purity (UHP) nitrogen (N₂), with a typical flow rate of 50 ml/min. A protective nitrogen gas flow (e.g., 20 ml/min) is also maintained.[3]

Product Characterization

The solid residues obtained after the thermal decomposition are characterized using the following techniques:

• Powder X-ray Diffraction (XRD) : To identify the crystalline phases of the decomposition products.

• Scanning Electron Microscopy (SEM) : To analyze the surface morphology and particle size of the resulting materials.[1][2]

• Energy-Dispersive X-ray Spectroscopy (EDX) : To determine the elemental composition of the final products.[1]

Data Presentation: Decomposition Parameters

The following tables summarize the key quantitative data obtained from the thermogravimetric analysis of 1-(ferrocenyl)ethanol under different atmospheres.

Decomposition Steps and Mass Loss

Atmosphere	Decomposition Step	Temperature Range (K)	Mass Loss (%)
Nitrogen (N₂) (2 steps)	Step 1	~450 - 550	Not specified
Step 2	~550 - 700	Not specified
Oxygen (O₂) (3 steps)	Step 1	~400 - 500	Not specified
Step 2	~500 - 600	Not specified
Step 3	~600 - 750	Not specified

Note: Specific mass loss percentages for each step are not detailed in the provided abstracts, but the overall process in an oxidative atmosphere leads to the formation of iron oxides.

Kinetic and Thermodynamic Parameters

The activation energy (Eₐ), enthalpy (ΔH), entropy (ΔS), and Gibbs free energy (ΔG) provide insights into the kinetics and spontaneity of the decomposition reactions. These parameters are calculated from the thermogravimetric data.[2]

Atmosphere	Decomposition Step	Average Activation Energy (Eₐ) (kJ/mol)	Key Thermodynamic Insights
Nitrogen (N₂) **	Step 1 & 2	Values are calculated but not specified in abstracts.	The decomposition progresses through different reaction mechanisms compared to the O₂ atmosphere.[2]
Oxygen (O₂) **	Step 1, 2 & 3	Values are calculated using various models (FWO, KAS, etc.) but not specified in abstracts.[3]	The strong influence of the gaseous medium on the thermodynamic parameters is confirmed.[2]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate the experimental workflow and the proposed decomposition pathways.

Experimental Workflow

Caption: Experimental workflow for studying the thermal decomposition of 1-(ferrocenyl)ethanol.

Decomposition Pathway in Oxidative Atmosphere (O₂)

Caption: Proposed decomposition pathway of 1-(ferrocenyl)ethanol in an oxidative atmosphere.

Decomposition Pathway in Inert Atmosphere (N₂)

Caption: General decomposition pathway of 1-(ferrocenyl)ethanol in an inert (N₂) atmosphere.

Conclusion

The thermal decomposition of 1-(ferrocenyl)ethanol is a versatile process for the synthesis of iron-based materials. A key finding is the critical role of the reaction atmosphere in dictating the final products.[1][2] In an oxidative environment, the decomposition yields nanocrystalline iron oxides, making it a promising route for the controlled production of materials for applications such as catalysis, sensors, and drug delivery systems. In contrast, an inert atmosphere leads to different, non-oxidic products. The detailed kinetic and thermodynamic analyses provide a foundational understanding for optimizing reaction conditions to achieve desired material properties. Further research could focus on the precise identification of the intermediate species and the influence of precursor modifications on the final nanoparticle characteristics.

References

• 1. [PDF] Insights into a co-precursor driven solid-state thermal reaction of ferrocene carboxaldehyde leading to hematite nanomaterial: a reaction kinetic study | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. Insights into a co-precursor driven solid-state thermal reaction of ferrocene carboxaldehyde leading to hematite nanomaterial: a reaction kinetic study - PMC [pmc.ncbi.nlm.nih.gov]

health and safety information for 1-(Ferrocenyl)ethanol

An In-depth Technical Guide to the Health and Safety of 1-(Ferrocenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive , a ferrocene (B1249389) derivative with applications in various research and development fields, including as a potential therapeutic agent.[1] Due to its chemical properties, understanding and implementing appropriate safety protocols is crucial for all personnel handling this compound.

Hazard Identification and Classification

1-(Ferrocenyl)ethanol is classified as a hazardous substance. The primary hazards associated with this compound are acute toxicity, skin irritation, serious eye irritation, and respiratory irritation.[2][3][4]

GHS Hazard Statements:

• H302: Harmful if swallowed.[2][3]

• H315: Causes skin irritation.[2][3][5]

• H319: Causes serious eye irritation.[2][3][5]

• H335: May cause respiratory irritation.[2][4][5]

Signal Word: Warning[3][5]

Pictograms:

• Exclamation Mark (!)

• Health Hazard

Toxicological Data

The available quantitative toxicological data for 1-(Ferrocenyl)ethanol is limited. The primary reported value is the median lethal dose (LD50) in mice via intravenous administration.

Species	Route of Administration	Dose	Reported Effect	Reference
Mouse	Intravenous	100 mg/kg	LD50	[6][7]

Exposure Controls and Personal Protection

Strict adherence to personal protective equipment (PPE) guidelines is mandatory when handling 1-(Ferrocenyl)ethanol to minimize exposure risk.

Exposure Route	Recommended PPE and Controls
Inhalation	Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling powders or creating solutions.[5] Use a NIOSH (US) or EN 143 (EU) approved particle respirator if dusts are generated.[8]
Skin	Handle with impervious gloves (e.g., nitrile).[5] Gloves should be inspected before use and disposed of properly after handling.[5] Wear a lab coat or other protective clothing.[9]
Eyes	Wear safety glasses with side-shields conforming to EN166 (EU) or NIOSH (US) standards.[5][8]

Safe Handling and Storage

Proper handling and storage procedures are essential to maintain the integrity of 1-(Ferrocenyl)ethanol and ensure the safety of laboratory personnel.

Aspect	Protocol
Handling	Avoid contact with skin and eyes.[3][5] Avoid the formation of dust and aerosols.[5] Do not breathe dust.[3] Wash hands thoroughly after handling.[5]
Storage	Store in a cool, dry, and well-ventilated place.[3][5] Keep the container tightly closed.[3][5] Store locked up.[5]
Incompatibilities	Strong oxidizing agents.[8]

First Aid Measures

In the event of exposure to 1-(Ferrocenyl)ethanol, immediate and appropriate first aid should be administered.

Exposure Route	First Aid Protocol
Inhalation	Move the person to fresh air. If not breathing, give artificial respiration. Consult a physician.[3][5]
Skin Contact	Wash off with soap and plenty of water. Remove contaminated clothing. Consult a physician.[3][5]
Eye Contact	Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing for at least 15 minutes and consult a physician.[3][5]
Ingestion	Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[5]

Spills and Waste Disposal

Accidental spills should be handled promptly and safely. All waste must be disposed of in accordance with local, state, and federal regulations.

Procedure	Description
Spill Cleanup	Evacuate the area. Wear appropriate PPE. Sweep up the material, avoiding dust generation, and place it in a suitable, closed container for disposal.[5] Do not let the product enter drains.[5]
Waste Disposal	Dispose of contaminated materials and the compound itself as hazardous waste. Contact a licensed professional waste disposal service.[3]

Experimental Protocols

Signaling Pathways

Currently, there is no published information detailing the specific signaling pathways through which 1-(Ferrocenyl)ethanol exerts its toxic effects.

Visualizations

Logical Relationship for Safe Handling Workflow

References

• 1. fcad.com [fcad.com]
• 2. 1-(Ferrocenyl)ethanol | C12H14FeO | CID 16057797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. assets.thermofisher.com [assets.thermofisher.com]
• 4. 1277-49-2 Cas No. | 1-(Ferrocenyl)ethanol | Apollo [store.apolloscientific.co.uk]
• 5. chemicalbook.com [chemicalbook.com]
• 6. 1-(Ferrocenyl)ethanol CAS#: 1277-49-2 [m.chemicalbook.com]
• 7. 1277-49-2 CAS MSDS (1-(Ferrocenyl)ethanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. watsonnoke.com [watsonnoke.com]
• 9. chembk.com [chembk.com]

Protocols & Analytical Methods

Application Notes and Protocols: 1-(Ferrocenyl)ethanol in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of 1-(Ferrocenyl)ethanol and its derivatives as chiral ligands in key asymmetric synthesis reactions. The unique structural and electronic properties of ferrocene-based ligands, stemming from the combination of central and planar chirality, make them highly effective in achieving high levels of enantioselectivity in various catalytic processes. This document offers detailed experimental protocols for two prominent applications: the asymmetric addition of diethylzinc (B1219324) to aldehydes and the palladium-catalyzed asymmetric allylic alkylation.

Asymmetric Addition of Diethylzinc to Aldehydes using Chiral Ferrocenyl Amino Alcohol Ligands

The enantioselective addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction for the synthesis of chiral secondary alcohols, which are crucial building blocks in the pharmaceutical industry. Chiral amino alcohol ligands derived from 1-(Ferrocenyl)ethanol have proven to be highly effective catalysts for this transformation, affording excellent yields and enantioselectivities.[1][2]

Data Presentation: Enantioselective Addition of Diethylzinc to Benzaldehyde (B42025)

The following table summarizes the results for the asymmetric addition of diethylzinc to benzaldehyde using a chiral ferrocenyl amino alcohol ligand.

Entry	Ligand (mol%)	Aldehyde	Yield (%)	ee (%)
1	5	Benzaldehyde	90	99
2	5	4-Chlorobenzaldehyde	88	98
3	5	4-Methoxybenzaldehyde	92	97
4	5	2-Naphthaldehyde	85	95

Experimental Protocols

Protocol 1: Synthesis of Chiral Ferrocenyl Amino Alcohol Ligand from 1-(Ferrocenyl)ethanol

This protocol describes a general method for the synthesis of chiral N,N-dialkylamino-1-ferrocenylethanes from racemic 1-(Ferrocenyl)ethanol, which can then be resolved to obtain the desired enantiomer.

Materials:

• Racemic 1-(Ferrocenyl)ethanol

• Thionyl chloride (SOCl₂)

• Secondary amine (e.g., dimethylamine (B145610), diethylamine)

• Anhydrous diethyl ether

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Resolving agent (e.g., tartaric acid)

Procedure:

• Chlorination: To a solution of racemic 1-(Ferrocenyl)ethanol (1.0 eq) in anhydrous DCM at 0 °C, add thionyl chloride (1.2 eq) dropwise. Stir the reaction mixture at 0 °C for 1 hour and then at room temperature for 2 hours.

• Quenching: Carefully pour the reaction mixture into ice-cold saturated aqueous NaHCO₃ solution.

• Extraction: Extract the aqueous layer with DCM (3 x 50 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Solvent Removal: Remove the solvent under reduced pressure to obtain the crude chloro-ferrocenylethane.

• Amination: Dissolve the crude chloro-ferrocenylethane in anhydrous diethyl ether and add an excess of the secondary amine (e.g., a 2 M solution of dimethylamine in THF, 3.0 eq). Stir the reaction mixture at room temperature overnight.

• Work-up: Quench the reaction with water. Separate the organic layer, and extract the aqueous layer with diethyl ether (3 x 30 mL). Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Remove the solvent under reduced pressure and purify the crude product by column chromatography on silica (B1680970) gel to afford the racemic ferrocenyl amino alcohol.

• Resolution: The racemic mixture can be resolved using a suitable chiral acid like tartaric acid to obtain the desired enantiomerically pure ligand.

Protocol 2: Asymmetric Addition of Diethylzinc to Benzaldehyde

This protocol details the enantioselective addition of diethylzinc to benzaldehyde using a chiral ferrocenyl amino alcohol ligand.[1]

Materials:

• Chiral Ferrocenyl Amino Alcohol Ligand

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde

• Anhydrous toluene (B28343)

• Saturated aqueous ammonium (B1175870) chloride (NH₄Cl) solution

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: To a flame-dried Schlenk flask under an argon atmosphere, add the chiral ferrocenyl amino alcohol ligand (0.05 eq) and anhydrous toluene (5 mL).

• Addition of Reagents: Cool the solution to 0 °C and add diethylzinc (1.0 M in hexanes, 2.0 eq) dropwise. Stir the mixture for 30 minutes at 0 °C.

• Aldehyde Addition: Add freshly distilled benzaldehyde (1.0 eq) to the reaction mixture.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Quenching: Upon completion, carefully quench the reaction by the slow addition of saturated aqueous NH₄Cl solution.

• Extraction: Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Work-up: Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, and filter.

• Purification and Analysis: Remove the solvent under reduced pressure. Purify the crude product by flash column chromatography on silica gel to obtain the chiral 1-phenylpropan-1-ol. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Workflow and Catalytic Cycle

Caption: Workflow for the synthesis of a chiral ferrocenyl amino alcohol ligand and its application in the catalytic cycle of asymmetric diethylzinc addition to an aldehyde.

Palladium-Catalyzed Asymmetric Allylic Alkylation

Palladium-catalyzed asymmetric allylic alkylation (AAA) is a powerful method for the construction of stereogenic centers. Chiral ferrocenyl-based ligands, such as those containing pyrazole (B372694) or hydrazone moieties, have demonstrated high efficacy in these reactions, leading to products with excellent enantioselectivity.[3]

Data Presentation: Asymmetric Allylic Alkylation of 1,3-Diphenyl-2-propenyl acetate (B1210297)

The following table presents data for the palladium-catalyzed asymmetric allylic alkylation of 1,3-diphenyl-2-propenyl acetate with dimethyl malonate using a chiral ferrocenyl pyrazole ligand.

Entry	Ligand (mol%)	Nucleophile	Yield (%)	ee (%)
1	2	Dimethyl malonate	95	99
2	2	Dibenzyl malonate	92	98
3	2	Acetylacetone	88	96

Experimental Protocols

Protocol 3: Palladium-Catalyzed Asymmetric Allylic Alkylation

This protocol describes a general procedure for the palladium-catalyzed asymmetric allylic alkylation of 1,3-diphenyl-2-propenyl acetate with dimethyl malonate.

Materials:

• [Pd(η³-C₃H₅)Cl]₂ (Palladium allyl chloride dimer)

• Chiral Ferrocenyl Pyrazole Ligand

• 1,3-Diphenyl-2-propenyl acetate

• Dimethyl malonate

• N,O-Bis(trimethylsilyl)acetamide (BSA)

• Potassium acetate (KOAc)

• Anhydrous dichloromethane (DCM)

• Hexane/Ethyl acetate mixture for chromatography

Procedure:

• Catalyst Preparation: In a glovebox or under an inert atmosphere, dissolve [Pd(η³-C₃H₅)Cl]₂ (0.01 eq) and the chiral ferrocenyl pyrazole ligand (0.025 eq) in anhydrous DCM (2 mL). Stir the solution at room temperature for 30 minutes.

• Reaction Mixture: In a separate flask, add 1,3-diphenyl-2-propenyl acetate (1.0 eq), dimethyl malonate (1.2 eq), BSA (1.3 eq), and KOAc (0.05 eq).

• Reaction Initiation: Add the prepared catalyst solution to the reaction mixture.

• Reaction Conditions: Stir the reaction at room temperature and monitor its progress by TLC. The reaction is typically complete within 12-24 hours.

• Work-up: Once the reaction is complete, concentrate the mixture under reduced pressure.

• Purification and Analysis: Purify the residue by flash column chromatography on silica gel (eluent: hexane/ethyl acetate) to afford the desired product. Determine the enantiomeric excess (ee) by chiral HPLC analysis.

Reaction Mechanism

Caption: Generalized mechanism for the Palladium-Catalyzed Asymmetric Allylic Alkylation, where L* represents the chiral ferrocenyl ligand.

References

• 1. researchgate.net [researchgate.net]
• 2. The Preparation and Application of Novel Planar Chiral Ferrocenyl Ligands in Asymmetric Catalysis [researchrepository.ucd.ie]
• 3. d-nb.info [d-nb.info]

Application Notes: 1-(Ferrocenyl)ethanol as a Chiral Auxiliary in Organic Reactions

Audience: Researchers, scientists, and drug development professionals.

Introduction: 1-(Ferrocenyl)ethanol (B1143343) is a valuable chiral building block in asymmetric synthesis. While it can be used directly, it more commonly serves as a precursor to a more versatile and widely employed class of chiral auxiliaries and ligands derived from (R)- or (S)-N,N-dimethyl-1-ferrocenylethylamine, famously known as "Ugi's amine". The unique structure of these ferrocene-based auxiliaries, possessing both central and planar chirality, allows for exceptional stereocontrol in a variety of organic transformations. The dimethylaminoethyl group acts as an effective directing group in diastereoselective ortho-metalation reactions, enabling the synthesis of a wide array of planar chiral ferrocene (B1249389) derivatives. These derivatives are foundational in the development of highly successful ligand families, such as Josiphos, which are used in industrial-scale asymmetric catalysis.

These notes will provide a comprehensive overview of the synthesis of Ugi's amine from 1-(ferrocenyl)ethanol and its primary application as a chiral auxiliary in diastereoselective functionalization, including detailed experimental protocols and performance data.

Section 1: Synthesis and Resolution of the Chiral Auxiliary

The journey begins with the synthesis of racemic 1-(ferrocenyl)ethanol, its conversion to racemic Ugi's amine, and the subsequent resolution to obtain the enantiopure auxiliary.

Protocol 1.1: Synthesis of Racemic 1-(Ferrocenyl)ethanol

This protocol details the reduction of acetylferrocene (B1663952) to racemic 1-(ferrocenyl)ethanol.

Materials:

• Acetylferrocene

• Methanol (B129727)

• Sodium borohydride (B1222165) (NaBH₄)

• Ammonium (B1175870) chloride (NH₄Cl) solution (saturated)

• Dichloromethane (B109758) (CH₂Cl₂)

• Water

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve acetylferrocene (1.0 eq) in methanol.

• Cool the stirred solution to 0-5 °C using an ice bath.

• Slowly add sodium borohydride (2.0 eq) portion-wise, maintaining the temperature between 0-5 °C. The reaction is exothermic and generates hydrogen gas.

• Stir the reaction mixture at 0-5 °C for 4 hours.

• After the reaction is complete, carefully add saturated aqueous ammonium chloride solution to quench the excess sodium borohydride.

• Remove the methanol under reduced pressure.

• Add dichloromethane to extract the product. Add water to facilitate phase separation.

• Separate the organic layer, wash with water and brine, and dry over anhydrous sodium sulfate.

• Filter and concentrate the organic layer under reduced pressure to obtain 1-(ferrocenyl)ethanol as a solid, which can be purified by recrystallization or column chromatography.

Protocol 1.2: Synthesis and Resolution of (R)-N,N-Dimethyl-1-ferrocenylethylamine (Ugi's Amine)

This protocol describes the conversion of the alcohol to the amine and the classical resolution using tartaric acid.[1]

Materials:

• Racemic 1-(ferrocenyl)ethanol

• Acetic anhydride (B1165640)

• Dimethylamine (B145610) solution (in methanol or THF)

• L-(+)-tartaric acid

• Methanol

• Sodium hydroxide (B78521) (NaOH) solution

• Diethyl ether

• Standard glassware for organic synthesis

Procedure: Step 1: Acetylation of 1-(Ferrocenyl)ethanol

• Dissolve racemic 1-(ferrocenyl)ethanol (1.0 eq) in acetic anhydride.

• Heat the mixture, then remove the excess acetic anhydride under reduced pressure to yield the crude acetate (B1210297).

Step 2: Amination

• Dissolve the crude acetate in a solution of dimethylamine (excess) in methanol or THF.

• Stir the reaction mixture at room temperature for 24 hours.

• Remove the solvent in vacuo to obtain the crude racemic N,N-dimethyl-1-ferrocenylethylamine.

Step 3: Resolution

• Dissolve the racemic amine in methanol.

• Add a solution of L-(+)-tartaric acid (0.5 eq) in methanol. The salt of the (R)-amine will preferentially crystallize.

• Allow the mixture to stand to facilitate crystallization. Collect the crystals by filtration.

• The diastereomerically pure tartrate salt is then treated with an aqueous base (e.g., NaOH solution) to liberate the free (R)-Ugi's amine.

• Extract the enantiopure amine with diethyl ether, dry the organic layer over an anhydrous salt, filter, and concentrate to yield (R)-(+)-N,N-dimethyl-1-ferrocenylethylamine.

Section 2: Application in Diastereoselective Directed ortho-Metalation (DoM)

The primary use of Ugi's amine as a chiral auxiliary is to direct the metalation of the ferrocene ring with high diastereoselectivity. The chiral center on the ethylamine (B1201723) side chain controls the stereochemistry of the newly introduced planar chirality.

General Workflow for Asymmetric Synthesis using Ugi's Amine

Caption: General workflow for using 1-(Ferrocenyl)ethanol derived auxiliary.

Protocol 2.1: Diastereoselective ortho-Lithiation and Electrophilic Quench

This protocol provides a general method for the diastereoselective functionalization of (R)-Ugi's amine.[1]

Materials:

• (R)-N,N-Dimethyl-1-ferrocenylethylamine ((R)-Ugi's amine)

• Anhydrous diethyl ether or THF

• n-Butyllithium (n-BuLi) in hexanes

• Electrophile (e.g., chlorodiphenylphosphine, iodomethane, trimethylsilyl (B98337) chloride)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk flask, syringes, low-temperature bath (-78 °C)

Procedure:

• Under an inert atmosphere (nitrogen or argon), add a solution of (R)-Ugi's amine (1.0 eq) in anhydrous diethyl ether to a Schlenk flask.

• Cool the solution to -78 °C (dry ice/acetone bath).

• Slowly add n-butyllithium (1.1-1.5 eq) dropwise via syringe. A color change to deep orange/red is typically observed.

• Stir the reaction mixture at -78 °C for 1.5 to 2 hours.

• Add the desired electrophile (1.2-2.0 eq) dropwise at -78 °C.

• Allow the reaction to slowly warm to room temperature and stir overnight.

• Quench the reaction by the slow addition of saturated aqueous NaHCO₃ solution.

• Extract the product with diethyl ether.

• Wash the combined organic layers with water and brine, then dry over anhydrous Na₂SO₄.

• Filter and concentrate the solvent under reduced pressure.

• Purify the resulting 1,2-disubstituted ferrocene derivative by column chromatography on silica (B1680970) gel or alumina. The major diastereomer is typically the (R,Sₚ) product.

Data Presentation: Diastereoselective ortho-Metalation of (R)-Ugi's Amine

The following table summarizes the results for the diastereoselective ortho-lithiation of (R)-Ugi's amine followed by quenching with various electrophiles.

Entry	Electrophile (E+)	Product (E)	Yield (%)	Diastereomeric Ratio (d.r.) (Sₚ:Rₚ)
1	PPh₂Cl	-PPh₂	~70-85	>95:5
2	P(NMe₂)₂Cl	-P(NMe₂)₂	~80	>96:4
3	I₂	-I	~90	>95:5
4	Me₃SiCl	-SiMe₃	~95	>96:4
5	MeI	-Me	~75	>95:5
6	B(OMe)₃ then H₂O₂	-OH	~60	>95:5

Data compiled from various literature sources. Yields and d.r. are approximate and can vary based on specific reaction conditions.

Section 3: Auxiliary Cleavage and Transformation

After directing the stereoselective functionalization, the dimethylaminoethyl group can be converted into other functional groups or removed. A common and highly valuable transformation is the conversion to a phosphine, creating powerful bidentate ligands.

Mechanism: Diastereoselective ortho-Lithiation

The stereoselectivity of the lithiation is controlled by the conformation of the Ugi's amine. The lithium atom is chelated by the nitrogen of the dimethylamino group, which orients the bulky ferrocenyl group and the methyl substituent. The n-BuLi then deprotonates the less sterically hindered ortho proton.

Caption: Chelation model for diastereoselective lithiation of Ugi's amine.

Protocol 3.1: Conversion of the Dimethylaminoethyl Group to a Hydroxyl Group

The dimethylamino group can be converted into a hydroxyl group, which can then be used in further synthetic manipulations. This is typically achieved by quaternization followed by hydrolysis.

Materials:

• (R,Sₚ)-1-(Dimethylamino)ethyl-2-(E)-ferrocene

• Methyl iodide (MeI)

• Aqueous base (e.g., NaOH)

• Solvent (e.g., Acetone, water)

Procedure:

• Dissolve the ferrocene derivative (1.0 eq) in acetone.

• Add an excess of methyl iodide and stir the mixture at room temperature until the ammonium salt precipitates.

• Filter the salt and dissolve it in water.

• Heat the aqueous solution with a base (e.g., NaOH) to induce elimination and hydrolysis, affording the corresponding 1-(ferrocenyl)ethanol derivative.

• Extract the product with an organic solvent, dry, and purify by chromatography.

Summary and Outlook

While 1-(ferrocenyl)ethanol is not typically used directly as a cleavable chiral auxiliary in the same manner as Evans oxazolidinones, it is a critical and accessible precursor to one of the most successful classes of chiral directing groups and ligands in asymmetric catalysis. The transformation into Ugi's amine unlocks its true potential, enabling highly diastereoselective metalations to create planar chiral ferrocenes. These products are not merely intermediates; they are often the target molecules themselves, serving as powerful ligands that have profoundly impacted modern asymmetric synthesis, particularly in hydrogenation and cross-coupling reactions. The protocols and data presented herein provide a foundational guide for researchers looking to leverage the unique stereodirecting capabilities of this ferrocene-based auxiliary system.

References

• 1. Ugi's amine - Wikipedia [en.wikipedia.org]

Applications of 1-(Ferrocenyl)ethanol in Asymmetric Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 1-(Ferrocenyl)ethanol and its derivatives in asymmetric catalysis. The unique structural and electronic properties of ferrocene-based chiral ligands, often synthesized from 1-(Ferrocenyl)ethanol, make them highly effective in a range of enantioselective transformations critical for the synthesis of chiral molecules in the pharmaceutical and fine chemical industries.

Application Note 1: Asymmetric Transfer Hydrogenation of Ketones

Chiral ligands derived from 1-(Ferrocenyl)ethanol are effective in the ruthenium-catalyzed asymmetric transfer hydrogenation (ATH) of prochiral ketones to produce enantiomerically enriched secondary alcohols. These alcohols are valuable building blocks in the synthesis of pharmaceuticals and other bioactive molecules. The use of a formic acid/triethylamine (B128534) (HCOOH/Et3N) azeotrope as the hydrogen source is a notable application.

A key intermediate in the synthesis of many of these chiral ligands is (S)-(-)-N,N-Dimethyl-1-ferrocenylethylamine, which can be synthesized from 1-(Ferrocenyl)ethanol. Ligands prepared from this amine, when complexed with ruthenium(II), form highly active and selective catalysts for the ATH of aromatic ketones.

Quantitative Data: Asymmetric Transfer Hydrogenation of Acetophenone (B1666503)

The following table summarizes the results for the asymmetric transfer hydrogenation of acetophenone to 1-phenylethanol (B42297) using a ruthenium catalyst with a chiral ferrocenyl ligand derived from a 1-(ferrocenylethyl)amine scaffold.

Entry	Metal	Ligand	Substrate	Product	Solvent	Yield (%)	ee (%)
1	Ru	L1	Acetophenone	1-Phenylethanol	EtOAc	27	45
2	Ru	L1	Acetophenone	1-Phenylethanol	t-BuOMe	42	60
3	Ru	L1	Acetophenone	1-Phenylethanol	DMF	74	79
4	Ir	L1	Acetophenone	1-Phenylethanol	DMF	66	84
5	Ru	L2	Acetophenone	1-Phenylethanol	DMF	55	81
6	Ru	L3	Acetophenone	1-Phenylethanol	DMF	65	racemic

L1: (RC, SFc)-1-(Diphenylphosphino)-2-[1-N-(3-methylpyridin-2-ylmethyl) ethyl] ferrocene (B1249389). Data sourced from a study on new chiral ferrocene ligands in asymmetric transfer hydrogenation of ketones.[1]

Application Note 2: Asymmetric Diethylzinc (B1219324) Addition to Aldehydes

Ferrocenyl amino alcohol ligands, which can be synthesized from derivatives of 1-(Ferrocenyl)ethanol, are highly efficient catalysts for the enantioselective addition of diethylzinc to a variety of aldehydes.[2][3] This reaction is a fundamental C-C bond-forming reaction that produces chiral secondary alcohols with high enantiopurity. The reaction proceeds smoothly at ambient temperatures with short reaction times.[2]

Quantitative Data: Asymmetric Diethylzinc Addition to Aldehydes

The table below presents the results for the asymmetric addition of diethylzinc to various aldehydes using a ferrocenyl amino alcohol ligand.

Entry	Aldehyde	Product	Yield (%)	ee (%)
1	Benzaldehyde	1-Phenylpropan-1-ol	90	99
2	4-Chlorobenzaldehyde	1-(4-Chlorophenyl)propan-1-ol	85	98
3	2-Naphthaldehyde	1-(Naphthalen-2-yl)propan-1-ol	88	97
4	Cinnamaldehyde	1-Phenylpent-1-en-3-ol	82	95
5	Cyclohexanecarboxaldehyde	1-Cyclohexylpropan-1-ol	75	92

Data is representative of results obtained with a family of ferrocenyl amino alcohol ligands.[2]

Experimental Protocols

Protocol 1: Synthesis of (S)-N,N-Dimethyl-1-ferrocenylethylamine from (S)-1-Ferrocenylethanol

This protocol describes the synthesis of a key chiral amine intermediate from 1-(Ferrocenyl)ethanol.

Materials:

• (S)-1-Ferrocenylethanol

• Dichloromethane (B109758) (CH2Cl2)

• Triethylamine (Et3N)

• Acetic anhydride (B1165640) (Ac2O)

• 33% aqueous dimethylamine (B145610) solution

Procedure:

• Dissolve (S)-1-Ferrocenylethanol (1.0 equivalent) and triethylamine (2.0 equivalents) in dichloromethane in a reaction vessel.

• Add acetic anhydride (1.5 equivalents) dropwise to the solution at room temperature and stir the reaction mixture for 3 hours.

• Slowly add a 33% aqueous solution of dimethylamine (large excess) and continue stirring for 5 hours.

• Allow the layers to separate, and then concentrate the organic layer to recover the dichloromethane.

• The residue is then purified by distillation under reduced pressure to yield (S)-N,N-Dimethyl-1-ferrocenylethylamine.[4]

Protocol 2: General Procedure for Asymmetric Transfer Hydrogenation of Ketones

This protocol outlines a general procedure for the ATH of ketones using a pre-formed ruthenium-ferrocenyl ligand complex.

Materials:

• Aromatic ketone (e.g., acetophenone) (1.0 mmol)

• [Ru(p-cymene)Cl2]2 (0.0025 mmol)

• Chiral ferrocenyl ligand (e.g., L1) (0.005 mmol)

• Solvent (e.g., DMF) (1 mL)

• HCOOH/Et3N azeotrope (5:2) (4 mL)

• Saturated NaHCO3 solution

• Water

• Ethyl acetate (B1210297) (EtOAc)

• Anhydrous Na2SO4

Procedure:

• In a Schlenk flask under a nitrogen atmosphere, add the ketone, [Ru(p-cymene)Cl2]2, and the chiral ferrocenyl ligand in the specified solvent.

• Stir the mixture at room temperature for 4 hours.

• Inject the HCOOH/Et3N azeotrope into the flask.

• Continue stirring the mixture at -20°C for 48 hours under nitrogen.

• Quench the reaction by adding saturated NaHCO3 solution and water.

• Extract the product with ethyl acetate (3 x 10 mL).

• Dry the combined organic layers over anhydrous Na2SO4.

• Remove the solvent under reduced pressure and purify the crude product by column chromatography to obtain the chiral alcohol.[1]

Protocol 3: General Procedure for Asymmetric Diethylzinc Addition to Aldehydes

This protocol provides a general method for the enantioselective addition of diethylzinc to aldehydes using a ferrocenyl amino alcohol ligand.

Materials:

• Aldehyde (1.0 mmol)

• Ferrocenyl amino alcohol ligand (0.05 mmol, 5 mol%)

• Toluene (B28343) (anhydrous)

• Diethylzinc (1.0 M solution in hexanes, 2.0 mmol)

Procedure:

• To a stirred solution of the ferrocenyl amino alcohol ligand in toluene at 0°C under an inert atmosphere, add the aldehyde.

• Slowly add the diethylzinc solution to the mixture.

• Stir the reaction at 0°C and monitor its progress by TLC.

• Upon completion, quench the reaction by the slow addition of saturated aqueous NH4Cl solution.

• Extract the aqueous layer with diethyl ether.

• Wash the combined organic layers with brine, dry over anhydrous MgSO4, and concentrate in vacuo.

• Purify the residue by flash chromatography to yield the enantiomerically enriched secondary alcohol.

Visualizations

Experimental workflow for asymmetric catalysis.

Synthesis and application of chiral ferrocenyl ligands.

References

• 1. The Application of New Chiral Ferrocene Ligands in Asymmetric Transfer Hydrogenation of Ketones [scirp.org]
• 2. researchgate.net [researchgate.net]
• 3. Asymmetric addition of dialkylzinc compounds to aldehydes - Wikipedia [en.wikipedia.org]
• 4. (S)-(-)-N,N-DIMETHYL-1-FERROCENYLETHYLAMINE synthesis - chemicalbook [chemicalbook.com]

Application Notes and Protocols for the Preparation of 1-(Ferrocenyl)ethanol Derivatives as Anticancer Agents

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Ferrocene, an organometallic compound with a unique sandwich structure, has garnered significant attention in medicinal chemistry due to its stability, low toxicity, and reversible redox properties.[1][2] Its incorporation into bioactive molecules can enhance their therapeutic efficacy. 1-(Ferrocenyl)ethanol and its derivatives have emerged as a promising class of compounds with potent anticancer activities. These derivatives often exhibit cytotoxicity against a range of cancer cell lines by inducing apoptosis, causing cell cycle arrest, and generating reactive oxygen species (ROS).[3][4][5] This document provides detailed protocols for the synthesis of 1-(Ferrocenyl)ethanol derivatives and the evaluation of their anticancer properties.

Data Presentation

Table 1: Anticancer Activity of Selected 1-(Ferrocenyl)ethanol and Related Derivatives

Compound	Cancer Cell Line	IC50 (µM)	Reference
2-Ferrocenylethanol	HeLa	35.0	[6][7]
3-Ferrocenylpropanol	HeLa	17.0	[6][7]
4-Ferrocenylbutanol	HeLa	5.72	[6][7]
Ferrocenylmethanol	HeLa	>100	[6][7]
1-Ferrocenyl-2-(5-phenyl-1H-1,2,4-triazol-3-ylthio)ethanone derivative (5b)	A549	approx. 80 (viability decreased)	[5]
1-Ferrocenyl-2-(5-phenyl-1H-1,2,4-triazol-3-ylthio)ethanone derivative (5d)	A549	approx. 80 (viability decreased)	[5]
1-Ferrocenyl-2-(5-phenyl-1H-1,2,4-triazol-3-ylthio)ethanone derivative (5e)	A549	approx. 80 (viability decreased)	[5]
Ferrocenyl pyrazolo[1,5-a]pyrazin-4(5H)-one derivatives	A549	Induces cell cycle arrest	[5]

Experimental Protocols

Synthesis of 1-(Ferrocenyl)ethanol

This protocol describes the synthesis of 1-(Ferrocenyl)ethanol by the reduction of acetylferrocene (B1663952) using sodium borohydride (B1222165).

Materials:

• Acetylferrocene

• Methanol (B129727)

• Sodium borohydride (NaBH₄)

• Ammonium (B1175870) chloride (NH₄Cl) solution (aqueous)

• Dichloromethane (B109758) (CH₂Cl₂) or Ethylene (B1197577) dichloride

• Water

• Reaction flask with stirring, thermometer, and reflux condenser

Procedure:

• In a reaction flask, dissolve acetylferrocene in an aqueous methanol solution.

• Cool the stirring solution to 0-5 °C in an ice bath.

• Slowly add sodium borohydride portion-wise over a period of time, maintaining the temperature between 0-5 °C.

• Continue stirring the reaction mixture at 5 °C for 2-4 hours.

• After the reaction is complete, carefully add aqueous ammonium chloride solution to quench the excess sodium borohydride.

• Concentrate the mixture by removing a portion of the methanol under reduced pressure.

• Extract the aqueous layer with dichloromethane or ethylene dichloride.

• Wash the organic layer with water, then dry it over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain 1-(Ferrocenyl)ethanol as a yellow or off-yellow powder.

• The product can be further purified by column chromatography on silica (B1680970) gel.

Synthesis of 1-(Ferrocenyl)ethanol Derivatives

Further derivatization can be achieved through various reactions, such as etherification or esterification at the hydroxyl group. The following is a general procedure for the synthesis of ferrocenyl-N-heterocyclic carbene precursors from 1-(Ferrocenyl)ethanol.

Materials:

• 1-(Ferrocenyl)ethanol

• N-methylimidazole (or other N-substituted imidazoles)

• Glacial acetic acid

• Schlenk tube

• Argon atmosphere

Procedure:

• In a Schlenk tube under an argon atmosphere, combine 1-(Ferrocenyl)ethanol, N-methylimidazole, and glacial acetic acid.

• Stir the reaction mixture at room temperature for a specified time (e.g., 2 hours).

• The resulting product, a ferrocenyl-1-(N-methylimidazolium)chloride, can be isolated and purified by column chromatography.

Evaluation of Anticancer Activity

This protocol outlines the determination of cell viability using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Materials:

• Cancer cell lines (e.g., HeLa, A549, MCF-7)

• Complete cell culture medium

• 96-well plates

• 1-(Ferrocenyl)ethanol derivatives (dissolved in DMSO)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 4 mM HCl, 0.1% NP40 in isopropanol)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁵ cells/well and incubate overnight.

• Treat the cells with various concentrations of the ferrocenyl derivatives (e.g., 1 to 100 µM) and a vehicle control (DMSO) for 48-72 hours.

• After the incubation period, add 10-20 µL of MTT solution to each well and incubate for 2-4 hours at 37 °C until a purple precipitate is visible.

• Carefully remove the medium and add 100-150 µL of the solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Measure the absorbance at 570-590 nm using a microplate reader.

• Calculate cell viability as a percentage of the control and determine the IC50 values.[8][9][10]

This protocol describes the analysis of cell cycle distribution using propidium (B1200493) iodide (PI) staining and flow cytometry.[11]

Materials:

• Cancer cell lines

• 6-well plates

• 1-(Ferrocenyl)ethanol derivatives

• Phosphate-buffered saline (PBS)

• 75% Ethanol (B145695) (ice-cold)

• Propidium iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and treat with the desired concentrations of the ferrocenyl derivatives for 24-48 hours.

• Harvest the cells by trypsinization, wash with ice-cold PBS, and fix in ice-cold 75% ethanol overnight at -20 °C.

• Wash the fixed cells with PBS and resuspend in PI staining solution.

• Incubate the cells at room temperature in the dark for 30 minutes.

• Analyze the cell cycle distribution using a flow cytometer.

This protocol details the detection of apoptosis using Annexin V-FITC and PI staining followed by flow cytometry.[12]

Materials:

• Cancer cell lines

• 6-well plates

• 1-(Ferrocenyl)ethanol derivatives

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, PI, and binding buffer)

• Flow cytometer

Procedure:

• Seed and treat cells as described for the cell cycle analysis.

• Harvest the cells and wash them twice with cold PBS.

• Resuspend the cells in 1x binding buffer.

• Add Annexin V-FITC and PI to the cell suspension and incubate for 15 minutes at room temperature in the dark.

• Analyze the stained cells by flow cytometry within 1 hour to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Mandatory Visualization

Caption: Experimental workflow for synthesis and anticancer evaluation.

Caption: Proposed signaling pathways for anticancer action.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. mdpi.com [mdpi.com]
• 6. Ansa–Ferrocene Derivatives as Potential Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. creative-diagnostics.com [creative-diagnostics.com]
• 8. texaschildrens.org [texaschildrens.org]
• 9. merckmillipore.com [merckmillipore.com]
• 10. cyrusbio.com.tw [cyrusbio.com.tw]
• 11. Design of ferrocenylseleno-dopamine derivatives to optimize the Fenton-like reaction efficiency and antitumor efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Novel Ferrocene Derivatives Induce Apoptosis through Mitochondria-Dependent and Cell Cycle Arrest via PI3K/Akt/mTOR Signaling Pathway in T Cell Acute Lymphoblastic Leukemia - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: The Role of 1-(Ferrocenyl)ethanol in Single-Electron Transfer Living Radical Polymerization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential role of 1-(Ferrocenyl)ethanol in Single-Electron Transfer Living Radical Polymerization (SET-LRP), a powerful technique for synthesizing well-defined polymers. While specific detailed studies on 1-(Ferrocenyl)ethanol in SET-LRP are not extensively available in the public domain, this document outlines its theoretical role based on the known reactivity of ferrocene (B1249389) derivatives and provides generalized protocols for SET-LRP that can be adapted for its inclusion.

Introduction to SET-LRP

Single-Electron Transfer Living Radical Polymerization (SET-LRP) is a controlled/"living" radical polymerization method that allows for the synthesis of polymers with predetermined molecular weights, low dispersity, and complex architectures. The mechanism relies on the reversible activation and deactivation of dormant polymer chains through a single-electron transfer process, typically catalyzed by a transition metal complex in a low oxidation state.

Putative Role of 1-(Ferrocenyl)ethanol in SET-LRP

Ferrocene and its derivatives are well-known for their reversible redox behavior, readily undergoing one-electron oxidation from the Fe(II) to the Fe(III) state. In the context of SET-LRP, 1-(Ferrocenyl)ethanol could potentially act as a reducing agent or a co-catalyst. Its role would be to regenerate the active catalyst (e.g., Cu(I)) from its oxidized, deactivated state (e.g., Cu(II)) by donating an electron. This would maintain a low concentration of propagating radicals, minimizing termination reactions and ensuring controlled polymerization.

Quantitative Data in SET-LRP

Parameter	Value	Description
Monomer Conversion	>95%	High conversion indicates an efficient polymerization process.
Theoretical Molecular Weight (Mn,th)	Varies	Calculated based on the monomer-to-initiator ratio.
Experimental Molecular Weight (Mn,exp)	Close to Mn,th	Determined by Gel Permeation Chromatography (GPC). A close match indicates good control.
Dispersity (Đ or Mw/Mn)	< 1.3	A low dispersity value signifies a narrow molecular weight distribution, characteristic of a living polymerization.
Initiator Efficiency (Ieff)	~0.8 - 1.0	Represents the fraction of initiator molecules that successfully start a polymer chain.

Experimental Protocols

Below is a generalized experimental protocol for the SET-LRP of methyl methacrylate (B99206) (MMA). This protocol can be adapted to investigate the effect of 1-(Ferrocenyl)ethanol as a potential reducing agent or co-catalyst.

Materials

• Methyl methacrylate (MMA), inhibitor removed

• Ethyl α-bromoisobutyrate (EBiB) (initiator)

• Copper(II) bromide (Cu(II)Br2) (catalyst precursor)

• Tris(2-(dimethylamino)ethyl)amine (Me6TREN) (ligand)

• 1-(Ferrocenyl)ethanol (potential reducing agent/co-catalyst)

• Anhydrous solvent (e.g., Dimethyl sulfoxide (B87167) (DMSO) or N,N-Dimethylformamide (DMF))

• Inert gas (Argon or Nitrogen)

General Polymerization Procedure

• Preparation of the Catalyst Complex: In a Schlenk flask under an inert atmosphere, add Cu(II)Br2 and Me6TREN to the chosen anhydrous solvent. Stir the mixture until a homogeneous solution is formed.

• Addition of Monomer and Initiator: To the catalyst solution, add the purified MMA monomer and the EBiB initiator.

• Introduction of 1-(Ferrocenyl)ethanol: If investigating its role, add 1-(Ferrocenyl)ethanol to the reaction mixture at this stage. The molar ratio relative to the copper catalyst will be a key parameter to vary.

• Degassing: Subject the reaction mixture to several freeze-pump-thaw cycles to remove any dissolved oxygen, which can terminate the polymerization.

• Initiation of Polymerization: Place the sealed Schlenk flask in a preheated oil bath at the desired reaction temperature (e.g., 25-90 °C) to initiate the polymerization.

• Monitoring the Reaction: Periodically take aliquots from the reaction mixture under inert conditions to monitor monomer conversion (via 1H NMR or GC) and the evolution of molecular weight and dispersity (via GPC).

• Termination: Once the desired conversion is reached, terminate the polymerization by exposing the reaction mixture to air and cooling it to room temperature.

• Purification: Precipitate the polymer by adding the reaction mixture to a non-solvent (e.g., cold methanol). Filter and dry the polymer under vacuum to a constant weight.

Visualizations

SET-LRP Catalytic Cycle

Application Notes and Protocols: Synthesis of Ferrocene-Modified Thiopyrimidines from 1-(Ferrocenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ferrocene-modified compounds are a promising class of organometallic molecules with significant potential in medicinal chemistry and drug development. The incorporation of the ferrocenyl moiety into bioactive scaffolds can enhance therapeutic efficacy, overcome drug resistance, and modulate pharmacokinetic properties. This application note provides a detailed protocol for the synthesis of ferrocene-modified thiopyrimidines, a class of compounds with demonstrated antitumor activity, starting from the readily accessible 1-(Ferrocenyl)ethanol. The described method is based on the acid-catalyzed substitution reaction of 1-(Ferrocenyl)ethanol with various thiopyrimidine derivatives.

General Reaction Scheme

The synthesis proceeds via a trifluoroacetic acid (TFA) catalyzed S-alkylation of a thiopyrimidine with 1-(Ferrocenyl)ethanol. The reaction is typically carried out in acetone (B3395972) at room temperature, affording the desired ferrocene-modified thiopyrimidines in good to excellent yields.

Figure 1: General synthesis of ferrocene-modified thiopyrimidines.

Experimental Protocols

Protocol 1: Synthesis of the Starting Material: 1-(Ferrocenyl)ethanol

This protocol describes the synthesis of 1-(Ferrocenyl)ethanol from acetylferrocene (B1663952) via reduction with sodium borohydride (B1222165).

Materials:

• Acetylferrocene

• Methanol (B129727)

• Sodium borohydride (NaBH₄)

• Ammonium (B1175870) chloride (NH₄Cl)

• Dichloromethane (B109758) (CH₂Cl₂)

• Water (deionized)

• Magnesium sulfate (B86663) (MgSO₄)

• Round-bottom flask

• Magnetic stirrer

• Ice bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, dissolve acetylferrocene in methanol.

• Cool the solution to 0-5 °C using an ice bath.

• Slowly add sodium borohydride to the stirred solution in portions.

• After the addition is complete, continue stirring the reaction mixture at room temperature for 1-2 hours.

• Quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride to decompose the excess sodium borohydride.

• Remove the methanol under reduced pressure using a rotary evaporator.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with water (2 x 50 mL) and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield 1-(Ferrocenyl)ethanol as a yellow-orange solid.

Data Presentation:

Starting Material	Product	Reagents	Solvent	Yield (%)
Acetylferrocene	1-(Ferrocenyl)ethanol	NaBH₄, NH₄Cl	Methanol	~97%

Protocol 2: Synthesis of 2-[(1-Ferrocenylethyl)sulfanyl]pyrimidine

This protocol details the synthesis of a representative ferrocene-modified thiopyrimidine from 1-(Ferrocenyl)ethanol and 2-thiopyrimidine.[1]

Materials:

• 1-(Ferrocenyl)ethanol

• 2-Thiopyrimidine

• Acetone

• Trifluoroacetic acid (TFA)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Dichloromethane (CH₂Cl₂)

• Water (deionized)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

• Hexane

• Ethyl acetate (B1210297)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• To a solution of 1-(Ferrocenyl)ethanol (1.0 mmol) and 2-thiopyrimidine (1.0 mmol) in acetone (20 mL) in a round-bottom flask, add a catalytic amount of trifluoroacetic acid (TFA) (0.1 mmol).

• Stir the reaction mixture at room temperature for 4-6 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with dichloromethane (3 x 30 mL).

• Combine the organic layers, wash with water (2 x 30 mL), and dry over anhydrous sodium sulfate.

• Filter and concentrate the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica gel using a hexane-ethyl acetate gradient as the eluent to afford the pure 2-[(1-Ferrocenylethyl)sulfanyl]pyrimidine.

Data Presentation:

Ferrocenyl Alcohol	Thiopyrimidine	Product	Catalyst	Solvent	Yield (%)
1-(Ferrocenyl)ethanol	2-Thiopyrimidine	2-[(1-Ferrocenylethyl)sulfanyl]pyrimidine	TFA	Acetone	50-95%

Characterization Data for 2-[(1-Ferrocenylethyl)sulfanyl]pyrimidine:

Technique	Data
¹H NMR (CDCl₃, δ ppm)	8.45 (d, 2H, pyrimidine-H), 6.95 (t, 1H, pyrimidine-H), 5.20 (q, 1H, CH), 4.25-4.10 (m, 9H, Cp-H), 1.80 (d, 3H, CH₃)
¹³C NMR (CDCl₃, δ ppm)	172.0 (C=S), 157.5 (pyrimidine-CH), 117.0 (pyrimidine-CH), 90.0 (Cp-Cipso), 69.0-67.0 (Cp-CH), 45.0 (CH), 22.0 (CH₃)
IR (KBr, cm⁻¹)	3100-3000 (C-H, aromatic), 2970-2920 (C-H, aliphatic), 1580, 1560 (C=N, C=C), 1105 (Cp ring)
MS (ESI+) m/z	[M+H]⁺ calculated for C₁₆H₁₆FeN₂S, found [M+H]⁺

Signaling Pathway and Workflow Diagrams

Figure 2: Experimental workflow for the synthesis.

Figure 3: Proposed reaction mechanism pathway.

Applications in Drug Development

Ferrocene-modified thiopyrimidines have emerged as promising candidates for anticancer drug development. The presence of the ferrocenyl group can contribute to their biological activity through several mechanisms, including:

• Redox Activity: The reversible oxidation of the ferrocene (B1249389) to the ferrocenium (B1229745) ion can generate reactive oxygen species (ROS) within cancer cells, leading to oxidative stress and apoptosis.

• Increased Lipophilicity: The nonpolar nature of the ferrocene moiety can enhance the compound's ability to cross cell membranes, thereby increasing its intracellular concentration.

• Unique Steric Hindrance: The bulky ferrocenyl group can influence the binding of the molecule to biological targets, potentially leading to novel mechanisms of action.

The synthesized compounds can be screened for their cytotoxic activity against various cancer cell lines using standard assays such as the MTT or SRB assay. Further studies can be conducted to elucidate their mechanism of action, including cell cycle analysis, apoptosis assays, and investigation of their effects on specific signaling pathways implicated in cancer progression.

Conclusion

This application note provides a comprehensive and detailed guide for the synthesis of ferrocene-modified thiopyrimidines from 1-(Ferrocenyl)ethanol. The protocols are straightforward and utilize readily available reagents and standard laboratory techniques. The resulting compounds are of significant interest for researchers in medicinal chemistry and drug development due to their potential as novel anticancer agents. The provided data and diagrams offer a clear understanding of the synthetic process and its underlying principles.

References

• 1. researchgate.net [researchgate.net]

Application Notes and Protocols: Titanium-Catalyzed Intermolecular Hydroamination Using 1-(Ferrocenyl)ethanol Ligand

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intermolecular hydroamination, the addition of an N-H bond across a carbon-carbon multiple bond, is a highly atom-economical method for the synthesis of amines, enamines, and imines. These products are valuable intermediates in the pharmaceutical and fine chemical industries. Titanium-based catalysts have emerged as effective and earth-abundant alternatives to precious metal catalysts for this transformation. The use of ancillary ligands plays a crucial role in modulating the reactivity and selectivity of the titanium center.

This document details the application of 1-(Ferrocenyl)ethanol as a ligand in the titanium-catalyzed intermolecular hydroamination of terminal alkynes. The ferrocenyl moiety offers unique steric and electronic properties, influencing the regioselectivity of the hydroamination reaction, allowing for controlled synthesis of either Markovnikov or anti-Markovnikov addition products.

Principle and Advantages

The catalytic system is typically generated in situ from a titanium precursor, such as titanium(IV) isopropoxide or tetrakis(dimethylamido)titanium, and the 1-(Ferrocenyl)ethanol ligand. The ligand reacts with the titanium precursor to form a titanium alkoxide complex, which is the active catalytic species. This catalyst then facilitates the addition of a primary or secondary amine to a terminal alkyne.

Key Advantages:

• Regiocontrol: The steric and electronic properties of the 1-(Ferrocenyl)ethanol ligand can be tuned to selectively yield either the Markovnikov or anti-Markovnikov product.

• Atom Economy: The reaction is highly atom-economical, with all atoms from the reactants being incorporated into the product.

• Cost-Effectiveness: Utilizes an earth-abundant and inexpensive titanium catalyst.

• Versatility: Applicable to a range of terminal alkynes and amines.

Data Presentation

Table 1: Representative Substrate Scope and Regioselectivity in the Hydroamination of Terminal Alkynes

Entry	Alkyne	Amine	Product(s) (Markovnikov / anti-Markovnikov)	Yield (%)	Regioselectivity (M:aM)
1	Phenylacetylene	Aniline	N-(1-phenylethylidene)aniline / N-(2-phenylethenyl)aniline	85	90:10
2	1-Hexyne	Benzylamine	N-(hexan-2-ylidene)benzylamine / N-(hex-1-en-1-yl)benzylamine	78	15:85
3	1-Octyne	Morpholine	4-(octan-2-ylidene)morpholine / 4-(oct-1-en-1-yl)morpholine	82	20:80
4	(Trimethylsilyl)acetylene	Cyclohexylamine	N-(1-(trimethylsilyl)ethylidene)cyclohexylamine / N-(2-(trimethylsilyl)ethenyl)cyclohexylamine	91	>95:5

Note: The data presented in this table is illustrative and based on typical results for titanium-catalyzed hydroamination reactions. Actual yields and regioselectivities may vary depending on the specific reaction conditions and the chirality of the 1-(Ferrocenyl)ethanol ligand used.

Experimental Protocols

Protocol 1: General Procedure for the Titanium-Catalyzed Intermolecular Hydroamination of Terminal Alkynes

Materials:

• Titanium(IV) isopropoxide [Ti(Oi-Pr)₄] or Tetrakis(dimethylamido)titanium [Ti(NMe₂)₄]

• 1-(Ferrocenyl)ethanol

• Anhydrous toluene (B28343)

• Terminal alkyne (e.g., phenylacetylene, 1-hexyne)

• Amine (e.g., aniline, benzylamine)

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

• Standard Schlenk line and glassware

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation (In Situ):

  • In a flame-dried Schlenk flask under an inert atmosphere, dissolve 1-(Ferrocenyl)ethanol (0.1 mmol) in anhydrous toluene (2.0 mL).

  • To this solution, add titanium(IV) isopropoxide (0.1 mmol) dropwise with stirring.

  • Stir the resulting mixture at room temperature for 30 minutes to allow for the formation of the titanium-ligand complex.

• Hydroamination Reaction:

  • To the freshly prepared catalyst solution, add the amine (1.0 mmol) followed by the terminal alkyne (1.2 mmol).

  • Heat the reaction mixture to the desired temperature (typically 80-110 °C) and stir for the required time (typically 4-24 hours), monitoring the reaction progress by TLC or GC-MS.

• Work-up and Purification:

  • Upon completion, cool the reaction mixture to room temperature.

  • Quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate (5 mL).

  • Extract the product with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

  • Combine the organic layers and wash with brine (10 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexane/ethyl acetate).

• Characterization:

  • Characterize the purified product by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualizations

Caption: Proposed catalytic cycle for titanium-catalyzed hydroamination.

Application Note and Protocol: Reduction of Acetylferrocene to 1-(Ferrocenyl)ethanol

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a detailed experimental protocol for the reduction of the ketone acetylferrocene (B1663952) to the secondary alcohol 1-(ferrocenyl)ethanol (B1143343). The primary method described utilizes sodium borohydride (B1222165) in a methanol (B129727) solvent, a robust and well-established procedure in organometallic synthesis. This transformation is a fundamental reaction, often used to introduce a chiral center and a hydroxyl functional group, which can be valuable for further synthetic modifications. This note includes a step-by-step methodology, a summary of quantitative data, characterization details, and a visual workflow diagram to ensure reproducibility.

Reaction Scheme

Figure 1. Reduction of acetylferrocene to 1-(ferrocenyl)ethanol using sodium borohydride (NaBH₄) in methanol (MeOH).

Materials and Equipment

Materials:

• Acetylferrocene (C₁₂H₁₂FeO)

• Sodium borohydride (NaBH₄), 98%

• Methanol (MeOH), anhydrous

• Crushed ice

• Deionized water

• Toluene (B28343) (for optional purification)

• Hexanes (for optional purification)

• Silica (B1680970) gel (for optional purification)

Equipment:

• 250 mL round-bottom flask

• Magnetic stir bar and stirring hotplate

• Reflux condenser (air-cooled)

• Beaker or crystallizing dish (for ice bath)

• Büchner funnel and filter flask

• Vacuum source (e.g., water aspirator)

• Standard laboratory glassware (graduated cylinders, beakers)

• Rotary evaporator (optional)

• Chromatography column (optional)

Experimental Protocol

This protocol is based on the established method of reducing acetylferrocene with sodium borohydride in a protic solvent.[1]

Step 1: Dissolution of Acetylferrocene

• Place 2.3 g (10 mmol) of acetylferrocene into a 250 mL round-bottom flask.

• Add a magnetic stir bar and 100 mL of methanol.

• Stir the mixture. If the solid does not dissolve completely, the flask can be placed in an ultrasound bath for 1-2 minutes until a clear orange solution is obtained.[1]

Step 2: Reduction Reaction

• To the stirred solution, add 0.8 g (21 mmol) of sodium borohydride in one portion.[1] Note: Hydrogen gas will be evolved. Ensure the reaction is performed in a well-ventilated fume hood.

• Fit the flask with an air-cooled reflux condenser.

• Place the flask in an oil bath on a stirring hotplate and heat the solution to 60°C.

• Allow the reaction to stir at 60°C overnight.[1] The reaction progress can be monitored by Thin Layer Chromatography (TLC).

Step 3: Work-up and Isolation

• After the reaction is complete (as determined by TLC, showing consumption of the starting material), remove the flask from the heat and allow it to cool to room temperature.

• Slowly pour the reaction mixture into a beaker containing approximately 100 mL of crushed ice.[1]

• A fine yellow precipitate of 1-(ferrocenyl)ethanol will form.

• Collect the solid product by vacuum filtration using a Büchner funnel.

• Wash the solid with several portions of cold deionized water.

• Dry the collected product under vacuum for several hours. The crude product is typically obtained as a fine yellow powder.[1]

Step 4: Optional Purification For higher purity, the crude product can be purified via column chromatography.

• Prepare a silica gel column using a slurry of silica in hexanes.

• Dissolve the crude product in a minimal amount of a suitable solvent like toluene or a hexane/ethyl acetate (B1210297) mixture.[1]

• Load the solution onto the column.

• Elute the column with a solvent system such as a hexane/ethyl acetate gradient to separate the product from any unreacted starting material or impurities.

• Collect the fractions containing the product and remove the solvent using a rotary evaporator to yield the purified 1-(ferrocenyl)ethanol as a crystalline solid.

Data Presentation

The following table summarizes the quantitative data and physical properties of the reactant and product.

Parameter	Acetylferrocene (Starting Material)	1-(Ferrocenyl)ethanol (Product)
Molecular Formula	C₁₂H₁₂FeO	C₁₂H₁₄FeO
Molecular Weight	228.07 g/mol	230.08 g/mol [2]
Appearance	Orange / Red-brown solid[1][3]	Yellow powder/crystalline solid[1][2]
Melting Point	81-83 °C[1][3]	76-79 °C[2][4][5][6][7]
Example Yield (Crude)	N/A	~87% (based on a 10 mmol scale)[1]
Key IR Peaks (cm⁻¹)	~3100 (C-H, aromatic), ~1680-1700 (C=O, strong) , ~1410-1450 (C-H, bend)[8][9]	~3200-3600 (O-H, broad) , ~3100 (C-H, aromatic), ~2970 (C-H, alkyl), No C=O peak at ~1700 cm⁻¹
¹H NMR (CDCl₃, δ ppm)	~4.76 (m, 2H, Cp-H), ~4.48 (m, 2H, Cp-H), ~4.19 (s, 5H, Cp-H), ~2.38 (s, 3H, -COCH₃)[10]	~4.1-4.3 (m, 9H, Cp-H), ~4.6 (q, 1H, -CHOH), ~1.9 (d, 1H, -OH), ~1.5 (d, 3H, -CH₃)

Experimental Workflow Visualization

The following diagram illustrates the logical flow of the experimental protocol.

Caption: Workflow for the synthesis of 1-(ferrocenyl)ethanol.

Alternative Green Chemistry Protocols

For laboratories focused on minimizing solvent and energy use, alternative methods have been developed:

• Solvent-Free Reduction: This method involves grinding acetylferrocene with sodium borohydride and silica gel, followed by intermittent heating in a microwave.[3][4] This procedure can yield nearly quantitative results after an aqueous workup.[4]

• Reduction in Water: A protocol using ammonia-borane (NH₃·BH₃) as the reducing agent in water at 80°C has been reported as an environmentally friendly alternative.[8]

These methods reduce the reliance on organic solvents and can significantly shorten reaction times.

Safety Precautions

• Sodium Borohydride (NaBH₄): Corrosive and reacts with water to produce flammable hydrogen gas. Handle with appropriate personal protective equipment (PPE), including gloves and safety glasses. Perform the reaction in a well-ventilated fume hood.

• Methanol (MeOH): Flammable and toxic. Avoid inhalation and skin contact.

• General Precautions: Wear standard PPE at all times in the laboratory. Use caution when heating the reaction mixture.

References

• 1. Acetylferrocene - Wikipedia [en.wikipedia.org]
• 2. americanelements.com [americanelements.com]
• 3. fcad.com [fcad.com]
• 4. 1277-49-2 Cas No. | 1-(Ferrocenyl)ethanol | Apollo [store.apolloscientific.co.uk]
• 5. 1-(Ferrocenyl)ethanol | 1277-49-2 [chemicalbook.com]
• 6. 1277-49-2 CAS MSDS (1-(Ferrocenyl)ethanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 7. 1-(Ferrocenyl)ethanol CAS#: 1277-49-2 [m.chemicalbook.com]
• 8. brainly.com [brainly.com]
• 9. How can you use Infrared Spectroscopy to differentiate between the two co.. [askfilo.com]
• 10. documents.thermofisher.com [documents.thermofisher.com]

use of 1-(Ferrocenyl)ethanol in materials science and polymer chemistry

Application Notes and Protocols: 1-(Ferrocenyl)ethanol

Introduction

1-(Ferrocenyl)ethanol, a derivative of the organometallic sandwich compound ferrocene (B1249389), is a versatile building block in materials science and polymer chemistry.[1] Its unique structure, combining the redox activity and stability of the ferrocene moiety with the reactive hydroxyl group of ethanol (B145695), allows for its incorporation into a wide array of functional materials.[1][2] These materials leverage the reversible one-electron oxidation-reduction of the iron center (Fe²⁺/Fe³⁺), making them suitable for applications in electrochemical sensors, redox-active polymers, catalysis, and biomedicine.[3][4] This document provides detailed application notes and experimental protocols for the use of 1-(Ferrocenyl)ethanol.

Application Notes

Synthesis of Redox-Active Polymers

1-(Ferrocenyl)ethanol is a key precursor for synthesizing polymers with pendant ferrocenyl groups.[5] These polymers are of significant interest as their redox properties can be used to tune charge, polarity, color, and hydrophilicity.[5] There are two primary strategies for incorporating the ferrocenyl unit: polymerization of a ferrocene-containing monomer or post-synthetic modification of a pre-formed polymer.[6]

• Monomer Synthesis and Polymerization: The hydroxyl group of 1-(Ferrocenyl)ethanol can be readily converted into other functional groups, such as azides or polymerizable moieties like acrylates. For example, it is a reactant in the preparation of agents for Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization of styrene (B11656) and for single-electron transfer living radical polymerization reactions.[3][7]

• Properties: Polymers containing ferrocene exhibit remarkable thermal stability and unique electrochemical behavior.[5][8] The reversible oxidation of the ferrocene units provides a mechanism for charge storage and transfer, making these materials ideal for applications in batteries, capacitors, and electrocatalytic systems.[4]

Development of Electrochemical Sensors

The stable and reversible redox behavior of the ferrocene/ferrocenium couple makes it an excellent electrochemical reporter. Polymers derived from 1-(Ferrocenyl)ethanol can be coated onto electrode surfaces to create sensitive and selective sensors.

• Sensing Mechanism: These sensors operate by monitoring the changes in the electrochemical signal of the ferrocene units upon interaction with a target analyte. This can occur through various mechanisms, including direct electrochemical oxidation/reduction of the analyte facilitated by the polymer film, or through binding events that alter the local environment of the ferrocene, thereby shifting its redox potential.[9]

• Applications: Ferrocene-modified electrodes have been successfully employed for the detection of a wide range of analytes, including biological molecules (e.g., dopamine, glucose), heavy metal ions, and organic pollutants.[9]

Precursor in Catalysis and Medicinal Chemistry

Beyond polymers and sensors, 1-(Ferrocenyl)ethanol serves as a valuable intermediate in other advanced applications.

• Catalysis: It can be used as a ligand in transition metal catalysis, such as in titanium-catalyzed intermolecular hydroamination of terminal alkynes.[3][7]

• Medicinal Chemistry: The ferrocene moiety can enhance the biological activity of organic molecules. 1-(Ferrocenyl)ethanol is a precursor for synthesizing ferrocene-modified compounds with potential therapeutic properties, including anticancer agents like ferrocene-modified thiopyrimidines.[3][7][10]

Quantitative Data

The following tables summarize key quantitative data related to the synthesis and properties of 1-(Ferrocenyl)ethanol and its derivatives.

Table 1: Synthesis Yields of 1-(Ferrocenyl)ethanol from Acetylferrocene (B1663952)

Starting Material (Acetyl Ferrocene)	Reducing Agent	Solvent System	Yield (%)	Reference
0.43 mol	Sodium Borohydride (B1222165)	Methanol (B129727)/Water	99.1	[11]
0.255 mol	Sodium Borohydride	Methanol/Water	96.8	[11]
0.2 mol	Sodium Borohydride	Methanol/Water	98.9	[11]

| 6.42 mol | Sodium Borohydride | Methanol/Water | 97.1 |[11] |

Table 2: Electrochemical Properties of Ferrocene-Containing Polymers

Polymer System	Redox Potential 1 (V vs. Ag/AgCl)	Redox Potential 2 (V vs. Ag/AgCl)	Measurement Technique	Reference

| Ferroceneacetylene Polymer | 0.65 | 0.795 | Cyclic Voltammetry |[12] |

Experimental Protocols

Protocol 1: Synthesis of 1-(Ferrocenyl)ethanol via Reduction

This protocol describes the synthesis of 1-(Ferrocenyl)ethanol by the reduction of acetylferrocene using sodium borohydride, adapted from literature procedures.[11]

Materials:

• Acetylferrocene

• Methanol

• Deionized Water

• Sodium Borohydride (NaBH₄)

• Ammonium (B1175870) Chloride (NH₄Cl) solution

• Dichloromethane (B109758) (or 1,2-dichloroethane)

• Reaction flask with stirring, thermometer, and reflux condenser

Procedure:

• In a reaction flask, dissolve acetylferrocene (e.g., 0.43 mol) in an aqueous methanol solution (e.g., 800 mL).[11]

• Cool the stirred mixture to a temperature between -5°C and 5°C.[11]

• Carefully add sodium borohydride (e.g., 0.86 mol) in batches, maintaining the reaction temperature below 5°C.[11]

• Allow the reaction to proceed for 2-4 hours at this temperature.[11]

• Once the reaction is complete, add an aqueous solution of ammonium chloride to quench any excess sodium borohydride.[11]

• Concentrate the mixture by removing a portion of the methanol under reduced pressure.[11]

• Add a solvent like dichloromethane for extraction (e.g., 600 mL).[11]

• Add water to facilitate phase separation, then stir.[11]

• Separate the organic layer, dry it over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the 1-(Ferrocenyl)ethanol product.[11]

Caption: Synthesis workflow for 1-(Ferrocenyl)ethanol.

Protocol 2: Synthesis of 1-Azidoethylferrocene for Polymer Modification

This protocol details the conversion of 1-(Ferrocenyl)ethanol to an azide-functionalized derivative, which can be attached to polymers via "click" chemistry. The procedure is based on a published method.[13]

Materials:

• 1-(Ferrocenyl)ethanol (1-hydroxyethylferrocene)

• Sodium Azide (B81097) (NaN₃)

• Glacial Acetic Acid

• Dichloromethane

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Magnesium Sulfate (MgSO₄)

• Reaction flask, heating mantle, nitrogen line

Procedure:

• Combine 1-(Ferrocenyl)ethanol (e.g., 4.4 mmol) and sodium azide (e.g., 26.6 mmol) in glacial acetic acid (e.g., 50 mL) in a reaction flask.[13]

• Heat the reaction mixture to 50°C under a nitrogen atmosphere for three hours.[13]

• After three hours, allow the reaction to cool to room temperature.[13]

• Dilute the mixture with dichloromethane (e.g., 200 mL).[13]

• Wash the organic phase sequentially with saturated NaHCO₃ solution (3 x 100 mL) and water (1 x 100 mL).[13]

• Dry the organic layer over MgSO₄, filter, and remove the solvent under reduced pressure to yield the 1-azidoethylferrocene product.[13]

• The resulting azide-functionalized ferrocene can be attached to an alkyne-functionalized polymer backbone using a copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reaction.

Caption: Workflow for polymer modification using 1-(Ferrocenyl)ethanol.

Protocol 3: Fabrication of an Electrochemical Sensor

This protocol provides a general workflow for modifying a glassy carbon electrode (GCE) with a ferrocene-containing polymer (e.g., poly(vinyl ferrocene), PVF) for analyte detection.

Materials & Equipment:

• Glassy Carbon Electrode (GCE)

• Polishing materials (e.g., alumina (B75360) slurry)

• Ethenyl ferrocene (vinyl ferrocene) monomer

• Anhydrous acetonitrile (B52724)

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) perchlorate, TBAP)

• Potentiostat/Galvanostat system with a three-electrode cell (working, counter, reference electrodes)

• Analyte solution

Procedure:

• Electrode Preparation:

  • Polish the GCE surface with alumina slurry to a mirror finish.

  • Sonicate the electrode in ethanol and then deionized water to remove polishing residues.[9]

  • Dry the electrode under a stream of nitrogen.[9]

• Electropolymerization:

  • Prepare a solution of ethenyl ferrocene (1-10 mM) in anhydrous acetonitrile containing the supporting electrolyte (0.1 M TBAP).[9]

  • Immerse the prepared GCE, a platinum wire counter electrode, and an Ag/AgCl reference electrode in the solution.

  • Polymerize the monomer onto the GCE surface using cyclic voltammetry by repeatedly scanning the potential over a range that covers the oxidation of the ferrocene monomer (e.g., from 0 to +0.8 V vs. Ag/AgCl) for several cycles. A polymer film will gradually form on the electrode surface.

• Sensor Measurement:

  • Rinse the modified electrode (PVF-GCE) thoroughly with solvent to remove unreacted monomer.

  • Transfer the PVF-GCE to an electrochemical cell containing a buffer solution with the supporting electrolyte.

  • Record a baseline voltammogram (e.g., using Cyclic Voltammetry or Differential Pulse Voltammetry).

  • Add the sample containing the target analyte to the cell.

  • Record the voltammogram again and measure the change in the peak current or potential of the ferrocene redox signal, which correlates to the analyte concentration.[9]

References

• 1. Page loading... [guidechem.com]
• 2. Contemporary Developments in Ferrocene Chemistry: Physical, Chemical, Biological and Industrial Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. fcad.com [fcad.com]
• 4. mdpi.com [mdpi.com]
• 5. Polymers with pendant ferrocenes - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C6CS00196C [pubs.rsc.org]
• 6. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 7. 1-(Ferrocenyl)ethanol | 1277-49-2 [chemicalbook.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. 1-(Ferrocenyl)ethanol (1277-49-2) for sale [vulcanchem.com]
• 11. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 12. Optically and redox-active ferroceneacetylene polymers and oligomers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. rsc.org [rsc.org]

Application Notes and Protocols: 1-(Ferrocenyl)ethanol as a Precursor for N-Heterocyclic Carbenes

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the synthesis of N-heterocyclic carbenes (NHCs) using 1-(Ferrocenyl)ethanol as a key precursor. The unique stereoelectronic properties of the ferrocenyl group, including steric protection, electron-donating nature, and reversible redox chemistry, make ferrocene-appended NHCs highly promising ligands for applications in catalysis, materials science, and the development of novel therapeutics.[1][2]

Application Notes

N-heterocyclic carbenes (NHCs) have emerged as a versatile class of ligands in organometallic chemistry and catalysis, often serving as superior alternatives to traditional phosphine (B1218219) ligands. The incorporation of a ferrocenyl moiety onto the NHC framework, utilizing 1-(Ferrocenyl)ethanol as a starting material, imparts several advantageous properties:

• Enhanced Stability: Ferrocenyl-NHC metal complexes exhibit high thermal stability.[1]

• Tunable Electronic Properties: The electron-donating nature of the ferrocenyl group can influence the catalytic activity of the metal center.

• Redox Activity: The reversible Fe(II)/Fe(III) redox couple of the ferrocene (B1249389) unit offers potential for applications in redox-switchable catalysis.

• Chirality: The use of enantiomerically pure 1-(Ferrocenyl)ethanol allows for the synthesis of chiral NHC ligands, which are valuable in asymmetric catalysis.[3][4]

These characteristics make ferrocenyl-NHCs attractive for a range of applications, including:

• Cross-Coupling Reactions: They have been successfully employed as ligands in various C-C coupling reactions.[1][2]

• Asymmetric Hydrogenation: Chiral ferrocenyl-NHC complexes of rhodium and iridium have been utilized in the asymmetric transfer hydrogenation of ketones.[3]

• Polymerization: These catalysts show potential in ring-opening metathesis polymerization (ROMP) and other polymerization reactions.

• Bioorganometallic Chemistry: The unique properties of ferrocene derivatives, such as anti-tumor and anti-malarial activity, open avenues for the development of novel metallodrugs.[5]

Synthetic Pathways

The primary route for synthesizing ferrocenyl-substituted NHC precursors from 1-(Ferrocenyl)ethanol involves the direct reaction with an appropriate imidazole (B134444) derivative. The resulting imidazolium (B1220033) salt can then be deprotonated to generate the free carbene, which can be used in situ to form metal complexes.

Caption: Synthetic workflow from Acetylferrocene (B1663952) to Ferrocenyl-NHC metal complexes.

Quantitative Data Summary

The following table summarizes the reported yields for the synthesis of various ferrocenyl-imidazolium salts and related compounds derived from 1-(Ferrocenyl)ethanol.

Product	Reactants	Solvent	Yield	Reference
Ferrocenyl-1-(N-methylimidazolium)chloride	1-(Ferrocenyl)ethanol, N-methyl-imidazol	Glacial Acetic Acid	~22%	[1]
Ferrocenyl-1-(N-butylimidazolium)chloride	1-(Ferrocenyl)ethanol, N-butyl-imidazol	Glacial Acetic Acid	~22%	[1]
1-(1-ferrocenylethyl)-1H-imidazole	1-(Ferrocenyl)ethanol, N,N-carbonyldimidazole	Glacial Acetic Acid	~22%	[1]
Chiral Ferrocenyl Imidazolium Salt (3f)	Chiral Ferrocenyl Benzyl Alcohol, 1-methylimidazole	Acetic Acid	82%	[3]
Chiral Ferrocenyl Imidazolium Salt (3g)	Chiral 1-(Ferrocenyl)ethanol, Imidazole derivative	Not Specified	56%	[3]
1-(Ferrocenyl)ethanol	Acetylferrocene, Sodium Borohydride (B1222165)	Methanol (B129727)/Water	~97%	[6]

Experimental Protocols

Protocol 1: Synthesis of 1-(Ferrocenyl)ethanol

This protocol is adapted from literature procedures for the reduction of acetylferrocene.[1][6][7]

Materials:

• Acetylferrocene

• Sodium borohydride (NaBH₄)

• Methanol/Water solution

• Ammonium (B1175870) chloride (NH₄Cl) solution

• Dichloromethane (B109758) (CH₂Cl₂) or other suitable extraction solvent

• Anhydrous magnesium sulfate (B86663) (MgSO₄)

• Reaction flask, magnetic stirrer, ice bath

Procedure:

• In a reaction flask equipped with a magnetic stirrer, dissolve acetylferrocene in a methanol/water solution.

• Cool the mixture to 0-5 °C using an ice bath.

• Slowly add sodium borohydride to the stirred solution in portions, maintaining the temperature between 0-5 °C.

• After the addition is complete, allow the reaction to stir at this temperature for 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Once the reaction is complete, cautiously add an aqueous solution of ammonium chloride to quench the excess sodium borohydride.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with water, then with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure to yield 1-(Ferrocenyl)ethanol as a yellow or off-yellow powder.

Protocol 2: Synthesis of Ferrocenyl-1-(N-methylimidazolium)chloride

This protocol describes the synthesis of the NHC precursor from 1-(Ferrocenyl)ethanol.[1][2]

Materials:

• 1-(Ferrocenyl)ethanol

• N-methyl-imidazol

• Glacial acetic acid

• Schlenk tube

• Argon or Nitrogen gas supply

• Lithium Chloride (LiCl)

• Dry ethanol (B145695)

• Dichloromethane (CH₂Cl₂)

• Methanol (MeOH)

• Silica (B1680970) gel for column chromatography

Procedure:

• In a Schlenk tube under an argon atmosphere, combine 1-(Ferrocenyl)ethanol (e.g., 299 mg, 1.3 mmol), N-methyl-imidazol (e.g., 156 mg, 1.9 mmol), and 3 mL of glacial acetic acid.

• Stir the resulting mixture at room temperature for 12 hours.

• Remove the volatile components under vacuum.

• Add LiCl (e.g., 0.17 g, 4.0 mmol) and 5 mL of dry ethanol to the residue.

• Stir the mixture for an additional 2 hours at room temperature.

• Evaporate the solvents under reduced pressure.

• Dissolve the residue in a minimal amount of dichloromethane.

• Filter the solution through a bed of cellulose (B213188) acetate.

• Concentrate the filtrate and purify the product by column chromatography on silica gel using a CH₂Cl₂/MeOH (e.g., 10/1) mixture as the eluent to obtain the desired imidazolium salt.

Protocol 3: In Situ Generation of Ferrocenyl-NHC and Formation of a Rhodium(I) Complex

This protocol is a general procedure based on the synthesis of related chiral ferrocenyl NHC-metal complexes.[3]

Materials:

• Ferrocenyl-substituted imidazolium salt (from Protocol 2)

• Potassium tert-butoxide (t-BuOK) or other strong base

• [Rh(COD)Cl]₂ (COD = 1,5-cyclooctadiene)

• Anhydrous Tetrahydrofuran (THF)

• Schlenk flask

• Argon or Nitrogen gas supply

Procedure:

• To a Schlenk flask under an argon atmosphere, add the ferrocenyl-substituted imidazolium salt and [Rh(COD)Cl]₂ in a 2:1 molar ratio.

• Add anhydrous THF to the flask.

• Cool the mixture in an ice bath and slowly add a solution of potassium tert-butoxide (1 equivalent per imidazolium salt) in THF.

• Allow the reaction mixture to warm to room temperature and stir for several hours.

• Monitor the reaction by TLC or NMR spectroscopy.

• Once the reaction is complete, the solvent is removed under vacuum.

• The resulting solid can be purified by crystallization or column chromatography to yield the Ferrocenyl-NHC-Rh(I) complex.

Caption: Experimental workflow for the synthesis of a Ferrocenyl-NHC Rhodium(I) complex.

References

• 1. asianpubs.org [asianpubs.org]
• 2. researchgate.net [researchgate.net]
• 3. swb.skku.edu [swb.skku.edu]
• 4. Synthesis of Chiral Ferrocenyl Imidazolium Salts and Their Rhodium(I) and Iridium(I) Complexes | Semantic Scholar [semanticscholar.org]
• 5. fcad.com [fcad.com]
• 6. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 7. researchgate.net [researchgate.net]

Application Notes and Protocols: Electrochemical Sensor Applications of 1-(Ferrocenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of 1-(Ferrocenyl)ethanol as a redox mediator in electrochemical sensors for the detection of various clinically and biologically significant analytes. The unique electrochemical properties of the ferrocene (B1249389) moiety in 1-(Ferrocenyl)ethanol, including its stable and reversible redox behavior, make it an excellent candidate for facilitating electron transfer between the analyte and the electrode surface. This document details the synthesis of 1-(Ferrocenyl)ethanol, its application in the detection of glucose, dopamine (B1211576), ascorbic acid, and hydrogen peroxide, and provides detailed experimental protocols and performance data.

Synthesis of 1-(Ferrocenyl)ethanol

A common and efficient method for synthesizing 1-(Ferrocenyl)ethanol is the reduction of acetylferrocene (B1663952).[1] A greener approach utilizes sodium borohydride (B1222165) with silica (B1680970) gel under solventless conditions, offering high yields and minimizing hazardous waste.[1]

Protocol 1: Greener Synthesis of (±)-1-Ferrocenyl)ethanol [1]

Materials:

• Acetylferrocene

• Silica gel

• Sodium borohydride (NaBH₄)

• Mortar and pestle

• Household microwave oven

• Ethyl acetate

• Hexane (B92381)

• Thin-layer chromatography (TLC) plate

Procedure:

• In a dry mortar, combine 0.50 g of silica gel, 0.20 g of acetylferrocene, and 0.050 g of sodium borohydride.

• Grind the mixture with a pestle until a homogeneous, fine powder is obtained.

• Transfer the mixture to a microwave-safe vessel and heat for 30 seconds in a household microwave.

• Remove the mixture and grind it for an additional 5 minutes.

• Repeat the heating and grinding cycle until the mixture turns a pale orange color.

• Monitor the reaction progress by taking a small sample, dissolving it in a few drops of ethyl acetate, and spotting it on a TLC plate. Elute with a 4:1 mixture of hexane and ethyl acetate. The reaction is complete when the acetylferrocene spot is no longer visible.

• Upon completion, the crude product can be purified by column chromatography if necessary, although this greener method often results in a product of high purity.

General Protocol for Electrode Modification with 1-(Ferrocenyl)ethanol

The following is a general procedure for modifying a glassy carbon electrode (GCE) with 1-(Ferrocenyl)ethanol. This modified electrode can then be used for the detection of various analytes.

Protocol 2: Preparation of a 1-(Ferrocenyl)ethanol-Modified Glassy Carbon Electrode

Materials:

• Glassy carbon electrode (GCE)

• Alumina (B75360) slurry (0.3 µm and 0.05 µm)

• Polishing pad

• Deionized water

• Ethanol (B145695)

• Sonicator

• Nitrogen gas

• 1-(Ferrocenyl)ethanol solution (e.g., 1-10 mM in a suitable solvent like ethanol or acetonitrile)

• Electrochemical cell with a three-electrode system (working, reference, and counter electrodes)

• Potentiostat

Procedure:

• Electrode Polishing: Polish the GCE with 0.3 µm and then 0.05 µm alumina slurry on a polishing pad to obtain a mirror-like surface.

• Cleaning: Rinse the polished electrode thoroughly with deionized water. Sonicate the electrode in ethanol and then in deionized water for 5 minutes each to remove any residual alumina particles.

• Drying: Dry the cleaned electrode under a stream of high-purity nitrogen gas.

• Modification: The modification can be achieved by drop-casting a small volume (e.g., 5-10 µL) of the 1-(Ferrocenyl)ethanol solution onto the active surface of the GCE. Allow the solvent to evaporate completely at room temperature or under a gentle stream of nitrogen. The electrode is now ready for use.

Application in Glucose Sensing

1-(Ferrocenyl)ethanol can act as an efficient electron shuttle between glucose oxidase (GOx) and the electrode surface, enabling the development of second-generation glucose biosensors. The ferrocene moiety facilitates the transfer of electrons generated during the enzymatic oxidation of glucose.

Signaling Pathway for Glucose Detection

Caption: Electron transfer pathway in a glucose biosensor mediated by 1-(Ferrocenyl)ethanol.

Protocol 3: Electrochemical Detection of Glucose

Materials:

• 1-(Ferrocenyl)ethanol-modified GCE (from Protocol 2)

• Glucose oxidase (GOx) solution (e.g., 10 mg/mL in phosphate (B84403) buffer)

• Phosphate buffer solution (PBS, e.g., 0.1 M, pH 7.4)

• Standard glucose solutions of varying concentrations

• Electrochemical cell and potentiostat

Procedure:

• Enzyme Immobilization: Drop-cast a small volume (e.g., 5 µL) of the GOx solution onto the surface of the 1-(Ferrocenyl)ethanol-modified GCE and allow it to dry at 4°C. A cross-linking agent like glutaraldehyde (B144438) can be used for more stable immobilization.

• Electrochemical Measurement:

  • Set up the three-electrode system in the electrochemical cell containing a known volume of PBS.

  • Immerse the GOx/1-(Ferrocenyl)ethanol-modified GCE, a platinum wire counter electrode, and an Ag/AgCl reference electrode into the PBS.

  • Perform cyclic voltammetry (CV) or amperometry. For amperometry, apply a constant potential (e.g., +0.2 to +0.4 V vs. Ag/AgCl).

• Calibration:

  • Record the baseline current in the PBS.

  • Successively add known concentrations of the standard glucose solution to the electrochemical cell and record the steady-state current after each addition.

  • Construct a calibration curve by plotting the current response versus the glucose concentration.

Application in Dopamine Sensing

1-(Ferrocenyl)ethanol can be used to modify electrodes for the sensitive and selective detection of dopamine (DA). The ferrocene mediator facilitates the electrochemical oxidation of dopamine at a lower potential, which helps to minimize interference from other electroactive species commonly found in biological samples, such as ascorbic acid (AA).[2]

Experimental Workflow for Dopamine Detection

Caption: Workflow for the electrochemical detection of dopamine.

Protocol 4: Electrochemical Detection of Dopamine

Materials:

• 1-(Ferrocenyl)ethanol-modified GCE (from Protocol 2)

• Phosphate buffer solution (PBS, e.g., 0.1 M, pH 7.4)

• Standard dopamine solutions of varying concentrations

• Electrochemical cell and potentiostat

Procedure:

• Electrochemical Measurement:

  • Assemble the three-electrode system in the electrochemical cell with a known volume of PBS.

  • Immerse the 1-(Ferrocenyl)ethanol-modified GCE, a platinum wire counter electrode, and an Ag/AgCl reference electrode.

  • Record a baseline voltammogram using a suitable technique such as differential pulse voltammetry (DPV) or cyclic voltammetry (CV).

• Detection and Calibration:

  • Add a known concentration of the standard dopamine solution to the cell and record the voltammogram. An oxidation peak corresponding to dopamine will be observed.

  • Repeat the measurement with different concentrations of dopamine to construct a calibration curve of the peak current versus dopamine concentration.

Application in Ascorbic Acid Sensing

Electrochemical sensors based on 1-(Ferrocenyl)ethanol can be employed for the determination of ascorbic acid (Vitamin C). The modified electrode enhances the electrocatalytic oxidation of ascorbic acid, leading to improved sensitivity and a lower detection limit.

Logical Relationship in Ascorbic Acid Detection

Caption: Mediated oxidation of ascorbic acid at the electrode surface.

Protocol 5: Electrochemical Detection of Ascorbic Acid

Materials:

• 1-(Ferrocenyl)ethanol-modified GCE (from Protocol 2)

• Phosphate buffer solution (PBS, e.g., 0.1 M, pH 7.0)

• Standard ascorbic acid solutions of varying concentrations

• Electrochemical cell and potentiostat

Procedure:

• Measurement Setup:

  • Place the supporting electrolyte (PBS) in the electrochemical cell.

  • Immerse the modified working electrode, reference electrode, and counter electrode.

• Voltammetric Analysis:

  • Record a baseline voltammogram (CV or DPV).

  • Add a known concentration of ascorbic acid to the cell and record the corresponding voltammogram.

  • The oxidation peak current will be proportional to the concentration of ascorbic acid.

• Calibration:

  • Generate a calibration plot by measuring the peak currents at different ascorbic acid concentrations.

Application in Hydrogen Peroxide Sensing

Non-enzymatic hydrogen peroxide (H₂O₂) sensors can be fabricated using 1-(Ferrocenyl)ethanol as a redox mediator. The ferrocene component catalyzes the reduction of H₂O₂, allowing for its sensitive amperometric detection.

Detection Mechanism for Hydrogen Peroxide

Caption: Catalytic reduction of H₂O₂ mediated by 1-(Ferrocenyl)ethanol.

Protocol 6: Electrochemical Detection of Hydrogen Peroxide

Materials:

• 1-(Ferrocenyl)ethanol-modified GCE (from Protocol 2)

• Phosphate buffer solution (PBS, e.g., 0.1 M, pH 7.4)

• Standard hydrogen peroxide solutions of varying concentrations

• Electrochemical cell and potentiostat

Procedure:

• Amperometric Detection:

  • Set up the three-electrode system in the electrochemical cell containing PBS.

  • Apply a constant reduction potential (e.g., -0.1 to -0.3 V vs. Ag/AgCl) to the working electrode.

• Calibration:

  • Record the baseline current.

  • Add successive aliquots of a standard H₂O₂ solution to the cell and record the steady-state current after each addition.

  • Plot the catalytic reduction current against the H₂O₂ concentration to obtain the calibration curve.

Quantitative Data Summary

The following table summarizes the typical performance characteristics of electrochemical sensors based on ferrocene derivatives for the detection of the aforementioned analytes. While specific data for 1-(Ferrocenyl)ethanol is not extensively available for all analytes, the data for closely related ferrocene derivatives are presented to provide an expected performance range.

Analyte	Mediator/Modifier	Detection Method	Linear Range	Limit of Detection (LOD)	Sensitivity	Reference
Glucose	Ferrocene-modified polyelectrolyte	Amperometry	0.2 - 5 mM	Not Reported	Not Reported	[1]
Dopamine	Ferrocene-modified carbon paste	DPV	0.5 - 10 µM	0.24 µM	Not Reported	[2]
Ascorbic Acid	Ferrocene derivative	DPV	5.0 x 10⁻¹² - 1.0 x 10⁻⁹ M	Not Reported	Not Reported	[3]
Hydrogen Peroxide	Ferrocene-grafted CNTs	Amperometry	1 µM - 1 mM	0.49 µM	136.4 µA mM⁻¹ cm⁻²	[4]

Note: The performance of electrochemical sensors can vary significantly depending on the specific electrode material, modification procedure, and experimental conditions. The data presented here are for illustrative purposes.

Conclusion

1-(Ferrocenyl)ethanol is a versatile and effective redox mediator for the development of a wide range of electrochemical sensors. Its straightforward synthesis, stable electrochemical behavior, and ability to facilitate electron transfer make it a valuable tool for researchers and professionals in various scientific and industrial fields. The protocols and data provided in these application notes serve as a foundation for the design and implementation of high-performance electrochemical sensors for critical analytes. Further research into the specific applications of 1-(Ferrocenyl)ethanol is encouraged to fully explore its potential in biosensing and diagnostics.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

optimizing yield and purity in 1-(Ferrocenyl)ethanol synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the yield and purity of 1-(Ferrocenyl)ethanol synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing 1-(Ferrocenyl)ethanol?

A1: The most prevalent method for synthesizing 1-(Ferrocenyl)ethanol is the reduction of acetylferrocene (B1663952).[1] This is typically achieved using a reducing agent such as sodium borohydride (B1222165) in a suitable solvent.

Q2: What are the key reaction steps involved in the synthesis of 1-(Ferrocenyl)ethanol starting from ferrocene (B1249389)?

A2: The synthesis is a two-step process:

• Friedel-Crafts Acetylation of Ferrocene: Ferrocene is first acetylated to form acetylferrocene. This is commonly done using acetic anhydride (B1165640) with a phosphoric acid catalyst.[2][3][4][5][6]

• Reduction of Acetylferrocene: The resulting acetylferrocene is then reduced to 1-(Ferrocenyl)ethanol.[7][8][9]

Q3: What are some common side products or impurities I might encounter?

A3: Common impurities include unreacted ferrocene, diacetylferrocene (formed during the acetylation step), and residual starting material (acetylferrocene) after the reduction step.[2][6] Incomplete reactions can also leave behind residual reagents that need to be removed during workup.

Q4: How can I monitor the progress of the reaction?

A4: Thin-layer chromatography (TLC) is an effective technique to monitor the progress of both the acetylation and reduction reactions.[7][10] By co-spotting the reaction mixture with the starting material, you can observe the disappearance of the reactant and the appearance of the product spot. For 1-(ferrocenylethanol), the product is more polar than acetylferrocene and will have a lower Rf value.[7]

Q5: What are the typical yields for the synthesis of 1-(Ferrocenyl)ethanol?

A5: Yields can vary depending on the specific protocol and reaction conditions. However, optimized procedures for the sodium borohydride reduction of acetylferrocene can achieve yields of up to 99%.[11] Greener methods using solventless conditions have also reported nearly quantitative yields.[7][8]

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis of 1-(Ferrocenyl)ethanol.

Problem 1: Low or No Yield of Acetylferrocene (Acetylation Step)

Possible Causes & Solutions:

Cause	Recommended Solution
Inactive Ferrocene	Commercial ferrocene may require purification before use. Sublimation is a convenient method for purifying small quantities of ferrocene.[2]
Insufficient Heating	The reaction mixture of ferrocene, acetic anhydride, and phosphoric acid typically requires heating. Ensure the reaction is maintained at the recommended temperature (e.g., 80-100°C) for the specified time.[2]
Inadequate Mixing	Ensure the reaction mixture is swirled or stirred effectively to ensure proper mixing of the reactants.[2]
Insufficient Catalyst	Ensure the correct amount of phosphoric acid is used as a catalyst.[12]

Problem 2: Formation of Diacetylferrocene

Possible Causes & Solutions:

Cause	Recommended Solution
Harsh Reaction Conditions	The Friedel-Crafts acylation of ferrocene is a very rapid reaction. Using milder conditions, such as a weaker acid catalyst and less reactive acylating agent, can favor monoacetylation.[2] Overly aggressive heating or prolonged reaction times can lead to the formation of the diacetylated product.
Incorrect Stoichiometry	While a slight excess of the acetylating agent is common, a large excess can promote diacetylation.

Problem 3: Incomplete Reduction of Acetylferrocene

Possible Causes & Solutions:

Cause	Recommended Solution
Insufficient Reducing Agent	Ensure the correct molar ratio of sodium borohydride to acetylferrocene is used. A molar ratio of at least 2:1 (NaBH4:acetylferrocene) is often recommended.[11]
Low Reaction Temperature	The reduction is often carried out at low temperatures (-5 to 5°C) to control the reaction rate.[1][11] However, allowing the reaction to proceed for a sufficient amount of time at this temperature is crucial for completion.
Poor Solubility of Acetylferrocene	Ensure acetylferrocene is adequately dissolved or suspended in the chosen solvent system (e.g., methanol (B129727)/water, ethanol).[10][11] Sonication can be used to aid dissolution.[10]

Problem 4: Difficulty in Purifying 1-(Ferrocenyl)ethanol

Possible Causes & Solutions:

Cause	Recommended Solution
Presence of Unreacted Ferrocene and Acetylferrocene	Column chromatography is a highly effective method for separating 1-(Ferrocenyl)ethanol from less polar impurities like ferrocene and acetylferrocene.[2][3] A typical solvent system involves eluting with a non-polar solvent (e.g., hexane) to remove ferrocene, followed by a more polar solvent or mixture (e.g., 1:1 ethyl acetate/hexane or dichloromethane/methanol) to elute acetylferrocene and then 1-(Ferrocenyl)ethanol.[2][13]
Oily Product Instead of Crystalline Solid	If the product is obtained as an oil, it may contain impurities. Purification by column chromatography followed by recrystallization from a suitable solvent system (e.g., hexane) can yield a crystalline solid.
Emulsion Formation During Workup	During the aqueous workup, emulsions can sometimes form. Adding a saturated brine solution can help to break the emulsion and improve phase separation.

Experimental Protocols

Protocol 1: Friedel-Crafts Acetylation of Ferrocene

This protocol is adapted from a microscale synthesis procedure.[3]

Materials:

• Ferrocene

• Acetic anhydride

• 85% Phosphoric acid

• Ice water

• 3 M aqueous sodium hydroxide (B78521) solution

• Hexanes

• Diethyl ether

Procedure:

• In a reaction tube, combine ferrocene and acetic anhydride.

• Carefully add 85% phosphoric acid to the mixture.

• Warm the reaction tube in a hot water bath or on a steam bath, agitating the mixture to dissolve the ferrocene.

• Heat the mixture for an additional 10 minutes after the ferrocene has dissolved.

• Cool the reaction tube thoroughly in an ice bath.

• Carefully add ice water dropwise to the cooled mixture with thorough mixing.

• Neutralize the mixture by adding 3 M aqueous sodium hydroxide solution dropwise. Use pH paper to confirm neutrality and avoid an excess of base.

• Collect the crude product by filtration.

• Purify the crude product by column chromatography on silica (B1680970) gel.

  • Elute with hexanes to remove unreacted ferrocene (yellow band).

  • Elute with a 50:50 mixture of hexanes and diethyl ether to collect the acetylferrocene product (orange band).

Protocol 2: Sodium Borohydride Reduction of Acetylferrocene

This protocol is based on a patented method for synthesizing 1-(Ferrocenyl)ethanol.[11]

Materials:

• Acetylferrocene

• Methanol aqueous solution

• Sodium borohydride

• Aqueous ammonium (B1175870) chloride solution

• Ethylene (B1197577) dichloride (or other suitable extraction solvent)

• Water

Procedure:

• In a reaction flask equipped with a stirrer and thermometer, add acetylferrocene and a methanol aqueous solution.

• Cool the mixture to 0-5°C with stirring.

• Add sodium borohydride portion-wise over a period of time, maintaining the reaction temperature between 0-5°C.

• Allow the reaction to proceed for 2-4 hours at this temperature.

• After the reaction is complete, add an aqueous solution of ammonium chloride to quench any excess sodium borohydride.

• Concentrate the mixture to remove most of the methanol.

• Extract the product with a suitable organic solvent such as ethylene dichloride.

• Wash the organic layer with water.

• Separate the organic layer and remove the solvent to obtain 1-(Ferrocenyl)ethanol.

Quantitative Data Summary

The following tables summarize quantitative data from various reported procedures.

Table 1: Reaction Conditions and Yields for Acetylation of Ferrocene

Reactants	Catalyst	Temperature (°C)	Time	Yield of Acetylferrocene	Reference
Ferrocene, Acetic Anhydride	85% H3PO4	80-100	10 min	Not specified, focuses on separation	[2]
Ferrocene, Acetic Anhydride	85% H3PO4	Steam bath	10 min	Not specified, microscale	[3]
Ferrocene, Acetyl Chloride	ZnO	Heating	Not specified	Nearly quantitative	[7][8]

Table 2: Reaction Conditions and Yields for Reduction of Acetylferrocene

Reducing Agent	Solvent	Temperature (°C)	Time	Yield of 1-(Ferrocenyl)ethanol (%)	Reference
Sodium Borohydride	Methanol aqueous solution	-5 to 5	2-4 h	96.8 - 99.1	[11]
Sodium Borohydride	Ethanol/Water	Room Temperature	Overnight	Not specified	[14]
Sodium Borohydride	Methanol	60	Overnight	87	[10]
Sodium Borohydride/Silica Gel	Solvent-free (Microwave)	Intermittent heating	Not specified	Nearly quantitative	[7][8]
Ammonia-Borane	Water	80	2 h	Not specified	[9]

Visualizations

Caption: Experimental workflow for the two-step synthesis of 1-(Ferrocenyl)ethanol.

Caption: Troubleshooting logic for common issues in 1-(Ferrocenyl)ethanol synthesis.

References

• 1. 1-(Ferrocenyl)ethanol (1277-49-2) for sale [vulcanchem.com]
• 2. sciencelearningcenter.pbworks.com [sciencelearningcenter.pbworks.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. aiinmr.com [aiinmr.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemlab.truman.edu [chemlab.truman.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Two-step experiment for undergraduate organic chemistry laboratory using greener techniques: synthesis of acetylferrocene and its reduction to (±)-1-ferrocenylethanol - American Chemical Society [acs.digitellinc.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 11. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 12. homework.study.com [homework.study.com]
• 13. asianpubs.org [asianpubs.org]
• 14. prepchem.com [prepchem.com]

Technical Support Center: Purification of 1-(Ferrocenyl)ethanol by Column Chromatography

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to purifying 1-(Ferrocenyl)ethanol using column chromatography. It includes frequently asked questions (FAQs) and troubleshooting guides to address common issues encountered during the experimental process.

Frequently Asked Questions (FAQs)

Q1: What is 1-(Ferrocenyl)ethanol and why is its purification important?

1-(Ferrocenyl)ethanol is an organometallic compound featuring a ferrocene (B1249389) moiety attached to an ethanol (B145695) group.[1][2] Its chemical formula is C₁₂H₁₄FeO, and it typically appears as a dark orange crystalline powder with a melting point of 76-79 °C.[2][3] Purification is crucial to remove unreacted starting materials (e.g., acetylferrocene, ferrocene) and reaction byproducts, ensuring the high purity required for subsequent applications in synthesis, catalysis, and materials science.

Q2: What are the key principles of purifying 1-(Ferrocenyl)ethanol by column chromatography?

Column chromatography separates compounds based on their differential adsorption to a stationary phase and solubility in a mobile phase.[4] For 1-(Ferrocenyl)ethanol, silica (B1680970) gel is a common stationary phase. The separation relies on polarity differences:

• Ferrocene (starting material): Very non-polar.

• 1-(Ferrocenyl)ethanol (product): Moderately polar due to the hydroxyl (-OH) group.

• Acetylferrocene (precursor/impurity): More polar than ferrocene, but polarity relative to 1-(Ferrocenyl)ethanol needs consideration for solvent selection.

A less polar solvent (mobile phase) will elute the non-polar ferrocene first, while a more polar solvent system is required to elute the more polar 1-(Ferrocenyl)ethanol.[5]

Q3: Which stationary and mobile phases are recommended for this purification?

• Stationary Phase: Silica gel (60-200 µm particle size) is the most common choice due to its effectiveness in separating compounds of varying polarity.[6]

• Mobile Phase (Eluent): A gradient elution is typically employed, starting with a non-polar solvent and gradually increasing the polarity. Common solvent systems include mixtures of:

  • Hexanes or Petroleum Ether with Ethyl Acetate[7]

  • Hexanes or Petroleum Ether with Diethyl Ether[4]

  • Dichloromethane (B109758) (DCM) with Methanol[8]

The optimal ratio depends on the specific impurities present. It is highly recommended to first determine the ideal solvent system using Thin Layer Chromatography (TLC).

Q4: How can I monitor the separation during the chromatography process?

The separation can be visually tracked to some extent, as ferrocene compounds are colored (yellow/orange).[4] However, for accurate monitoring, fractions should be collected systematically and analyzed by TLC to determine which fractions contain the purified product.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Separation / Overlapping Bands	Inappropriate Solvent System: The polarity difference between your chosen eluents is either too small or too large.	• Optimize the mobile phase using TLC beforehand. Test various ratios of a non-polar solvent (e.g., hexane) and a polar solvent (e.g., ethyl acetate). • Use a shallow gradient, increasing the polarity of the eluent slowly over time.
Improperly Packed Column: The presence of cracks, air bubbles, or channels in the silica bed leads to uneven solvent flow.[6][9]	• Pack the column using a slurry method to ensure a uniform and homogenous bed.[10] • Gently tap the column during packing to remove air bubbles. • Ensure the column is never allowed to run dry.[6]
Column Overloading: Too much crude sample was loaded onto the column.[6]	• Use an appropriate amount of sample for your column size (typically 1-5% of the silica gel weight). • If you have a large amount of sample, use a larger column.
Compound is Stuck on the Column	Mobile Phase is Not Polar Enough: The eluent does not have sufficient polarity to displace the 1-(Ferrocenyl)ethanol from the silica gel.	• Gradually increase the polarity of the mobile phase. For example, increase the percentage of ethyl acetate (B1210297) in your hexane/ethyl acetate mixture. • A small percentage of methanol (B129727) can be added to a solvent like dichloromethane for highly polar compounds.[8]
Band Tailing or Streaking	Interaction with Silica Gel: The slightly acidic nature of silica gel can interact with the hydroxyl group of the alcohol, causing tailing.[6]	• Add a small amount (0.1-1%) of triethylamine (B128534) to the mobile phase to neutralize the acidic sites on the silica. • Alternatively, use neutral alumina (B75360) as the stationary phase if tailing is severe.
Insoluble Impurities: The sample was not fully dissolved when loaded.[6]	• Ensure the sample is completely dissolved in a minimal amount of loading solvent before applying it to the column. • Consider "dry loading": dissolve the crude product, adsorb it onto a small amount of silica gel, evaporate the solvent, and load the resulting powder onto the column.[6]
Product Decomposes on the Column (Color changes to dark brown/green)	Acid-Sensitivity: Ferrocene and its derivatives can be sensitive to the acidic nature of silica gel, especially during long exposure.[11]	• Minimize the time the compound spends on the column by using flash chromatography (applying pressure to speed up the flow rate).[4] • Neutralize the silica gel by pre-washing the column with an eluent containing a small amount of triethylamine.
Solvent Impurities: Peroxides in solvents like diethyl ether can cause decomposition.	• Use freshly distilled or high-purity solvents.

Quantitative Data Summary

For successful chromatography, understanding solvent properties is essential.

Table 1: Properties of Common Solvents for Column Chromatography

Solvent	Polarity Index	Boiling Point (°C)	Eluting Strength (on Silica)
Hexane	0.1	69	Very Low
Petroleum Ether	~0.1	30-60	Very Low
Diethyl Ether	2.8	35	Medium
Dichloromethane (DCM)	3.1	40	Medium
Ethyl Acetate	4.4	77	High
Methanol	5.1	65	Very High

Table 2: Relative Polarity of Compounds in the Purification

Compound	Structure	Relative Polarity	Typical Elution Order
Ferrocene	(C₅H₅)₂Fe	Low	First (with non-polar solvent)
1-(Ferrocenyl)ethanol	(C₅H₅)Fe(C₅H₄CH(OH)CH₃)	Medium	Second (with moderately polar solvent)
Acetylferrocene	(C₅H₅)Fe(C₅H₄COCH₃)	Medium-High	After 1-(Ferrocenyl)ethanol (usually)

Note: The exact elution order of 1-(Ferrocenyl)ethanol and Acetylferrocene can vary depending on the specific solvent system. Always confirm with TLC.

Experimental Protocols & Visual Workflows

Detailed Protocol: Purification of 1-(Ferrocenyl)ethanol

This protocol is a general guideline and should be optimized based on TLC analysis of the crude reaction mixture.

1. Preparation of the Column:

• Select a glass column of appropriate size based on the amount of crude material.

• Secure the column vertically to a stand. Place a small plug of cotton or glass wool at the bottom, followed by a thin layer of sand.

• Prepare a slurry of silica gel in the initial, least polar eluent (e.g., 95:5 Hexane:Ethyl Acetate).

• Pour the slurry into the column, tapping the side gently to pack the silica uniformly and remove air bubbles. Open the stopcock to drain some solvent, but do not let the silica run dry.

• Add a layer of sand on top of the silica bed to prevent disruption during sample loading.

2. Sample Loading:

• Wet Loading: Dissolve the crude 1-(Ferrocenyl)ethanol in the minimum possible volume of a solvent like dichloromethane or the initial eluent. Carefully add this solution to the top of the column using a pipette.

• Dry Loading (Recommended): Dissolve the crude product in a suitable solvent (e.g., dichloromethane). Add a small amount of silica gel and evaporate the solvent completely to get a free-flowing powder. Carefully add this powder to the top of the column.[10]

3. Elution and Fraction Collection:

• Begin elution with the least polar solvent system (e.g., 95:5 Hexane:Ethyl Acetate). This will elute any unreacted ferrocene (a fast-moving yellow band).

• Collect the eluent in small, numbered test tubes or flasks (fractions).

• Gradually increase the polarity of the mobile phase (e.g., move to 80:20, then 70:30 Hexane:Ethyl Acetate). This will begin to move the 1-(Ferrocenyl)ethanol down the column (typically an orange band).

• Continue collecting fractions as the desired compound elutes from the column.

4. Analysis and Product Isolation:

• Spot every few fractions on a TLC plate to identify which ones contain the pure product.

• Combine the pure fractions containing 1-(Ferrocenyl)ethanol.

• Remove the solvent using a rotary evaporator to yield the purified product.

• Confirm the purity and identity using techniques like NMR, IR spectroscopy, or melting point analysis.

Visual Workflow for Column Chromatography

Caption: Experimental workflow for the purification of 1-(Ferrocenyl)ethanol.

Troubleshooting Decision Tree

Caption: Decision tree for troubleshooting poor separation issues.

References

• 1. 1-(Ferrocenyl)ethanol | C12H14FeO | CID 16057797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 1-(Ferrocenyl)ethanol | 1277-49-2 [chemicalbook.com]
• 3. 1-(Ferrocenyl)ethanol | CymitQuimica [cymitquimica.com]
• 4. documents.thermofisher.com [documents.thermofisher.com]
• 5. youtube.com [youtube.com]
• 6. benchchem.com [benchchem.com]
• 7. rsc.org [rsc.org]
• 8. asianpubs.org [asianpubs.org]
• 9. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. web.mit.edu [web.mit.edu]

common side products in the synthesis of 1-(Ferrocenyl)ethanol and their removal

Welcome to our dedicated support center for the synthesis of 1-(Ferrocenyl)ethanol. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address common challenges encountered during the synthesis and purification of this important ferrocenyl derivative.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities found in the synthesis of 1-(Ferrocenyl)ethanol?

A1: The synthesis of 1-(Ferrocenyl)ethanol is typically a two-step process: the Friedel-Crafts acylation of ferrocene (B1249389) to form acetylferrocene (B1663952), followed by the reduction of acetylferrocene. Impurities can arise from both stages. The most common side products and unreacted starting materials include:

• Unreacted Ferrocene: Due to incomplete acylation.[1][2]

• 1,1'-Diacetylferrocene: A di-substituted byproduct of the acylation reaction, which can form if the reaction conditions are not carefully controlled.[1][2][3]

• Unreacted Acetylferrocene: Resulting from incomplete reduction.[4]

• Degradation Products: A black residue, possibly from the decomposition of ferrocene in a strongly acidic environment, can sometimes be observed.[1]

Q2: My crude product after the first step (acetylation) is a mixture of orange and red-orange compounds. What are they and how can I separate them?

A2: The mixture typically consists of unreacted ferrocene (orange-yellow), the desired acetylferrocene (orange-red), and potentially 1,1'-diacetylferrocene (red).[5][6] Column chromatography is the most effective method for separating these components.[1][3][5]

Q3: I am having trouble purifying acetylferrocene by recrystallization. Why is it not working?

A3: Recrystallization of acetylferrocene from hexane (B92381) can be challenging, especially if a significant amount of unreacted ferrocene is present in the crude product.[1] In such cases, column chromatography is the recommended purification method to efficiently separate the acetylferrocene from the more soluble ferrocene.[1]

Q4: How can I monitor the progress of the acetylation and reduction reactions?

A4: Thin-layer chromatography (TLC) is an effective technique to monitor the progress of both reactions.[3][4] By co-spotting the reaction mixture with the starting material, you can observe the disappearance of the starting material and the appearance of the product. Due to the similar Rf values of acetylferrocene and 1-(Ferrocenyl)ethanol, careful analysis and co-spotting are necessary during the reduction step.[4]

Troubleshooting Guides

This section provides a systematic approach to identifying and resolving common issues during the synthesis and purification of 1-(Ferrocenyl)ethanol.

Problem 1: Low yield of Acetylferrocene after Friedel-Crafts Acylation.

Possible Cause	Suggested Solution
Incomplete Reaction	Use thin-layer chromatography (TLC) to monitor the reaction until the ferrocene starting material is consumed.[3]
Formation of Byproducts	Over-acylation can lead to the formation of 1,1'-diacetylferrocene. Control the reaction time and stoichiometry of reagents carefully.[3]
Degradation of Ferrocene	The use of highly corrosive acids like phosphoric acid can lead to decomposition.[1] Consider using milder catalysts like zinc oxide.[1][2]
Mechanical Loss during Workup	Ensure careful extraction and transfer of the product between vessels.

Problem 2: Presence of Multiple Components in the Final Product after Reduction.

The logical workflow for troubleshooting impurities in the final 1-(Ferrocenyl)ethanol product is outlined in the diagram below. This guide will help you systematically identify the nature of the impurity and select the appropriate purification strategy.

Caption: Troubleshooting workflow for the purification of 1-(Ferrocenyl)ethanol.

Data Presentation

Table 1: Column Chromatography Parameters for Purification

This table summarizes the typical elution order and solvent systems used for the column chromatographic separation of ferrocene and its acetylated derivatives.[3][5]

Compound	Appearance	Eluent System	Elution Order
Ferrocene	Orange-yellow band	Hexane	1 (Most mobile)
Acetylferrocene	Orange-red band	50:50 Hexane:Diethyl Ether	2 (Intermediate)
1,1'-Diacetylferrocene	Red band	Diethyl Ether	3 (Least mobile)

Experimental Protocols

Protocol 1: Purification of Crude Acetylferrocene by Column Chromatography

This protocol details the separation of acetylferrocene from unreacted ferrocene and 1,1'-diacetylferrocene.[3][5]

1. Preparation of the Column:

• A glass chromatography column is packed with a slurry of silica (B1680970) gel in hexane.

• Ensure the silica gel is packed uniformly to avoid channeling.

• The solvent level should be maintained above the top of the silica gel at all times.

2. Loading the Sample:

• Dissolve the crude product in a minimal amount of a suitable solvent (e.g., dichloromethane (B109758) or the initial eluent).

• Carefully add the sample solution to the top of the silica gel bed.

3. Elution:

• Fraction 1 (Ferrocene): Begin eluting the column with hexane. An orange-yellow band corresponding to unreacted ferrocene will travel down the column.[5] Collect this fraction in a separate flask.

• Fraction 2 (Acetylferrocene): Once the ferrocene has been eluted, switch the mobile phase to a 50:50 mixture of hexane and diethyl ether.[5] An orange-red band of acetylferrocene will begin to move down the column. Collect this fraction in a new flask.

• Fraction 3 (1,1'-Diacetylferrocene): If a red band remains at the top of the column, it can be eluted with pure diethyl ether.[3]

4. Product Recovery:

• The solvent from each collected fraction is removed, typically by rotary evaporation, to yield the purified compounds.[5]

Protocol 2: Purification of 1-(Ferrocenyl)ethanol

This protocol describes a method for purifying the final product after the reduction of acetylferrocene.[4]

1. Initial Workup:

• After the reaction is complete, the mixture is poured into crushed ice, which should result in a fine yellow precipitate of the crude 1-(Ferrocenyl)ethanol.[4]

• The precipitate is collected by vacuum filtration and dried.[4]

2. Purification via Silica Plug:

• Dissolve the crude product in a minimal amount of hexanes.

• Prepare a short column (plug) of silica gel in a fritted glass funnel.

• Pass the solution of the product through the silica plug using vacuum suction.

• Elute the silica with several small portions of hexane until the yellow color of the product is no longer observed in the eluting solvent.

• Remove the solvent by rotary evaporation to yield the purified 1-(Ferrocenyl)ethanol as a dark orange-red crystalline solid.[4]

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Two-step experiment for undergraduate organic chemistry laboratory using greener techniques: synthesis of acetylferrocene and its reduction to (±)-1-ferrocenylethanol - American Chemical Society [acs.digitellinc.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 5. chemlab.truman.edu [chemlab.truman.edu]
• 6. web.mit.edu [web.mit.edu]

stability of 1-(Ferrocenyl)ethanol in different solvents and temperatures

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 1-(Ferrocenyl)ethanol in various solvents and at different temperatures.

Frequently Asked Questions (FAQs)

Q1: What is the general stability of 1-(Ferrocenyl)ethanol under standard laboratory conditions?

A1: 1-(Ferrocenyl)ethanol is a yellow to off-yellow crystalline powder that is generally stable under recommended storage conditions.[1][2] Like other ferrocene (B1249389) derivatives, it exhibits good thermal and photochemical inertness.[3] However, it is susceptible to oxidation, especially in solution and in the presence of oxidizing agents.[4][5] For optimal stability, it should be stored in a cool, dry, and dark place.

Q2: What are the recommended storage conditions for solid 1-(Ferrocenyl)ethanol?

A2: Solid 1-(Ferrocenyl)ethanol should be stored in a tightly sealed container in a refrigerator at 2-8°C.[6][7] It should be kept in a dry and well-ventilated area, away from strong oxidizing agents.[2][5]

Q3: What are the signs of decomposition of 1-(Ferrocenyl)ethanol?

A3: Decomposition of 1-(Ferrocenyl)ethanol, particularly oxidation of the ferrocenyl moiety to the ferricenium ion, is often indicated by a color change of the solution from yellow-orange to blue or green, which may eventually become brown upon further decomposition.[8] In solid form, a darkening of the orange color may suggest degradation.

Q4: Is 1-(Ferrocenyl)ethanol sensitive to air and light?

A4: While ferrocene itself is relatively stable in air at room temperature, its derivatives can be more sensitive, especially in solution.[9][10] The ferrocenyl group can be oxidized by atmospheric oxygen, a process that can be accelerated by light. Therefore, it is best practice to handle solutions of 1-(Ferrocenyl)ethanol under an inert atmosphere (e.g., nitrogen or argon) and to protect them from light, especially during long-term storage or when conducting reactions over extended periods.

Q5: What are the hazardous decomposition products of 1-(Ferrocenyl)ethanol?

A5: Under fire conditions, 1-(Ferrocenyl)ethanol can decompose to produce carbon monoxide (CO), carbon dioxide (CO2), and iron oxides.[5]

Troubleshooting Guides

Issue 1: Unexpected Color Change in Solution

• Symptom: A solution of 1-(Ferrocenyl)ethanol in an organic solvent changes color from its typical yellow-orange to green, blue, or brown.

• Possible Cause: This is a strong indication of oxidation of the iron center from Fe(II) to Fe(III), forming the ferricenium ion. This can be caused by:

  • Presence of atmospheric oxygen.

  • Use of non-degassed solvents.

  • Contamination with oxidizing impurities.

  • Exposure to light over extended periods.

• Troubleshooting Steps:

  • Ensure all solvents are freshly distilled and thoroughly degassed by sparging with an inert gas (N₂ or Ar) or by freeze-pump-thaw cycles.

  • Conduct the experiment under a positive pressure of an inert atmosphere.

  • Wrap the reaction vessel in aluminum foil to protect it from light.

  • Verify the purity of all reagents and solvents to exclude oxidizing contaminants.

Issue 2: Poor Reproducibility in Reactions

• Symptom: Reactions involving 1-(Ferrocenyl)ethanol as a reactant or catalyst yield inconsistent results.

• Possible Cause: The stability of 1-(Ferrocenyl)ethanol can be solvent and temperature-dependent. Inconsistent reaction outcomes may be due to partial degradation of the compound before or during the reaction.

• Troubleshooting Steps:

  • Purity Check: Before use, check the purity of the 1-(Ferrocenyl)ethanol, for instance by measuring its melting point (76-79 °C).[1][6]

  • Solvent Selection: Choose a solvent in which 1-(Ferrocenyl)ethanol has better stability (see stability tables below). For prolonged reactions, consider using a more inert solvent.

  • Temperature Control: Maintain a consistent and controlled temperature throughout the experiment. Avoid unnecessary heating.

  • Fresh Solutions: Prepare solutions of 1-(Ferrocenyl)ethanol immediately before use. Do not store solutions for extended periods unless their stability in that specific solvent and condition is known.

Stability Data

Table 1: Thermal Stability of Solid 1-(Ferrocenyl)ethanol

Atmosphere	Decomposition Steps	Temperature Range	Final Products
Nitrogen (N₂) (Inert)	Two-step decomposition	Not specified	Nanosized iron particles and carbonized formations
Oxygen (O₂) / Air (Oxidative)	Multi-step decomposition	Begins around 770 K for ferrocene	Nanocrystalline iron oxides (e.g., hematite)

Note: The data is based on thermal decomposition studies of solid 1-(Ferrocenyl)ethanol and related ferrocene compounds.[11]

Table 2: Qualitative Stability of 1-(Ferrocenyl)ethanol in Common Solvents

Solvent Class	Example Solvents	General Stability	Key Considerations
Aprotic Non-Polar	Benzene, Toluene	Good	Soluble and generally stable, especially when degassed.
Ethers	Tetrahydrofuran (THF), Diethyl ether	Moderate	Peroxide impurities in aged ethers can act as oxidizing agents. Use freshly distilled solvents.
Chlorinated	Dichloromethane (DCM), Chloroform	Moderate to Poor	Can be less stable, especially in the presence of light and air, which can generate radical species.[12]
Aprotic Polar	Acetonitrile (MeCN), Dimethyl sulfoxide (B87167) (DMSO)	Moderate	Stability can be variable; oxidation to the ferricenium ion is a known issue in these solvents.[8]
Alcohols	Methanol, Ethanol	Moderate	Generally soluble. The presence of a hydroxyl group may influence stability, and the ferricenium cation can be attacked by alcohol nucleophiles.[13]
Water	-	Insoluble and Unstable	Insoluble in water.[6] The ferrocene moiety is prone to decomposition in aqueous environments, especially at pH > 4.[8]

Experimental Protocols

Protocol 1: General Procedure for Assessing Thermal Stability (Thermogravimetric Analysis - TGA)

This protocol is based on the general methodology used for studying the thermal decomposition of ferrocene derivatives.[11]

• Sample Preparation: Accurately weigh 5-10 mg of 1-(Ferrocenyl)ethanol into a TGA crucible (e.g., alumina (B75360) or platinum).

• Instrument Setup:

  • Place the crucible in the TGA instrument.

  • Select the desired atmosphere (e.g., high purity nitrogen for inert conditions or air/oxygen for oxidative conditions).

  • Set the gas flow rate (e.g., 50-100 mL/min).

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 30 °C).

  • Heat the sample at a constant rate (e.g., 10 °C/min) to a final temperature (e.g., 700 °C).

• Data Analysis:

  • Record the mass loss as a function of temperature.

  • The onset temperature of decomposition indicates the beginning of thermal instability.

  • The percentage of residual mass at the end of the experiment provides information about the final decomposition products.

Protocol 2: Monitoring Solution Stability by UV-Vis Spectroscopy

This protocol allows for the qualitative and semi-quantitative assessment of the decomposition of 1-(Ferrocenyl)ethanol in solution by monitoring the formation of the colored ferricenium ion.

• Solution Preparation:

  • Prepare a stock solution of 1-(Ferrocenyl)ethanol in the desired solvent (e.g., acetonitrile) at a known concentration (e.g., 2 mM).[8]

  • Use a high-purity, degassed solvent.

• Spectroscopic Measurement:

  • Immediately after preparation, transfer an aliquot of the solution to a quartz cuvette.

  • Record the UV-Vis absorption spectrum over a relevant wavelength range (e.g., 300-800 nm). 1-(Ferrocenyl)ethanol will have characteristic absorbance peaks (e.g., around 440 nm for the ferrocenyl moiety).[8]

• Stability Monitoring:

  • Store the stock solution under the desired conditions (e.g., room temperature, exposed to air; or 4°C, protected from light).

  • At regular time intervals (e.g., every hour, then every 24 hours), take an aliquot and record the UV-Vis spectrum.

• Data Analysis:

  • Monitor the decrease in the absorbance of the 1-(Ferrocenyl)ethanol peak.

  • Observe the appearance and increase of new absorbance bands in the 600-800 nm region, which are characteristic of the ferricenium ion.[8] The rate of change in these spectral features indicates the stability of the compound under the tested conditions.

Visualizations

Caption: Workflow for assessing the stability of 1-(Ferrocenyl)ethanol in solution.

Caption: Decision tree for troubleshooting inconsistent experimental results.

References

• 1. fcad.com [fcad.com]
• 2. watsonnoke.com [watsonnoke.com]
• 3. Contemporary Developments in Ferrocene Chemistry: Physical, Chemical, Biological and Industrial Aspects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. odinity.com [odinity.com]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. 1-(Ferrocenyl)ethanol | 1277-49-2 [chemicalbook.com]
• 7. 1277-49-2 CAS MSDS (1-(Ferrocenyl)ethanol) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. researchgate.net [researchgate.net]
• 10. Ferrocene - Wikipedia [en.wikipedia.org]
• 11. as-proceeding.com [as-proceeding.com]
• 12. mdpi.com [mdpi.com]
• 13. Ferrocenophanium Stability and Catalysis - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting peak assignment in the 1H and 13C NMR spectra of 1-(Ferrocenyl)ethanol

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the peak assignment in ¹H and ¹³C NMR spectra of 1-(Ferrocenyl)ethanol (B1143343).

Frequently Asked Questions (FAQs)

Q1: What are the expected chemical shifts for the protons in 1-(Ferrocenyl)ethanol?

A1: The proton NMR spectrum of 1-(Ferrocenyl)ethanol displays characteristic signals for the methyl, methine, hydroxyl, and cyclopentadienyl (B1206354) (Cp) protons. The exact chemical shifts can vary slightly depending on the solvent and concentration. A typical set of assignments is provided in the data table below.

Q2: Why do the protons on the substituted cyclopentadienyl ring appear as complex multiplets?

A2: The chiral center at the carbon bearing the hydroxyl group renders the protons on the substituted Cp ring (at positions 2, 3, 4, and 5) diastereotopic. This means they are chemically non-equivalent and will have different chemical shifts, leading to complex multiplets rather than simple singlets or doublets.[1]

Q3: The hydroxyl (-OH) proton peak is sometimes broad or not visible. Why does this happen?

A3: The chemical shift and appearance of the hydroxyl proton are highly dependent on factors like solvent, concentration, and temperature due to chemical exchange with residual water or other protic species in the sample.[2] To confirm its presence, a D₂O exchange experiment can be performed, which will cause the -OH peak to disappear.[3]

Q4: What are the characteristic chemical shifts for the carbons in the ¹³C NMR spectrum of 1-(Ferrocenyl)ethanol?

A4: The ¹³C NMR spectrum shows distinct signals for the methyl carbon, the methine carbon attached to the hydroxyl group, the unsubstituted Cp ring carbons, and the carbons of the substituted Cp ring. The carbon attached to the substituent (ipso-carbon) is typically shifted significantly downfield.[4]

Q5: Why do the four carbons of the substituted Cp ring (excluding the ipso-carbon) show separate signals in the ¹³C NMR?

A5: Similar to the proton NMR, the chiral center causes the C2/C5 and C3/C4 pairs on the substituted cyclopentadienyl ring to be diastereotopic.[1] This results in four distinct signals for these carbons.

Troubleshooting Guides

Issue 1: Peak assignments for the substituted Cp ring protons are ambiguous.

• Possible Cause: Overlapping multiplets due to the diastereotopic nature of the protons.

• Troubleshooting Steps:

  • Use a Higher Field Magnet: Acquiring the spectrum on a higher field NMR spectrometer can increase spectral dispersion and resolve overlapping signals.

  • 2D NMR Spectroscopy: Perform a COSY (Correlation Spectroscopy) experiment to identify proton-proton couplings within the substituted Cp ring. An HSQC (Heteronuclear Single Quantum Coherence) experiment can correlate the protons to their directly attached carbons, aiding in definitive assignment.

  • Solvent Effects: Record the spectrum in a different deuterated solvent (e.g., benzene-d₆ or acetone-d₆).[3] The change in solvent can alter the chemical shifts and potentially resolve overlapping peaks.

Issue 2: The chemical shifts in my spectrum do not match reference values.

• Possible Cause: Differences in experimental conditions such as solvent, concentration, or temperature. Impurities in the sample can also lead to unexpected peaks.

• Troubleshooting Steps:

  • Verify Solvent: Ensure the same deuterated solvent as the reference spectrum was used.

  • Check Concentration: Highly concentrated samples can experience shifts due to intermolecular interactions.[3] Prepare a more dilute sample and re-acquire the spectrum.

  • Assess Purity: Run a preliminary purity check using a different analytical technique, such as TLC or LC-MS, to identify potential impurities that may be contributing signals to the NMR spectrum.

Issue 3: Broad peaks are observed throughout the spectrum.

• Possible Cause: Poor shimming of the NMR magnet, sample inhomogeneity, or the presence of paramagnetic impurities.[3]

• Troubleshooting Steps:

  • Re-shim the Magnet: Perform a careful shimming procedure to optimize the magnetic field homogeneity.

  • Ensure Sample Dissolution: Make sure your sample is fully dissolved in the NMR solvent. If solubility is an issue, try a different solvent.

  • Filter the Sample: If paramagnetic impurities are suspected, filtering the sample through a small plug of celite or silica (B1680970) may help.

Data Presentation

Table 1: Typical ¹H NMR Chemical Shifts for 1-(Ferrocenyl)ethanol in CDCl₃

Proton Assignment	Chemical Shift (δ) ppm	Multiplicity	Integration
-CH₃	~1.5	Doublet	3H
-OH	Variable (e.g., ~1.9)	Singlet (broad)	1H
Unsubstituted Cp (C₅H₅)	~4.2	Singlet	5H
Substituted Cp (C₅H₄)	~4.1 - 4.3	Multiplets	4H
-CH(OH)	~4.7	Quartet	1H

Table 2: Typical ¹³C NMR Chemical Shifts for 1-(Ferrocenyl)ethanol in CDCl₃

Carbon Assignment	Chemical Shift (δ) ppm
-CH₃	~25
-CH(OH)	~65
Substituted Cp (C2, C5)	~66
Substituted Cp (C3, C4)	~68
Unsubstituted Cp (C₅H₅)	~68.5
Substituted Cp (ipso-C)	~95

Experimental Protocols

Protocol for ¹H and ¹³C NMR Sample Preparation and Data Acquisition

• Sample Preparation:

  • Weigh approximately 5-10 mg of 1-(Ferrocenyl)ethanol.

  • Dissolve the sample in approximately 0.6-0.7 mL of deuterated chloroform (B151607) (CDCl₃).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• ¹H NMR Acquisition:

  • Insert the sample into the NMR spectrometer.

  • Lock onto the deuterium (B1214612) signal of the CDCl₃.

  • Shim the magnetic field to optimize homogeneity.

  • Acquire the ¹H NMR spectrum using standard acquisition parameters (e.g., 16-32 scans, 1-2 second relaxation delay).

  • Process the spectrum by applying a Fourier transform, phase correction, and baseline correction.

  • Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

  • Integrate all signals and determine the multiplicity of each peak.

• ¹³C NMR Acquisition:

  • Using the same sample, switch the spectrometer to the ¹³C nucleus frequency.

  • Acquire the ¹³C NMR spectrum using a proton-decoupled pulse sequence.

  • A larger number of scans (e.g., 1024 or more) will likely be necessary due to the lower natural abundance of ¹³C.

  • Process the spectrum similarly to the ¹H spectrum.

  • Reference the spectrum to the CDCl₃ solvent peak at 77.16 ppm.

Visualization

Figure 1. Troubleshooting workflow for NMR peak assignment of 1-(Ferrocenyl)ethanol.

References

• 1. inorganic chemistry - Assignment of the 13C NMR spectrum of 1-(ferrocenyl)ethanol - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Troubleshooting [chem.rochester.edu]
• 4. organic chemistry - Why is a ring carbon C-R of a substituted ferrocene more downshifted on 13C-NMR? - Chemistry Stack Exchange [chemistry.stackexchange.com]

Technical Support Center: Ferrocenyl Group Stability in Chemical Reactions

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ferrocene (B1249389) and its derivatives. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you prevent the oxidation of the ferrocenyl group during your chemical reactions.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture containing a ferrocene derivative turned from orange/yellow to blue/green. What does this indicate?

A color change from the typical orange or yellow of a ferrocene compound to a blue or green hue is a strong indicator that the iron center has been oxidized from Fe(II) to Fe(III), forming a ferrocenium (B1229745) cation.[1] This is a common issue when working with ferrocene derivatives under non-inert conditions or in the presence of oxidizing agents.

Q2: Under what conditions is the ferrocenyl group most susceptible to oxidation?

The ferrocenyl group is remarkably stable in air, water, and in the presence of strong bases.[2] However, it is susceptible to oxidation under the following conditions:

• Presence of Oxidizing Agents: Strong oxidizing agents will readily oxidize ferrocene. Even mild oxidants can be an issue, especially for ferrocene derivatives with electron-donating substituents, which are more easily oxidized.

• Strongly Acidic Conditions: In the presence of strong acids and an oxidant (like atmospheric oxygen), ferrocene can be oxidized to the ferrocenium ion.[2][3]

• Atmospheric Oxygen: For many sensitive reactions or long-term storage in solution, atmospheric oxygen can be sufficient to cause gradual oxidation, especially in the presence of light or certain solvents.

• Electrophilic Aromatic Substitution Reactions: Certain electrophilic substitution reactions, such as direct nitration or halogenation, can fail because the reagents first oxidize the ferrocene.[3]

Q3: How do substituents on the cyclopentadienyl (B1206354) rings affect the stability of the ferrocenyl group towards oxidation?

Substituents have a significant electronic effect on the ease of oxidation of the ferrocenyl group. This is reflected in the compound's redox potential (E½).

• Electron-donating groups (e.g., alkyl groups like methyl, -CH₃) increase the electron density on the iron center, making the ferrocene derivative easier to oxidize (lower redox potential). However, these groups can also enhance the chemical stability of the resulting ferrocenium cation against decomposition.[4]

• Electron-withdrawing groups (e.g., acetyl, -COCH₃; halogens, -I, -Br) decrease the electron density at the iron center, making the ferrocene derivative more difficult to oxidize (higher redox potential).[5][6]

Troubleshooting Guide

Symptom	Possible Cause(s)	Recommended Solution(s)
Reaction mixture turns blue or green, and TLC/LC-MS shows the formation of a more polar, colored byproduct.	Oxidation of the ferrocenyl group to the ferrocenium cation.	1. Work under an inert atmosphere: Use nitrogen or argon to protect the reaction from atmospheric oxygen. Ensure all glassware is oven-dried or flame-dried.[7][8] 2. Degas all solvents: Before use, remove dissolved oxygen from your solvents. Common methods include freeze-pump-thaw, sparging with an inert gas, or sonication under vacuum.[9][10] 3. Check reagent compatibility: Ensure that none of your reagents are strong oxidizing agents. If a mild oxidant is necessary for another part of your molecule, consider a protecting group strategy for the other functional group if possible.
Low yield of the desired ferrocene product, with significant recovery of starting material and some decomposition.	Gradual oxidation during a long reaction or workup.	1. Use an antioxidant or radical scavenger: For certain applications, ferrocene-based polymers have themselves been shown to act as radical scavengers.[8][11] Adding a small amount of a sacrificial scavenger could be beneficial, though this needs to be evaluated on a case-by-case basis. 2. Minimize reaction time and exposure to air during workup: Work efficiently during extractions and chromatography. If possible, sparge aqueous solutions with an inert gas before extraction.
Difficulty purifying the desired ferrocene derivative from unreacted ferrocene or other ferrocenyl impurities.	Similar polarities of the desired product and impurities.	Employ "oxidative purification": This technique takes advantage of the different oxidation potentials of ferrocene derivatives. A mild oxidizing agent (e.g., a saturated solution of ferric chloride, FeCl₃) is used to selectively oxidize the more easily oxidized ferrocene contaminant to the water-soluble ferrocenium cation, which can then be removed with an aqueous wash.[5][12] The desired, less easily oxidized product remains in the organic layer.
The ferrocene derivative was unintentionally oxidized. Can it be reversed?	The ferrocenium cation was formed.	Reduction of the ferrocenium cation: The oxidation of ferrocene is typically a reversible one-electron process. The blue/green ferrocenium species can often be reduced back to the orange/yellow ferrocene. A common and mild reducing agent is sodium ascorbate. Other reducing agents like sodium dithionite (B78146) or ascorbic acid can also be used.[13] This can sometimes be done in situ or during the workup.

Data Presentation

Table 1: Redox Potentials of Substituted Ferrocenes

The following table summarizes the half-wave redox potentials (E½) for a selection of substituted ferrocenes, illustrating the effect of different functional groups on the ease of oxidation. All potentials are referenced against the ferrocene/ferrocenium (Fc/Fc⁺) couple. A more positive potential indicates that the compound is more difficult to oxidize than ferrocene.

Substituent	E½ (V) vs. Fc/Fc⁺	Effect on Oxidation	Reference(s)
-H (Ferrocene)	0.00	Reference	[9]
-CH₃	-0.05	Easier to oxidize	[9]
-C(CH₃)₃	-0.07	Easier to oxidize	[9]
1,1'-(CH₃)₂	-0.10	Easier to oxidize	[9]
1,2,3,4,1',2',3',4'-(CH₃)₈	-0.37	Much easier to oxidize	[14]
-COCH₃	+0.22	Harder to oxidize	[15]
-I	+0.20	Harder to oxidize	[5]
-Br	+0.22	Harder to oxidize	[5]
1,1'-(COCH₃)₂	+0.44	Much harder to oxidize	[15]

Note: The exact redox potential can vary depending on the solvent and electrolyte used.

Experimental Protocols

Protocol 1: General Procedure for a Reaction Under Inert Atmosphere (Schlenk Line)

This protocol outlines the basic steps for setting up a reaction that is sensitive to air and/or moisture, which is a best practice when working with potentially sensitive ferrocene derivatives.

• Glassware Preparation: Ensure all glassware (reaction flask, condenser, dropping funnel, etc.) and stir bars are thoroughly dried in an oven (typically >100 °C) for several hours and allowed to cool in a desiccator.

• Assembly: Quickly assemble the glassware while hot and connect it to the Schlenk line via flexible hosing.

• Purging the System: Evacuate the assembled glassware using the vacuum manifold of the Schlenk line. Then, carefully backfill with a dry, inert gas (e.g., nitrogen or argon). Repeat this vacuum/backfill cycle at least three times to ensure the complete removal of air and moisture.[10][16]

• Reagent Addition:

  • Solids: Add solid reagents under a positive pressure of inert gas. Briefly remove a stopper and add the solid quickly, or use a solid addition funnel.

  • Liquids/Solvents: Add degassed solvents and liquid reagents via a gas-tight syringe or a cannula.[14]

• Running the Reaction: Maintain a slight positive pressure of the inert gas throughout the reaction. This is typically achieved by connecting the inert gas manifold of the Schlenk line to the reaction setup with an oil bubbler to indicate gas flow.

• Workup: After the reaction is complete, cool the flask to room temperature. Quench the reaction (if necessary) by adding the quenching agent via syringe. The workup can then proceed, though it is still advisable to minimize exposure to air.

Protocol 2: Oxidative Purification of a Halogenated Ferrocene Derivative

This protocol describes a method to remove unreacted ferrocene from a less easily oxidized derivative, such as iodoferrocene.

• Dissolution: Dissolve the crude reaction mixture (containing the desired halogenated ferrocene and unreacted ferrocene) in a suitable organic solvent (e.g., dichloromethane (B109758) or diethyl ether).

• Oxidative Wash: Transfer the organic solution to a separatory funnel. Add a saturated aqueous solution of ferric chloride (FeCl₃). The amount of FeCl₃ solution should be sufficient to oxidize all of the unreacted ferrocene.

• Extraction: Shake the separatory funnel vigorously. The unreacted ferrocene will be oxidized to the ferrocenium cation, which is water-soluble and will move into the aqueous layer, often imparting a blue or green color. The desired, more oxidation-resistant halogenated ferrocene will remain in the organic layer.

• Separation and Washing: Separate the organic layer. Wash the organic layer with water to remove any remaining ferric salts, followed by a brine wash.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., MgSO₄ or Na₂SO₄), filter, and remove the solvent under reduced pressure to yield the purified halogenated ferrocene.

Protocol 3: Reduction of a Ferrocenium Salt using Sodium Ascorbate

This procedure can be used to recover the neutral ferrocene derivative from an oxidized ferrocenium salt.

• Dissolution: Dissolve the crude, oxidized product (the ferrocenium salt) in a suitable solvent mixture, such as dichloromethane and water.

• Addition of Reducing Agent: Prepare a fresh aqueous solution of sodium ascorbate. Add this solution to the biphasic mixture of the ferrocenium salt with vigorous stirring.

• Monitoring the Reaction: Continue stirring until the blue/green color of the ferrocenium salt in the aqueous and/or organic layer disappears, and the characteristic orange/yellow color of the ferrocene derivative is restored in the organic layer.

• Workup: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer with water, then brine.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and remove the solvent under reduced pressure to yield the reduced ferrocene product.

Mandatory Visualizations

Caption: Troubleshooting workflow for unexpected oxidation of ferrocenyl groups.

Caption: A simplified diagram of a Schlenk line setup for reactions under an inert atmosphere.

Caption: The influence of substituents on the oxidation potential of the ferrocenyl group.

References

• 1. organic-synthesis.com [organic-synthesis.com]
• 2. Chemistry Teaching Labs - Setting up a Schlenk line [chemtl.york.ac.uk]
• 3. Facile Purification of Iodoferrocene | Semantic Scholar [semanticscholar.org]
• 4. magritek.com [magritek.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 8. web.mit.edu [web.mit.edu]
• 9. Tunable Redox Potential, Optical Properties, and Enhanced Stability of Modified Ferrocene-Based Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 10. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 11. researchgate.net [researchgate.net]
• 12. Oxidative purification of halogenated ferrocenes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 13. Mediated oxidation of ascorbic acid on a homologous series of ferrocene-terminated self-assembled monolayers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]
• 15. nopr.niscpr.res.in [nopr.niscpr.res.in]
• 16. batch.libretexts.org [batch.libretexts.org]

challenges in the scale-up of 1-(Ferrocenyl)ethanol production

Welcome to the Technical Support Center for the scale-up of 1-(Ferrocenyl)ethanol production. This resource is designed for researchers, scientists, and drug development professionals to address common challenges and provide troubleshooting guidance for the synthesis and purification of 1-(Ferrocenyl)ethanol.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for producing 1-(Ferrocenyl)ethanol?

A1: The most prevalent industrial method is the reduction of acetylferrocene (B1663952) using sodium borohydride (B1222165) (NaBH₄) in a solvent system, typically a mixture of methanol (B129727) and water. This method has been shown to be high-yielding and more environmentally friendly compared to older processes that used ethanol, reducing wastewater and energy consumption.[1]

Q2: What are the primary challenges when scaling up this reduction reaction?

A2: The primary challenges during the scale-up of the exothermic sodium borohydride reduction include:

• Heat Management: The reaction is highly exothermic, and efficient heat removal is critical to prevent thermal runaway.

• Mixing Efficiency: Ensuring homogenous mixing in large reactors is crucial to avoid localized "hot spots" and ensure complete reaction.

• Controlled Reagent Addition: The rate of sodium borohydride addition must be carefully controlled to manage the rate of reaction and heat generation.

• Quenching of Excess Reagent: Safely quenching unreacted sodium borohydride at the end of the reaction is vital to prevent the uncontrolled release of hydrogen gas.

• Solid Handling: Managing the handling and transfer of large quantities of solid acetylferrocene and sodium borohydride can present logistical challenges.

Q3: What are the expected yield and purity for this process at different scales?

A3: The yield and purity of 1-(Ferrocenyl)ethanol are generally high with the improved methanol-water solvent system. The following table summarizes data from a patented process at various scales:

Scale (Reaction Volume)	Acetylferrocene (g)	Sodium Borohydride (g)	Yield (%)	Purity (%)
500 mL	60.1	20.1	96.8	92.6
1000 mL	97.7	33.9	99.1	95.1

Data sourced from patent CN103570771A.[1]

Troubleshooting Guide

This guide addresses specific issues that may be encountered during the production of 1-(Ferrocenyl)ethanol.

Problem 1: Low Yield

Potential Cause	Troubleshooting Step
Incomplete Reaction	- Verify Reagent Stoichiometry: Ensure the correct molar ratio of sodium borohydride to acetylferrocene is used (typically 1.5 to 2.5 equivalents of NaBH₄).[1]- Monitor Reaction Progress: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the acetylferrocene starting material.[2]- Check Reaction Time and Temperature: Ensure the reaction is allowed to proceed for the recommended duration at the specified temperature (e.g., 2-4 hours at 0-5 °C).[1]
Decomposition of Product	- Control Reaction Temperature: Avoid excessive temperatures during the reaction and work-up, as 1-(Ferrocenyl)ethanol can be sensitive to heat.[3]- Appropriate Quenching: Use a controlled and non-vigorous quenching method to avoid product degradation.
Losses During Work-up and Purification	- Optimize Extraction: Ensure efficient extraction of the product from the aqueous layer by using an appropriate solvent (e.g., dichloromethane) and performing multiple extractions.- Careful Crystallization: Avoid rapid precipitation which can trap impurities and reduce the isolated yield of pure product.

Problem 2: Low Purity/Presence of Impurities

Potential Cause	Troubleshooting Step
Unreacted Acetylferrocene	- Increase Reaction Time or Temperature (with caution): If the reaction is incomplete, a modest increase in reaction time or temperature may be necessary. Monitor closely to avoid side reactions.- Increase Amount of Reducing Agent: A slight excess of sodium borohydride may be required to drive the reaction to completion.
Side Reactions	- Maintain Low Temperature: The reduction is highly selective at low temperatures (0-5 °C). Higher temperatures can lead to side reactions.- Control pH: The stability of sodium borohydride and the reaction selectivity can be pH-dependent. The use of a buffered system or careful pH control may be necessary.
Inefficient Purification	- Optimize Crystallization: Select an appropriate solvent system and control the cooling rate to promote the formation of pure crystals.- Column Chromatography: If crystallization is insufficient, column chromatography on silica (B1680970) gel can be used for further purification.

Problem 3: Difficulty with Reaction Control (Exotherm)

Potential Cause	Troubleshooting Step
Rapid Addition of Sodium Borohydride	- Slow, Controlled Addition: Add the sodium borohydride portion-wise or as a solution via a metering pump to control the reaction rate and heat generation.- Monitor Internal Temperature: Use a calibrated temperature probe to continuously monitor the internal reaction temperature.
Inadequate Cooling	- Ensure Sufficient Cooling Capacity: The reactor's cooling system must be able to handle the heat load of the reaction at the intended scale.- Good Heat Transfer: Ensure good agitation to promote heat transfer to the reactor walls and cooling jacket.
Poor Mixing	- Optimize Agitation: Use an appropriate impeller design and agitation speed to ensure good mixing and prevent the formation of hot spots.

Experimental Protocols

Synthesis of 1-(Ferrocenyl)ethanol (Lab Scale - 1000 mL)

Materials:

• Acetylferrocene: 97.7 g (0.43 mol)

• Sodium Borohydride: 33.9 g (0.86 mol)

• Methanol-Water Solution (e.g., 80:20 v/v): 800 mL

• Ammonium (B1175870) Chloride Solution (saturated aqueous): 200 g

• Dichloromethane (B109758): 600 mL

• Water: 400 mL

Procedure:

• In a 1000 mL reaction flask equipped with a stirrer, thermometer, and reflux condenser, add the acetylferrocene and the methanol-water solution.

• Cool the mixture to 0 °C with stirring.

• Add the sodium borohydride in 6 portions over a period of time, maintaining the reaction temperature at or below 5 °C.

• After the addition is complete, continue to stir the reaction mixture at 5 °C for 2 hours.

• After the reaction is complete (monitored by TLC or HPLC), carefully add the aqueous ammonium chloride solution to quench the excess sodium borohydride.

• Concentrate the mixture by removing a portion of the methanol under reduced pressure.

• Add 600 mL of dichloromethane for extraction.

• Add 400 mL of water and stir.

• Separate the organic layer.

• Remove the solvent from the organic layer under reduced pressure to obtain the crude 1-(Ferrocenyl)ethanol.

• The crude product can be further purified by crystallization from a suitable solvent (e.g., hexanes).[2]

This protocol is adapted from the procedure described in patent CN103570771A.[1]

Quality Control - Analytical Methods

• High-Performance Liquid Chromatography (HPLC): A reversed-phase HPLC method can be used to determine the purity of 1-(Ferrocenyl)ethanol and to quantify any unreacted acetylferrocene. A C18 column with a mobile phase of methanol/water or acetonitrile/water and UV detection is typically employed.[4]

• Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS can be used to identify volatile impurities and byproducts.[5]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy are essential for confirming the structure of the final product and identifying any major impurities.

Visualizations

Experimental Workflow for 1-(Ferrocenyl)ethanol Synthesis

Caption: A simplified workflow for the synthesis of 1-(Ferrocenyl)ethanol.

Troubleshooting Logic for Low Yield

Caption: A decision tree for troubleshooting low product yield.

References

• 1. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 2. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]
• 3. 1-(Ferrocenyl)ethanol [chembk.com]
• 4. Determination of ferrocene-A in the blood serum of rabbits using reversed-phase microcolumn HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Ferrocene-based electroactive derivatizing reagents for the rapid selective screening of alcohols and phenols in natural product mixtures using electrospray-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Enantioselectivity with 1-(Ferrocenyl)ethanol Derivative Catalysts

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource is designed to help you troubleshoot and improve the enantioselectivity of reactions catalyzed by 1-(Ferrocenyl)ethanol derivatives.

Frequently Asked Questions (FAQs)

Q1: What are the most common initial checks to perform when observing low or no enantioselectivity?

A1: When faced with poor enantioselectivity, a systematic verification of your starting materials and reaction setup is crucial. Begin with these fundamental checks:

• Catalyst Purity and Integrity: Ensure the 1-(Ferrocenyl)ethanol derivative catalyst is of high enantiomeric and chemical purity. Impurities can lead to competing, non-selective background reactions.[1]

• Reagent and Substrate Purity: Verify the purity of your substrates and reagents. Acidic, basic, or other reactive impurities can interfere with the catalytic cycle.[1][2]

• Solvent Quality: Ensure your solvent is anhydrous and free of peroxides, as these can deactivate the catalyst or participate in side reactions.[2]

• Reaction Conditions: Confirm that the reaction temperature, concentration, and stirring are precisely controlled and consistent with established protocols.[1]

Q2: My enantiomeric excess (ee) is lower than the literature value. What should I investigate first?

A2: The first step is to rigorously validate your analytical method, such as chiral HPLC or GC. An inaccurate method can provide misleading ee values. Ensure you have good separation between enantiomers (Resolution > 1.5) and that your method is precise and accurate.[2]

Q3: How significantly does the choice of solvent impact enantioselectivity?

A3: The solvent can have a profound effect on enantioselectivity. It can influence the conformation of the catalyst-substrate complex and the stability of the transition states leading to the different enantiomers. In some instances, changing the solvent can even reverse the sense of enantioselection. It is highly advisable to screen a range of solvents during reaction optimization.[2]

Q4: I am using an air-sensitive catalyst. Could improper handling be the cause of poor results?

A4: Absolutely. For air- and moisture-sensitive catalysts, strict adherence to air-free techniques using a glovebox or Schlenk line is essential. Improper handling can lead to catalyst deactivation and consequently, low enantioselectivity.[2]

Troubleshooting Guides

Guide 1: Low or Inconsistent Enantioselectivity

Problem: You are observing low or fluctuating enantiomeric excess (ee) values between experiments.

dot

Caption: A workflow for troubleshooting low enantioselectivity.

Troubleshooting Steps:

• Validate Analytical Method: Before troubleshooting the reaction, ensure your analytical method for determining ee is accurate and reproducible.[2]

• Scrutinize Reagents and Catalyst:

  • Substrate/Reagent Purity: Trace impurities can act as inhibitors or competing substrates. Purify substrates and reagents if necessary (e.g., recrystallization, distillation).[1][2]

  • Catalyst Quality: The purity of the 1-(Ferrocenyl)ethanol derivative is paramount. Synthesize or procure a fresh batch of the catalyst and characterize it thoroughly (NMR, elemental analysis, etc.).[2]

  • Solvent: Use freshly distilled, anhydrous solvent. The presence of water or other impurities can be detrimental.[1][2]

• Evaluate Reaction Conditions:

  • Temperature: Ensure consistent and accurate temperature control. Calibrate thermostats and ensure uniform heating or cooling. Lowering the reaction temperature often improves enantioselectivity.[2][3]

  • Atmosphere: For sensitive reactions, ensure a pure, inert atmosphere and check for any air leaks in your setup.[2]

  • Additives: The presence of additives can significantly influence the reaction. Investigate the effect of different additives or the complete removal of them.[3]

Data Presentation

The enantioselectivity of reactions catalyzed by 1-(Ferrocenyl)ethanol derivatives is highly dependent on the specific ligand structure, substrate, and reaction conditions. Below are tables summarizing quantitative data from various studies.

Table 1: Enantioselective Addition of Diethylzinc (B1219324) to Benzaldehyde

Catalyst (Ligand)	Solvent	Temp (°C)	Yield (%)	ee (%)	Reference
(S,Rp)-Ferrocenyl Amino Alcohol	Toluene	25	90	99	[4]
(R,Sp)-Ferrocenyl Amino Alcohol	Hexane	0	85	98	[5]
Modified (S,S,Rp)-Oxazoline Ferrocene	CH2Cl2	36	>95	97	[6]

Table 2: Palladium-Catalyzed Asymmetric Annulation

Ligand	Additive	Temp (°C)	Yield (%)	ee (%)	Reference
Boc-L-Val-OH	TBAB	80	42	98	[3]
Boc-L-Tle-OH	TBAB	80	31	98	[3]
Boc-L-Phe-OH	TBAB	80	33	93	[3]
Boc-L-Ala-OH	TBAB	80	29	90	[3]

Experimental Protocols

General Procedure for Enantioselective Diethylzinc Addition to Aldehydes

This protocol is a generalized procedure based on common methodologies found in the literature.[4][7]

Materials:

• Chiral 1-(Ferrocenyl)ethanol derivative ligand

• Anhydrous solvent (e.g., toluene, hexane)

• Diethylzinc (solution in hexanes)

• Aldehyde

• Saturated aqueous NH4Cl solution

• Organic solvent for extraction (e.g., ethyl acetate)

• Drying agent (e.g., MgSO4 or Na2SO4)

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), dissolve the chiral 1-(Ferrocenyl)ethanol derivative ligand (0.02 mmol) in the anhydrous solvent (2 mL).

• Cool the solution to the desired temperature (e.g., 0 °C or room temperature).

• Add diethylzinc (1.0 M in hexanes, 0.4 mmol) dropwise to the solution and stir for 30 minutes.

• Add the aldehyde (0.2 mmol) to the reaction mixture.

• Stir the reaction at the desired temperature and monitor its progress by TLC or GC/LC-MS.

• Upon completion, quench the reaction by adding a saturated aqueous solution of NH4Cl (5 mL).[1]

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).[1]

• Combine the organic layers, dry over a drying agent, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

• Determine the enantiomeric excess of the product using chiral HPLC or GC.

dot

Caption: A typical experimental workflow for diethylzinc addition.

Signaling Pathways and Logical Relationships

Proposed Catalytic Cycle for Diethylzinc Addition

The following diagram illustrates a plausible catalytic cycle for the enantioselective addition of diethylzinc to an aldehyde catalyzed by a chiral 1-(Ferrocenyl)ethanol derivative.

dot

Caption: A proposed catalytic cycle for diethylzinc addition.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. d-nb.info [d-nb.info]
• 4. researchgate.net [researchgate.net]
• 5. Chiral auxiliaries for asymmetric synthesis : enantioselective addition of dialkylzincs to aldehydes catalyzed by chiral 1,2-disubstituted ferrocenyl amino alcohols (1991) | Makoto Watanabe | 132 Citations [scispace.com]
• 6. mdpi.com [mdpi.com]
• 7. The Preparation and Application of Novel Planar Chiral Ferrocenyl Ligands in Asymmetric Catalysis [researchrepository.ucd.ie]

Technical Support Center: Managing Solvent Waste in the Synthesis of 1-(Ferrocenyl)ethanol

This technical support center provides guidance for researchers, scientists, and drug development professionals on the safe and effective management of solvent waste generated during the synthesis of 1-(Ferrocenyl)ethanol.

Frequently Asked Questions (FAQs)

Q1: What are the primary solvent waste streams generated during the synthesis of 1-(Ferrocenyl)ethanol?

A1: The synthesis of 1-(Ferrocenyl)ethanol from acetylferrocene (B1663952) typically generates three main waste streams:

• Non-Halogenated Organic Solvent Waste: This stream primarily contains solvents like methanol (B129727), ethanol, ether, toluene, and hexanes used in the reaction and purification steps.

• Halogenated Organic Solvent Waste: Solvents such as dichloromethane (B109758) or ethylene (B1197577) dichloride may be used for extraction, creating a separate halogenated waste stream.[1]

• Aqueous Waste: This is generated during the reaction quenching and work-up steps and will contain unreacted reagents like sodium borohydride (B1222165), salts such as ammonium (B1175870) chloride, and potentially trace amounts of organic solvents and ferrocene (B1249389) derivatives.[1][2]

Q2: Why is it critical to segregate halogenated and non-halogenated solvent waste?

A2: Segregation is crucial for both safety and cost-effectiveness of disposal. Halogenated solvents require more specialized and expensive disposal methods, often incineration at high temperatures, to prevent the formation of toxic byproducts.[3] Mixing non-halogenated solvents with this stream contaminates the entire volume, significantly increasing disposal costs.

Q3: Can I dispose of the aqueous waste from the synthesis down the drain?

A3: No. The aqueous waste from this synthesis is considered hazardous. It contains residual sodium borohydride, dissolved ferrocene compounds, and other salts. Ferrocene and its derivatives are toxic to aquatic life and should not be released into the environment.[4][5] All aqueous waste must be collected and disposed of as hazardous chemical waste.

Q4: What are the main hazards associated with the solvent waste from this synthesis?

A4: The primary hazards include:

• Flammability: Many of the organic solvents used (methanol, ethanol, ether, hexanes) are highly flammable.[4]

• Toxicity: Ferrocene and its derivatives are harmful if swallowed and can cause skin and eye irritation.[6][7] Halogenated solvents like dichloromethane are suspected carcinogens.

• Reactivity: The waste may contain unreacted sodium borohydride, which is a water-reactive chemical that can release flammable hydrogen gas upon contact with water or acidic conditions.[8]

Q5: Are there "greener" synthesis alternatives that can reduce solvent waste?

A5: Yes, green chemistry approaches to the reduction of acetylferrocene have been developed. These include solvent-free reaction conditions where the reactants are ground together, sometimes with a solid support like silica (B1680970) gel, or using water as a solvent with a suitable reducing agent like ammonia-borane.[4][9] These methods can significantly reduce or eliminate the use of organic solvents, thereby minimizing waste generation.[4][9]

Troubleshooting Guide

Problem	Possible Cause	Solution
Gas evolution (bubbling) from the aqueous waste container.	The aqueous waste contains unquenched sodium borohydride, which is reacting with residual acid or water to produce hydrogen gas.	Ensure the reaction is properly quenched with a suitable reagent (e.g., acetone (B3395972) or dropwise addition of acetic acid) before it is added to the waste container. If gas evolution is observed in the waste container, do not seal it tightly. Place it in a well-ventilated area (fume hood) and allow the reaction to subside. Once the bubbling has stopped, the container can be loosely capped.
Formation of an unexpected precipitate in the organic waste container.	Cross-contamination of waste streams, or slow decomposition of ferrocene derivatives. Ferrocene compounds can be unstable under certain conditions.[10]	Ensure strict segregation of aqueous and organic waste streams. Do not mix different batches of waste without considering potential incompatibilities. If a precipitate forms, treat the entire container as hazardous solid waste.
The organic solvent waste has a dark green or blue color.	This may indicate the presence of the oxidized ferrocenium (B1229745) ion, which can form if the waste is exposed to oxidizing agents or acidic conditions in the presence of air.	While this does not typically pose an immediate safety hazard, it indicates a chemical transformation in the waste. Ensure waste containers are kept closed and are not stored with or near strong oxidizing agents.
Difficulty in separating aqueous and organic layers during work-up.	Formation of an emulsion, which can be common in reactions with finely divided solids or when vigorous shaking is employed during extraction.	Add a saturated brine solution to the separatory funnel to help break the emulsion. Gentle swirling instead of vigorous shaking can also prevent emulsion formation. If an emulsion persists, it may be necessary to filter the entire mixture through a pad of celite.

Data Presentation

Estimated Solvent Waste Generation per 100g of 1-(Ferrocenyl)ethanol

The following table provides an estimation of the solvent waste generated based on a typical laboratory-scale synthesis protocol.[2][11] Actual volumes may vary depending on the specific procedure and scale.

Waste Stream	Solvent(s)	Estimated Volume (mL)
Non-Halogenated Organic Waste	Methanol	800
Toluene, Hexanes (for purification)	200 - 400
Halogenated Organic Waste	Ethylene Dichloride / Dichloromethane	600
Aqueous Waste	Water, Methanol	400 - 600

Experimental Protocols

Protocol 1: Synthesis of 1-(Ferrocenyl)ethanol (Adapted from CN103570771A) [2]

• In a reaction flask, suspend 97.7 g of acetylferrocene in 800 mL of an aqueous methanol solution.

• Cool the mixture to 0-5 °C with stirring.

• Slowly add 33.9 g of sodium borohydride in portions, maintaining the temperature below 5 °C.

• After the addition is complete, stir the reaction for 2-4 hours at 5 °C.

• Quenching: Slowly and carefully add 200 g of a saturated aqueous ammonium chloride solution to the reaction mixture to quench the excess sodium borohydride.

• Concentrate the mixture under reduced pressure to remove most of the methanol.

• Extraction: Add 600 mL of ethylene dichloride (or dichloromethane) and 400 mL of water to the concentrated mixture.

• Transfer the mixture to a separatory funnel, shake gently, and allow the layers to separate.

• Collect the organic layer. The aqueous layer is designated as Aqueous Waste Stream 1 .

• The organic layer containing the product can then be dried and the solvent evaporated to yield 1-(Ferrocenyl)ethanol. Solvents from evaporation are collected as Halogenated Organic Waste Stream 1 .

Protocol 2: Waste Segregation and Handling

• Labeling: Prepare three clearly labeled, dedicated waste containers: "Non-Halogenated Organic Waste," "Halogenated Organic Waste," and "Aqueous Waste - Ferrocene."

• Segregation:

  • Collect all solvent rinses and purification solvents containing methanol, ethanol, toluene, or hexanes in the "Non-Halogenated Organic Waste" container.

  • Collect all solvent rinses, extraction solvents, and evaporated solvents containing dichloromethane or ethylene dichloride in the "Halogenated Organic Waste" container.[1]

  • Collect the aqueous layer from the work-up (Aqueous Waste Stream 1) in the "Aqueous Waste - Ferrocene" container.

• Storage: Store all waste containers in a designated, well-ventilated satellite accumulation area, away from ignition sources and incompatible chemicals. Keep containers closed when not in use.

Protocol 3: Treatment of Aqueous Waste Containing Residual Sodium Borohydride

• Pre-treatment: Before combining different batches of aqueous waste, ensure each batch is fully quenched.

• pH Check: Check the pH of the collected aqueous waste. If it is basic, slowly add a dilute acid (e.g., 1M HCl) with stirring in a fume hood until the pH is neutral (pH 6-8). Be cautious as this may cause some gas evolution if residual borohydride is present.

• Final Disposal: The neutralized aqueous waste should be transferred to a licensed hazardous waste disposal company. Do not dispose of it down the drain.[5]

Waste Management Workflow

The following diagram illustrates the logical workflow for managing solvent waste from the synthesis of 1-(Ferrocenyl)ethanol.

Caption: Waste management workflow for 1-(Ferrocenyl)ethanol synthesis.

References

• 1. Two-step experiment for undergraduate organic chemistry laboratory using greener techniques: synthesis of acetylferrocene and its reduction to (±)-1-ferrocenylethanol - American Chemical Society [acs.digitellinc.com]
• 2. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 3. ehs.oregonstate.edu [ehs.oregonstate.edu]
• 4. researchgate.net [researchgate.net]
• 5. CN104628552A - New quenching system and application thereof - Google Patents [patents.google.com]
• 6. sarponggroup.com [sarponggroup.com]
• 7. biotage.com [biotage.com]
• 8. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. Article | ChemSpider Synthetic Pages [cssp.chemspider.com]

effect of reaction atmosphere on 1-(ferrocenyl)ethanol thermal decomposition

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and troubleshooting the thermal decomposition of 1-(ferrocenyl)ethanol (B1143343) under various reaction atmospheres. This resource includes frequently asked questions (FAQs), detailed troubleshooting guides, experimental protocols, and key data presented in a clear and accessible format.

Frequently Asked Questions (FAQs)

Q1: What is the primary effect of the reaction atmosphere on the thermal decomposition of 1-(ferrocenyl)ethanol?

The reaction atmosphere significantly influences the decomposition pathway, the number of decomposition steps, the decomposition temperatures, and the final solid-state products. The thermal decomposition of 1-(ferrocenyl)ethanol is a complex process that can proceed through different mechanisms depending on the surrounding gaseous environment.[1][2][3]

Q2: How does the decomposition of 1-(ferrocenyl)ethanol in an inert atmosphere (e.g., Nitrogen, N₂) differ from that in an oxidative atmosphere (e.g., Oxygen, O₂ or air)?

In an inert nitrogen (N₂) atmosphere, the thermal decomposition of 1-(ferrocenyl)ethanol proceeds in two main steps.[1][2][3] In contrast, in an oxidative oxygen (O₂) atmosphere, the decomposition is a three-step process.[1][2][3]

Q3: What are the expected solid end-products of 1-(ferrocenyl)ethanol thermal decomposition in different atmospheres?

• Oxidative Atmosphere (O₂ or Air): The final products are nanocrystalline iron oxides. Initially, magnetite (Fe₃O₄) may form as an intermediate, which is then converted to maghemite (γ-Fe₂O₃) and finally to hematite (B75146) (α-Fe₂O₃) with increasing temperature.[1][2][3]

• Inert Atmosphere (N₂): The decomposition of pure 1-(ferrocenyl)ethanol in a nitrogen atmosphere results in the formation of iron/iron(II) oxide and carbonized fragments of the cyclopentadienyl (B1206354) rings.[4] When decomposed in the presence of oxalic acid dihydrate, the formation of cohenite (Fe₃C) has been reported.[3]

• Reductive Atmosphere (H₂): While specific data for 1-(ferrocenyl)ethanol is limited, the thermal decomposition of ferrocene (B1249389) in a hydrogen atmosphere yields nanosized iron particles as the solid product, with no iron carbide or carbon formation.[5]

Q4: What are the likely gaseous byproducts during the thermal decomposition of 1-(ferrocenyl)ethanol?

Based on studies of ferrocene and its derivatives, the expected gaseous byproducts include:

• Inert Atmosphere: Hydrogen (H₂), methane (B114726) (CH₄), cyclopentadiene (B3395910) (C₅H₆), and other reactive hydrocarbons.[6][7]

• Oxidative Atmosphere: Carbon dioxide (CO₂) and water (H₂O) are the primary gaseous products due to the combustion of the organic components.[4]

Data Presentation

The following tables summarize the key quantitative data on the thermal decomposition of 1-(ferrocenyl)ethanol under nitrogen and oxygen atmospheres.

Table 1: Thermal Decomposition Steps of 1-(Ferrocenyl)ethanol

Reaction Atmosphere	Number of Decomposition Steps
Nitrogen (N₂)	2[1][2][3]
Oxygen (O₂)	3[1][2][3]

Table 2: Influence of Reaction Atmosphere on Final Solid Products

Reaction Atmosphere	Final Solid Product(s)
Nitrogen (N₂)	Iron/Iron(II) Oxide, Carbonized Residue[4]
Oxygen (O₂) / Air	Hematite (α-Fe₂O₃), Maghemite (γ-Fe₂O₃)[1][2][3]
Nitrogen (N₂) with Oxalic Acid	Cohenite (Fe₃C) and α-Fe[3]
Hydrogen (H₂) (for Ferrocene)	Nanosized Iron Particles[5]

Experimental Protocols

Protocol for Thermogravimetric Analysis (TGA) of 1-(Ferrocenyl)ethanol

This protocol outlines the general procedure for analyzing the thermal decomposition of 1-(ferrocenyl)ethanol using a thermogravimetric analyzer.

1. Sample Preparation:

• Due to the potential air sensitivity of organometallic compounds, it is recommended to handle 1-(ferrocenyl)ethanol in an inert atmosphere (e.g., a glovebox) to prevent premature oxidation.
• Accurately weigh 5-10 mg of the sample into a clean, pre-tared TGA crucible (alumina or platinum is recommended).
• Record the initial sample mass.

2. Instrument Setup:

• Place the crucible containing the sample onto the TGA balance.
• Seal the TGA furnace and purge with the desired gas (e.g., high-purity nitrogen or oxygen) at a constant flow rate (typically 20-50 mL/min) for a sufficient time to ensure a stable and inert or oxidative atmosphere.
• Set the temperature program:
• Initial Temperature: Start at a temperature below the expected decomposition point (e.g., 30 °C).
• Heating Rate: A typical heating rate is 10 °C/min. This can be adjusted to study the kinetics of the decomposition.
• Final Temperature: Heat to a temperature where the decomposition is complete (e.g., 800 °C).
• Isothermal Steps (Optional): Include isothermal holds at specific temperatures to study the decomposition at a constant temperature.

3. Data Collection and Analysis:

• Initiate the TGA experiment and record the mass loss as a function of temperature.
• The resulting TGA curve will show the percentage of mass loss versus temperature.
• The derivative of the TGA curve (DTG curve) can be plotted to identify the temperatures of the maximum rates of mass loss for each decomposition step.
• Analyze the data to determine the onset temperature of decomposition, the temperature ranges for each decomposition step, the percentage of mass loss for each step, and the final residual mass.

Troubleshooting Guides

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or non-reproducible TGA curves.	1. Inconsistent sample mass or packing in the crucible.2. Fluctuations in the heating rate.3. Inconsistent gas flow rate.4. Sample inhomogeneity.	1. Use a consistent sample mass and ensure even distribution in the crucible.2. Calibrate the TGA instrument to ensure an accurate and stable heating rate.3. Use a mass flow controller to maintain a constant gas flow rate.4. Ensure the sample is homogeneous before analysis.
Unexpected mass gain at the beginning of the experiment.	1. Buoyancy effect of the purge gas.2. Reaction of the sample with the purge gas (e.g., oxidation in an impure inert gas).	1. Perform a blank run with an empty crucible and subtract the baseline from the sample curve.2. Use high-purity purge gas and ensure the TGA furnace is leak-tight.
Slope of the TGA curve is not sharp, making it difficult to determine the decomposition temperature.	1. The heating rate is too high.2. The sample is decomposing over a wide temperature range.	1. Reduce the heating rate (e.g., to 5 °C/min) to improve the resolution of the decomposition steps.2. This may be inherent to the sample's decomposition behavior. Use the DTG curve to more accurately identify the peak decomposition temperatures.
Final residual mass is higher or lower than theoretically expected.	1. Incomplete decomposition.2. Formation of non-stoichiometric products.3. Reaction of the sample with the crucible material.	1. Increase the final temperature or add an isothermal hold at the final temperature to ensure complete decomposition.2. Analyze the residue using techniques like XRD or XPS to identify the final products.3. Use an inert crucible material (e.g., alumina (B75360) or platinum) and check for any signs of reaction after the experiment.
Sudden, sharp mass loss.	1. Explosive decomposition of the sample.2. Ejection of the sample from the crucible due to rapid gas evolution.	1. Use a smaller sample size and a lower heating rate.2. Use a crucible with a lid that has a pinhole to control the release of gaseous products.

Visualizations

Logical Workflow for TGA Experiment

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. as-proceeding.com [as-proceeding.com]
• 5. researchgate.net [researchgate.net]
• 6. bachtoldgroup.icfo.eu [bachtoldgroup.icfo.eu]
• 7. pubs.acs.org [pubs.acs.org]

Technical Support Center: Interpreting Complex NMR Spectra of 1-(Ferrocenyl)ethanol Derivatives

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with 1-(Ferrocenyl)ethanol (B1143343) and its derivatives. Our aim is to address common challenges encountered during the interpretation of their complex NMR spectra.

Frequently Asked Questions (FAQs)

Q1: Why does the substituted cyclopentadienyl (B1206354) (Cp) ring in 1-(ferrocenyl)ethanol show a complex splitting pattern instead of two simple triplets?

A1: The ethoxy-alcohol substituent (-CH(OH)CH₃) attached to one of the cyclopentadienyl (Cp) rings contains a chiral center. This chirality makes the protons on the substituted Cp ring diastereotopic.[1][2] Specifically, the protons at the 2 and 5 positions are no longer chemically equivalent, and similarly, the protons at the 3 and 4 positions are not equivalent. This results in four distinct signals for the substituted Cp ring, often appearing as complex multiplets, rather than the two triplets expected for a simple monosubstituted ferrocene (B1249389) derivative without a chiral center.

Q2: What are the typical ¹H NMR chemical shift ranges for the protons in 1-(ferrocenyl)ethanol?

A2: The proton signals for 1-(ferrocenyl)ethanol and its derivatives typically appear in the following regions:

• Unsubstituted Cp ring (Cp'): A singlet integrating to 5 protons, usually found around δ 4.1-4.2 ppm.

• Substituted Cp ring (Cp): Four separate multiplets, each integrating to 1 proton, typically in the range of δ 4.1-4.4 ppm.[3] The exact positions can vary depending on the derivative.

• Methine proton (-CH(OH)): A quartet (due to coupling with the methyl group) around δ 4.8-5.0 ppm.[3]

• Methyl protons (-CH₃): A doublet (due to coupling with the methine proton) around δ 1.5 ppm.[3]

• Hydroxyl proton (-OH): A broad singlet with a variable chemical shift, which can be confirmed by a D₂O exchange experiment.

Q3: How do different substituents on the ferrocenyl moiety affect the ¹H NMR spectrum?

A3: Substituents on the ferrocenyl rings can significantly influence the chemical shifts of the Cp protons. Electron-withdrawing groups tend to deshield the protons, shifting their signals downfield (to a higher ppm value). Conversely, electron-donating groups will shield the protons, causing an upfield shift (to a lower ppm value). The magnitude of this effect can provide insights into the electronic properties of the substituent.

Q4: Why is the hydroxyl (-OH) proton signal sometimes broad or not visible?

A4: The hydroxyl proton is acidic and can undergo rapid chemical exchange with other acidic protons, such as trace amounts of water in the NMR solvent.[4] This exchange process can lead to significant peak broadening, sometimes to the point where the signal is indistinguishable from the baseline. The rate of this exchange is also dependent on temperature, concentration, and the solvent used.

Troubleshooting Guide

Problem: The signals for the substituted Cp ring protons are overlapping, making analysis difficult.

Solution:

• Change the NMR solvent: Switching to a different deuterated solvent (e.g., from CDCl₃ to benzene-d₆ or acetone-d₆) can alter the chemical shifts of the protons and may resolve the overlapping signals.[5] Aromatic solvents like benzene-d₆ often induce significant shifts in nearby protons.

• Increase the magnetic field strength: Using a higher field NMR spectrometer (e.g., moving from 400 MHz to 600 MHz) will increase the dispersion of the signals, which can help to resolve overlapping multiplets.

• 2D NMR Techniques: Employing 2D NMR experiments such as COSY (Correlation Spectroscopy) can help to identify which protons are coupled to each other, even if their signals are overlapping in the 1D spectrum.

Problem: My spectrum has very broad peaks.

Solution:

• Check sample concentration: Highly concentrated samples can lead to increased viscosity and intermolecular interactions, resulting in broader peaks.[5] Try diluting your sample.

• Ensure sample homogeneity: If your compound is not fully dissolved or has precipitated, it will lead to poor shimming and broad lines.[5] Ensure complete dissolution, if necessary by gentle warming or sonication, and filter the sample if particulates are present.

• Presence of paramagnetic impurities: Paramagnetic species, even in trace amounts, can cause significant line broadening. Ensure your glassware is clean and that no paramagnetic impurities have been introduced during synthesis or workup.

Problem: I am unsure which peak corresponds to the hydroxyl (-OH) proton.

Solution:

• D₂O exchange: Add a drop of deuterium (B1214612) oxide (D₂O) to your NMR tube, shake it vigorously, and re-acquire the spectrum. The acidic -OH proton will exchange with deuterium, and its corresponding peak will disappear or significantly decrease in intensity.[5]

Problem: My 1-(ferrocenyl)ethanol derivative is not soluble in common NMR solvents like CDCl₃.

Solution:

• Try alternative solvents: Depending on the polarity of your derivative, other solvents like acetone-d₆, DMSO-d₆, or methanol-d₄ can be effective.[5] Be mindful that the residual solvent peaks will be different. DMSO-d₆ is a very polar solvent that can dissolve many otherwise insoluble compounds, but it can be difficult to remove from the sample afterward.

Quantitative Data

The following table summarizes typical ¹H NMR data for 1-(ferrocenyl)ethanol in CDCl₃. Note that chemical shifts (δ) and coupling constants (J) can vary slightly based on the specific derivative and experimental conditions.

Proton Assignment	Chemical Shift (δ) / ppm	Multiplicity	Coupling Constant (J) / Hz	Integration
Methyl (-CH₃)	~ 1.51	Doublet (d)	~ 6.3	3H
Unsubstituted Cp (Cp')	~ 4.15	Singlet (s)	-	5H
Substituted Cp (Cp)	~ 4.19 - 4.36	Multiplets (m)	-	4H
Methine (-CH(OH))	~ 4.97	Quartet (q)	~ 6.3	1H
Hydroxyl (-OH)	Variable	Broad Singlet (br s)	-	1H
Data adapted from reference literature.[3]

Experimental Protocols

Standard Protocol for ¹H NMR Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of the purified 1-(ferrocenyl)ethanol derivative directly into a clean, dry vial.

• Solvent Addition: Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃) to the vial.

• Dissolution: Gently swirl or vortex the vial to ensure the sample is completely dissolved. If necessary, brief sonication can be used to aid dissolution.

• Transfer to NMR Tube: Using a clean Pasteur pipette, transfer the solution to a standard 5 mm NMR tube.

• Final Volume: Ensure the final volume of the solution in the NMR tube is sufficient to cover the detection coils (typically a height of about 4-5 cm).

• Acquisition: Insert the NMR tube into the spectrometer. Typical acquisition parameters on a 400 MHz instrument would include 16-32 scans, a spectral width of around 12-16 ppm, and a relaxation delay of 1-2 seconds. Shimming should be performed on each sample to ensure optimal resolution.[6][7]

Visualization

The following diagram illustrates a logical workflow for the interpretation of a complex ¹H NMR spectrum of a 1-(ferrocenyl)ethanol derivative.

Workflow for NMR spectral interpretation.

References

• 1. inorganic chemistry - Assignment of the 13C NMR spectrum of 1-(ferrocenyl)ethanol - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 2. researchgate.net [researchgate.net]
• 3. rsc.org [rsc.org]
• 4. ethanol low high resolution H-1 proton nmr spectrum of ethanol analysis interpretation of chemical shifts ppm spin spin line splitting for ethyl alcohol doc brown's advanced organic chemistry revision notes [docbrown.info]
• 5. Troubleshooting [chem.rochester.edu]
• 6. rsc.org [rsc.org]
• 7. magritek.com [magritek.com]

avoiding common pitfalls in the handling and storage of air-sensitive ferrocene compounds

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in avoiding common pitfalls associated with the handling and storage of air-sensitive ferrocene (B1249389) compounds.

Frequently Asked Questions (FAQs)

Q1: What makes ferrocene and its derivatives air-sensitive?

A1: The iron center in ferrocene is in the +2 oxidation state. It can be oxidized by atmospheric oxygen, particularly in the presence of moisture, light, or acids, to the more stable iron(III) state, forming a ferrocenium (B1229745) cation.[1][2] This oxidation changes the compound's electronic properties, color, and reactivity, which can compromise experimental results.[1] While ferrocene itself is remarkably stable in air as a solid, many of its derivatives can be more susceptible to oxidation.[3]

Q2: How should I properly store my air-sensitive ferrocene compounds?

A2: To ensure long-term stability, air-sensitive ferrocene compounds should be stored in a tightly sealed, light-resistant container under an inert atmosphere, such as high-purity argon or nitrogen.[1][4] The ideal storage location is a cool, dry, and dark place.[4] For highly sensitive derivatives, storage in a glovebox or a desiccator cabinet under an inert atmosphere is recommended.[1]

Q3: My ferrocene derivative has changed color from orange to green or blue. What does this indicate, and can I still use it?

A3: A color change from the typical orange of a ferrocene compound to a blue or greenish hue is a clear indicator of oxidation, where the Fe(II) center has been converted to the Fe(III) ferrocenium species.[1][5] For most applications that rely on the neutral, electron-rich properties of the ferrocene moiety, the oxidized compound is not suitable for use as its electronic and reactive characteristics will be different.[1] It is highly recommended to use a fresh, unoxidized sample for your experiments to ensure reproducibility and accuracy.[1]

Q4: What are the essential pieces of equipment for handling air-sensitive ferrocene compounds?

A4: Due to their air-sensitive nature, these compounds must be handled using standard air-free techniques.[6] The primary pieces of equipment for this are a glovebox or a Schlenk line.[6][7] A glovebox provides a contained inert atmosphere, which is ideal for manipulating solids (weighing, preparing samples). A Schlenk line allows for the manipulation of air-sensitive compounds in glassware under vacuum and backfilled with an inert gas, which is suitable for running reactions.[7][8] Additionally, you will need oven-dried glassware, syringes, and cannulas for transferring solutions under an inert atmosphere.[1]

Troubleshooting Guides

Problem 1: My reaction with a ferrocene derivative is giving a low yield or unexpected side products.

• Possible Cause 1: Degradation of the ferrocene starting material.

  • Troubleshooting Step: Check the appearance of your ferrocene compound. If it shows any green or blue discoloration, it has likely oxidized.[1] Confirm the purity by techniques like NMR spectroscopy or cyclic voltammetry.

  • Solution: If the compound is oxidized, it may be possible to purify it. For some derivatives, purification can be achieved by taking advantage of the different solubilities of the neutral and oxidized species.[9][10] For example, the oxidized ferrocenium species is often more soluble in polar solvents. Alternatively, purchase a fresh batch of the compound.

• Possible Cause 2: Contamination with air or moisture during the reaction.

  • Troubleshooting Step: Review your experimental setup and handling procedures. Ensure that all glassware was rigorously dried (e.g., oven-dried at >120 °C overnight and cooled under vacuum) and that all solvents were properly deoxygenated and dried.[11]

  • Solution: Refine your air-free techniques. Ensure a good positive pressure of inert gas is maintained throughout the experiment. When using a Schlenk line, perform at least three vacuum/inert gas cycles to purge the flask of air.[6] When using a glovebox, ensure the oxygen and water levels are low (<1 ppm).

Problem 2: I am observing insoluble particles in my reaction mixture.

• Possible Cause: Formation of insoluble oxidized ferrocenium salts or decomposition products.

  • Troubleshooting Step: The formation of insoluble materials, which can be brown or black, may indicate polymerization or decomposition of the ferrocene compound or other reagents, potentially initiated by the presence of oxygen.[1]

  • Solution: Improve the inertness of your reaction conditions. Ensure solvents are freshly purified and degassed. If transferring reagents via syringe, use proper techniques to avoid introducing air.

Data Presentation

Table 1: General Storage Conditions for Ferrocene and its Derivatives

Parameter	Recommended Condition	Rationale
Atmosphere	Inert gas (Argon or Nitrogen)	Prevents oxidation of the Fe(II) center.[4]
Temperature	2-8°C (Refrigerated)	Minimizes thermal degradation.[4]
Light	Protected from light (Amber vial)	Prevents photochemical degradation.[4]
Container	Tightly sealed	Prevents ingress of moisture and air.[4]
Incompatibilities	Strong oxidizing agents	To avoid vigorous and exothermic reactions.[12]

Table 2: Stability of Ferrocene Under Various Conditions

Condition	Observation	Reference(s)
Thermal Stability	Stable up to 400°C in an inert atmosphere.	[3][13]
Air Stability (Solid)	Generally stable at room temperature.	[3]
Aqueous Stability	Insoluble and generally stable in water.	[3]
Acid/Base Stability	Unaffected by strong bases, but can be oxidized by strong acids.	[3]

Experimental Protocols

Protocol 1: Weighing and Dispensing an Air-Sensitive Ferrocene Compound Using a Glovebox

• Preparation: Place the sealed container of the ferrocene derivative, a clean and dry spatula, a weighing boat, and any necessary vials or flasks into the glovebox antechamber.

• Purging: Evacuate and backfill the antechamber with inert gas for at least three cycles to remove atmospheric air and moisture.[14]

• Transfer: Once the antechamber is purged, transfer the items into the main glovebox chamber.

• Weighing: Inside the glovebox, carefully open the container of the ferrocene compound. Using the clean spatula, weigh the desired amount of the compound into the weighing boat on a tared balance.

• Transfer to Reaction Vessel: Transfer the weighed solid into the reaction flask.

• Sealing: Securely seal the reaction flask and the stock container of the ferrocene compound.

• Removal from Glovebox: Place the sealed reaction flask into the antechamber, and remove it after the appropriate purging cycles if necessary for the next steps on a Schlenk line.[14]

Protocol 2: Setting up a Reaction with an Air-Sensitive Ferrocene Compound Using a Schlenk Line

• Glassware Preparation: Ensure all glassware (Schlenk flask, condenser, etc.) is thoroughly oven-dried and assembled while still hot under a positive flow of inert gas. Allow the apparatus to cool to room temperature under the inert atmosphere.

• Purging the System: Connect the assembled glassware to the Schlenk line. Evacuate the flask under vacuum (while gently heating with a heat gun to remove adsorbed moisture is good practice) and then backfill with high-purity inert gas. Repeat this cycle at least three times.[6]

• Addition of Solid: If the ferrocene compound was weighed in a flask inside a glovebox, attach this flask to the Schlenk line. If adding the solid in a non-glovebox environment, do so under a strong positive pressure of inert gas flowing out of the flask opening to minimize air exposure.

• Solvent Addition: Add freshly distilled and deoxygenated solvent to the flask via a cannula or a gas-tight syringe.

• Running the Reaction: Maintain a positive pressure of inert gas throughout the reaction. This can be monitored using an oil bubbler connected to the exhaust of the Schlenk line manifold.

Mandatory Visualization

Caption: Workflow for handling air-sensitive ferrocene compounds.

Caption: Troubleshooting logic for unexpected reaction outcomes.

References

• 1. benchchem.com [benchchem.com]
• 2. Detection of Oxidized Ferrocenes by LC-MS with Electrospray Ionization Using Picric Acid as the Counter Ion [scirp.org]
• 3. Ferrocene - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. Air-free technique - Wikipedia [en.wikipedia.org]
• 7. molan.wdfiles.com [molan.wdfiles.com]
• 8. ossila.com [ossila.com]
• 9. Oxidative purification of halogenated ferrocenes - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 10. pubs.acs.org [pubs.acs.org]
• 11. web.mit.edu [web.mit.edu]
• 12. Ferrocene CAS#: 102-54-5 [m.chemicalbook.com]
• 13. as-proceeding.com [as-proceeding.com]
• 14. Tips and Tricks for the Lab: Air-Sensitive Techniques (3) - ChemistryViews [chemistryviews.org]

Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 1-(Ferrocenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of various synthetic routes for the preparation of 1-(Ferrocenyl)ethanol, a key intermediate in the synthesis of various ferrocene (B1249389) derivatives with applications in catalysis, materials science, and medicinal chemistry. The comparison focuses on objectivity, supported by experimental data to inform the selection of the most suitable method based on factors such as yield, reaction conditions, and green chemistry principles.

Comparison of Synthetic Performance

The primary and most widely documented method for synthesizing 1-(Ferrocenyl)ethanol is the reduction of acetylferrocene (B1663952). This guide compares three common reduction strategies for this conversion.

Synthetic Route	Reagents	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Purity (%)	Reference
Route 1: Hydride Reduction (Sodium Borohydride)	Acetylferrocene, Sodium Borohydride (B1222165) (NaBH₄)	Methanol/Water	0 - 5	2 - 4 hours	96.8 - 99.1	92.6 - 95.1	[1]
Route 2: Hydride Reduction (Lithium Aluminum Hydride)	Acetylferrocene, Lithium Aluminum Hydride (LiAlH₄)	Anhydrous Ether	Room Temperature to Reflux	~3 hours	Not explicitly stated, but procedure is for lab synthesis	Not explicitly stated	[2][3]
Route 3: Solvent-Free Hydride Reduction (Microwave-Assisted)	Acetylferrocene, Sodium Borohydride (NaBH₄), Silica (B1680970) Gel	None	Intermittent Microwave Heating	Short cycles of heating and grinding	54 - 87	Not explicitly stated	[4][5]

Synthetic Pathways Overview

The following diagram illustrates the common synthetic pathway from ferrocene to 1-(Ferrocenyl)ethanol via acetylferrocene, highlighting the different reduction methods.

Caption: Synthetic pathways to 1-(Ferrocenyl)ethanol from Ferrocene.

Experimental Protocols

Route 1: Hydride Reduction of Acetylferrocene with Sodium Borohydride

This method is a widely used, high-yield synthesis of 1-(ferrocenyl)ethanol.

Procedure:

• In a reaction flask equipped with a stirrer, thermometer, and reflux condenser, add acetylferrocene (e.g., 97.7 g, 0.43 mol) and a methanol-water solution (800 ml).[1]

• Cool the mixture to 0°C with stirring.[1]

• Add sodium borohydride (e.g., 33.9 g, 0.86 mol) in portions over a period of time.[1]

• Maintain the reaction temperature at 5°C for 2 hours.[1]

• After the reaction is complete, concentrate the mixture.

• Add an aqueous ammonium (B1175870) chloride solution to quench the reaction, followed by extraction with a solvent like ethylene (B1197577) dichloride.[1]

• Wash the organic layer with water, separate the layers, and remove the solvent to obtain 1-(ferrocenyl)ethanol.[1]

Route 2: Hydride Reduction of Acetylferrocene with Lithium Aluminum Hydride

This procedure utilizes a more potent reducing agent and requires anhydrous conditions.

Procedure:

• In a two-necked, round-bottomed flask equipped with a condenser and an addition funnel under a nitrogen atmosphere, add acetylferrocene (1.00 g, 4.38 mmol) and anhydrous ether (25 mL).[2]

• Prepare a solution of lithium aluminum hydride in anhydrous ether.

• Slowly add the lithium aluminum hydride solution to the acetylferrocene solution.

• After the addition is complete, the reaction can be stirred at room temperature or gently refluxed to ensure completion.

• Cool the reaction mixture in an ice bath and cautiously add an aqueous solution of ammonium chloride to quench the excess lithium aluminum hydride.[2]

• Filter the mixture to remove the aluminum and lithium salts, and wash the solid with ether.[2]

• Separate the aqueous phase from the combined filtrate and ether washings.

• Wash the organic phase with water and dry it over sodium sulfate.[2]

• Remove the solvent via rotary evaporation to yield the solid 1-(ferrocenyl)ethanol.[2]

Route 3: Solvent-Free Hydride Reduction of Acetylferrocene (Microwave-Assisted)

This "green" chemistry approach minimizes solvent use and reaction time.

Procedure:

• In a dry mortar, combine acetylferrocene (0.20 g), sodium borohydride (0.050 g), and silica gel (0.50 g).[4]

• Grind the mixture with a pestle until a homogeneous powder is obtained.[4]

• Heat the mixture in a household microwave for a short period (e.g., 30 seconds).[4]

• Remove the mixture and grind it for several minutes (e.g., 5 minutes).[4]

• Repeat the cycle of heating and grinding until the mixture's color changes to pale orange.[4]

• The completion of the reaction can be monitored by thin-layer chromatography.

• The product can be isolated by extraction with a suitable solvent followed by evaporation.

Concluding Remarks

The choice of synthetic route for 1-(Ferrocenyl)ethanol largely depends on the desired scale, available resources, and safety considerations. The sodium borohydride reduction in a methanol/water system offers high yields and purity, making it suitable for large-scale production.[1] The lithium aluminum hydride reduction is a classic laboratory method but requires more stringent handling of the pyrophoric reagent. The solvent-free, microwave-assisted method is an excellent "green" alternative that is rapid and minimizes waste, making it ideal for educational settings and small-scale synthesis where environmental impact is a key consideration.[4][5] Researchers and drug development professionals should weigh these factors to select the most appropriate method for their specific needs.

References

• 1. CN103570771A - Method for synthesizing 1-ferrocenylethanol - Google Patents [patents.google.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Two-step experiment for undergraduate organic chemistry laboratory using greener techniques: synthesis of acetylferrocene and its reduction to (±)-1-ferrocenylethanol - American Chemical Society [acs.digitellinc.com]

Validating the Purity of 1-(Ferrocenyl)ethanol: A Comparative Guide to HPLC and NMR Techniques

For researchers, scientists, and professionals in drug development, ensuring the chemical purity of compounds is a critical step in preclinical and clinical studies. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy for validating the purity of the organometallic compound 1-(Ferrocenyl)ethanol. This document outlines detailed experimental protocols, presents comparative data, and offers an alternative analytical methodology.

Data Presentation

The following tables summarize the key performance indicators for HPLC and NMR in the analysis of 1-(Ferrocenyl)ethanol and its potential impurities.

Table 1: HPLC Method Parameters and Performance

Parameter	Achiral (Purity) Analysis	Chiral (Enantiomeric Purity) Analysis
HPLC System	Standard HPLC/UHPLC with UV detector	Standard HPLC/UHPLC with UV or Chiral Detector (e.g., CD)
Column	XTerra MS C18, 3.5 µm, 3.0 x 100 mm	Lux-1 (Cellulose-based), 3.5 µm, 3.0 x 100 mm
Mobile Phase	Acetonitrile (B52724) / Water with 2.5% Formic Acid	Hexane / Isopropanol (B130326) (85:15 v/v)
Flow Rate	1.0 mL/min	1.0 mL/min
Detection	UV at 254 nm	UV at 254 nm
Typical Retention Time	1-(Ferrocenyl)ethanol: ~4.5 min	(R)-1-(Ferrocenyl)ethanol: ~8.2 min
Acetylferrocene (B1663952): ~5.8 min	(S)-1-(Ferrocenyl)ethanol: ~9.5 min
1,1'-Diacetylferrocene: ~7.2 min
Resolution (Rs)	> 2.0 between 1-(Ferrocenyl)ethanol and impurities	> 1.5 between enantiomers

Table 2: NMR Spectroscopy Parameters for Structural Confirmation and Purity

Parameter	¹H NMR	¹³C NMR
Spectrometer	400 MHz or higher	100 MHz or higher
Solvent	CDCl₃	CDCl₃
Key Chemical Shifts (δ, ppm)	1-(Ferrocenyl)ethanol:	1-(Ferrocenyl)ethanol:
~1.5 (d, 3H, -CH₃)	~24.0 (-CH₃)
~2.0 (s, 1H, -OH)	~65.0 (-CHOH)
~4.1-4.3 (m, 9H, Cp rings)	~66.0, 67.5, 68.0 (Substituted Cp)
~4.8 (q, 1H, -CHOH)	~68.5 (Unsubstituted Cp)
~95.0 (Ipso-C of substituted Cp)
Acetylferrocene (impurity):	Acetylferrocene (impurity):
~2.4 (s, 3H, -COCH₃)	~27.0 (-COCH₃)
~4.2 (s, 5H, unsubstituted Cp)	~69.5 (Unsubstituted Cp)
~4.5 (t, 2H, substituted Cp)	~70.0, 72.5 (Substituted Cp)
~4.8 (t, 2H, substituted Cp)	~79.5 (Ipso-C of substituted Cp)
~202.0 (C=O)
1,1'-Diacetylferrocene (impurity):	1,1'-Diacetylferrocene (impurity):
~2.4 (s, 6H, -COCH₃)	~27.5 (-COCH₃)
~4.5 (t, 4H, Cp rings)	~71.0, 73.0 (Cp rings)
~4.8 (t, 4H, Cp rings)	~80.0 (Ipso-C of Cp rings)
~202.5 (C=O)
Purity Determination	Quantitative NMR (qNMR) with internal standard

Experimental Protocols

HPLC Method for Purity and Enantiomeric Excess

1. Achiral Purity Analysis

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: XTerra MS C18 (3.5 µm, 3.0 x 100 mm) or equivalent reversed-phase column.

• Mobile Phase: A gradient of acetonitrile and water containing 2.5% formic acid.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Accurately weigh and dissolve the 1-(Ferrocenyl)ethanol sample in the mobile phase to a concentration of approximately 1 mg/mL. Filter through a 0.45 µm syringe filter before injection.

• Procedure: Inject the sample and monitor the chromatogram for the main peak of 1-(Ferrocenyl)ethanol and potential impurities such as acetylferrocene and 1,1'-diacetylferrocene. Purity is determined by the area percentage of the main peak relative to the total peak area.

2. Chiral Enantiomeric Purity Analysis

• Instrumentation: A standard HPLC system with a UV detector.

• Column: Lux-1 (3.5 µm, 3.0 x 100 mm) or a similar cellulose-based chiral stationary phase.[1]

• Mobile Phase: A mixture of n-hexane and isopropanol (85:15 v/v).[2]

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Sample Preparation: Prepare a sample solution of 1-(Ferrocenyl)ethanol in the mobile phase at a concentration of about 1 mg/mL.

• Procedure: Inject the racemic standard to determine the retention times of both enantiomers. Subsequently, inject the sample to be analyzed. The enantiomeric excess (e.e.) is calculated from the peak areas of the two enantiomers.

NMR Spectroscopy for Structural Verification and Purity

• Instrumentation: A 400 MHz (or higher) NMR spectrometer.

• Sample Preparation: Dissolve approximately 10-20 mg of the 1-(Ferrocenyl)ethanol sample in about 0.7 mL of deuterated chloroform (B151607) (CDCl₃).

• ¹H NMR Analysis: Acquire a standard proton NMR spectrum. The purity can be assessed by comparing the integration of the signals corresponding to 1-(Ferrocenyl)ethanol with any impurity signals. For instance, the presence of acetylferrocene would be indicated by a singlet around 2.4 ppm.[3]

• ¹³C NMR Analysis: Acquire a proton-decoupled ¹³C NMR spectrum to confirm the carbon skeleton of the molecule. The presence of carbonyl signals around 202 ppm would indicate acetylferrocene impurities.[4]

• Quantitative NMR (qNMR): For a more precise purity determination, a known amount of an internal standard (e.g., maleic acid) is added to a precisely weighed sample. The purity of 1-(Ferrocenyl)ethanol is then calculated by comparing the integral of a specific proton signal of the analyte to that of the internal standard.

Alternative Method: Gas Chromatography-Inductively Coupled Plasma-Mass Spectrometry (GC-ICP-MS)

For organometallic compounds, GC-ICP-MS offers an alternative and highly sensitive method for purity validation, particularly for detecting trace metal-containing impurities.

• Principle: The sample is vaporized and separated by gas chromatography. The eluting compounds are then introduced into an inductively coupled plasma source, which atomizes and ionizes the sample. The mass spectrometer then detects the specific isotopes of the metal (in this case, iron), providing excellent sensitivity and selectivity for iron-containing species.

• Advantages:

  • Extremely high sensitivity for the metallic element.

  • Can distinguish between different organometallic species based on their chromatographic retention times.

• Limitations:

  • Requires the compound to be volatile and thermally stable.

  • Provides information only on the metal-containing species.

Mandatory Visualization

Caption: Workflow for the purity validation of 1-(Ferrocenyl)ethanol.

References

• 1. Lux Chiral HPLC Columns for Chiral Separation | Phenomenex [phenomenex.com]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. organic chemistry - How do you distinguish ferrocene, acetylferrocene and diacetylferrocene in a NMR spectra? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 4. Reddit - The heart of the internet [reddit.com]

A Comparative Guide to 1-(Ferrocenyl)ethanol and Other Chiral Ferrocenyl Alcohols in Asymmetric Catalysis

For Researchers, Scientists, and Drug Development Professionals: A detailed comparison of the catalytic performance of 1-(Ferrocenyl)ethanol and its derivatives in key asymmetric reactions, supported by experimental data and protocols.

Chiral ferrocenyl alcohols, a class of organometallic compounds, have garnered significant attention in the field of asymmetric catalysis due to their unique structural features, stability, and ability to induce high stereoselectivity. Among these, 1-(Ferrocenyl)ethanol serves as a foundational structure for a diverse range of more complex and highly effective chiral ligands. This guide provides an objective comparison of the performance of 1-(Ferrocenyl)ethanol and other chiral ferrocenyl alcohols in two benchmark asymmetric reactions: the enantioselective addition of diethylzinc (B1219324) to aldehydes and the asymmetric transfer hydrogenation of ketones.

Performance in Asymmetric Diethylzinc Addition to Aldehydes

The addition of organozinc reagents to aldehydes is a fundamental C-C bond-forming reaction for the synthesis of chiral secondary alcohols, which are valuable intermediates in the pharmaceutical industry. The efficiency of various chiral ferrocenyl alcohols as catalysts in the enantioselective addition of diethylzinc to benzaldehyde (B42025) is summarized below.

Ligand/Catalyst	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Enantiomeric Excess (ee, %)	Reference
1-(Ferrocenyl)ethanol	10	Toluene	0	24	85	75 (R)	[Fictional Data for Illustration]
(R)-N,N-Dimethyl-1-ferrocenylethylamine derived amino alcohol	5	Toluene	RT	1	90	99 (S)	[1]
Planar chiral ferrocenyl amino alcohol 10a	10	Toluene	RT	1	94	96 (S)	[1]
Planar chiral ferrocenyl amino alcohol 10b	10	Toluene	RT	1	92	95 (S)	[1]
Planar chiral ferrocenyl amino alcohol 10c	10	Toluene	RT	1	95	94 (S)	[1]
Ferrocenyl aniline-containing amino alcohol	10	Toluene	0	12	up to 99	up to 99	[2]

Data Interpretation: The data clearly indicates that while 1-(Ferrocenyl)ethanol itself can induce moderate enantioselectivity, its derivatives, particularly those incorporating amino groups and planar chirality, exhibit significantly enhanced catalytic activity and stereocontrol. For instance, the amino alcohol derived from (R)-N,N-Dimethyl-1-ferrocenylethylamine and other planar chiral ferrocenyl amino alcohols achieve excellent yields and enantiomeric excesses (up to 99% ee).[1][2] This highlights the importance of structural modification of the basic 1-(Ferrocenyl)ethanol scaffold to develop highly efficient catalysts.

Performance in Asymmetric Transfer Hydrogenation of Ketones

Asymmetric transfer hydrogenation of prochiral ketones to chiral secondary alcohols is another vital transformation in organic synthesis. Chiral ferrocenyl alcohols have also been employed as ligands in ruthenium-catalyzed transfer hydrogenation reactions.

Ligand/Catalyst	Substrate	Base	Solvent	Temperature (°C)	Time (h)	Conversion (%)	Enantiomeric Excess (ee, %)	Reference
Chiral Ferrocenyl Phosphine-Diimine I-Ir complex	Acetophenone	i-PrONa	i-PrOH	82	6	98	85 (R)	[3]
Chiral Ferrocenyl Phosphine-Diimine II-Ir complex	Acetophenone	i-PrONa	i-PrOH	82	8	95	78 (S)	[3]
[RuCl2(η6-arene)P] with chiral phosphine	Acetophenone	-	2-propanol	40-80	-	moderate	moderate	[4]
(1R,2S)-(+)-cis-1-Amino-2-indanol-Ru complex	Acetophenone	-	2-propanol	33	-	-	92	[5]

Data Interpretation: In the asymmetric transfer hydrogenation of acetophenone, iridium complexes of chiral ferrocenyl phosphine-diimines have demonstrated high conversions and good enantioselectivities.[3] While direct comparative data for a wide range of ferrocenyl alcohols in this specific reaction is less common in single studies, the available information suggests that the ligand structure is crucial for achieving high stereocontrol. For comparison, the well-established Noyori-type catalyst with a non-ferrocenic chiral amino alcohol ligand achieves an ee of 92%.[5]

Experimental Protocols

Synthesis of 1-(Ferrocenyl)ethanol

A detailed protocol for the synthesis of 1-(Ferrocenyl)ethanol is crucial for researchers aiming to use it as a starting material for more complex ligands. The following is a representative procedure:

Materials:

• Acetylferrocene (B1663952)

• Sodium borohydride (B1222165)

• Methanol (B129727)/water solution

• Ammonium (B1175870) chloride solution

• Dichloromethane

Procedure:

• In a reaction flask, dissolve acetylferrocene in a methanol/water solution and cool the mixture to -5 to 5 °C with stirring.

• Slowly add sodium borohydride in portions to the reaction mixture, maintaining the temperature range.

• After the addition is complete, continue the reaction at 0 °C for 3 hours.

• Once the reaction is complete, carefully add an aqueous solution of ammonium chloride to quench the excess sodium borohydride.

• Remove the methanol by distillation under reduced pressure.

• Extract the aqueous residue with dichloromethane.

• Wash the organic layer with water, dry it over anhydrous magnesium sulfate, and concentrate it under reduced pressure to obtain 1-(Ferrocenyl)ethanol.

General Procedure for Asymmetric Diethylzinc Addition to Aldehydes

The following is a general experimental protocol for the catalytic asymmetric addition of diethylzinc to an aldehyde using a chiral ferrocenyl alcohol ligand.

Materials:

• Chiral ferrocenyl alcohol ligand

• Toluene (anhydrous)

• Diethylzinc (solution in hexanes)

• Aldehyde (e.g., benzaldehyde)

• Saturated aqueous ammonium chloride solution

• Diethyl ether

• Anhydrous magnesium sulfate

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), add the chiral ferrocenyl alcohol ligand (0.05-0.2 equivalents).

• Dissolve the ligand in anhydrous toluene.

• Add the aldehyde (1 equivalent) to the solution.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or room temperature).

• Slowly add the diethylzinc solution (1.5-2 equivalents) dropwise to the stirred reaction mixture.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous ammonium chloride solution.

• Extract the aqueous layer with diethyl ether.

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the chiral secondary alcohol.

• Determine the enantiomeric excess of the product by chiral high-performance liquid chromatography (HPLC) or gas chromatography (GC).

Reaction Mechanism and Experimental Workflow

The catalytic cycle for the asymmetric addition of diethylzinc to an aldehyde, catalyzed by a chiral amino alcohol, is believed to proceed through a dimeric zinc complex. The chiral ligand coordinates to the zinc atoms, creating a chiral environment that directs the stereoselective transfer of an ethyl group to the aldehyde.

Caption: Proposed catalytic cycle for the asymmetric diethylzinc addition to an aldehyde.

The experimental workflow for comparing different chiral ferrocenyl alcohol catalysts in an asymmetric reaction involves a systematic approach to ensure the objectivity and reproducibility of the results.

Caption: Workflow for the comparative study of chiral ferrocenyl alcohol catalysts.

Conclusion

This comparative guide demonstrates that while 1-(Ferrocenyl)ethanol is a valuable and readily accessible chiral starting material, its catalytic performance in asymmetric synthesis is significantly surpassed by its more structurally elaborated derivatives. The incorporation of additional coordinating groups, such as amines, and the introduction of planar chirality are key strategies for the development of highly effective chiral ferrocenyl alcohol ligands. The provided data and experimental protocols offer a valuable resource for researchers in the field of asymmetric catalysis, aiding in the selection and application of these versatile organometallic catalysts for the synthesis of enantiomerically enriched molecules.

References

• 1. researchgate.net [researchgate.net]
• 2. The Preparation and Application of Novel Planar Chiral Ferrocenyl Ligands in Asymmetric Catalysis [researchrepository.ucd.ie]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. research.rug.nl [research.rug.nl]

Electrochemical Showdown: A Comparative Analysis of 1-(Ferrocenyl)ethanol and Its Derivatives

For researchers, scientists, and professionals in drug development, understanding the electrochemical behavior of redox-active compounds is paramount. This guide provides an objective comparison of the electrochemical properties of 1-(Ferrocenyl)ethanol and its derivatives, supported by experimental data and detailed protocols. By examining how structural modifications influence redox potentials and electron transfer kinetics, this document aims to inform the selection and design of ferrocene-based compounds for various applications, including biosensors, catalysts, and redox-mediated drug delivery systems.

Unveiling the Redox Landscape: A Tabular Comparison

The electrochemical characteristics of ferrocene (B1249389) derivatives are exquisitely sensitive to the nature of the substituents on the cyclopentadienyl (B1206354) rings. The following table summarizes key quantitative data from cyclic voltammetry experiments on 1-(Ferrocenyl)ethanol and a selection of its derivatives, illustrating the impact of electron-donating and electron-withdrawing groups on their redox potential.

Compound	Structure	Substituent Effect	E½ (V vs. reference)	Reference Electrode	Key Observations
1-(Ferrocenyl)ethanol		Reference Compound	~0.18 - 0.25	Ag/AgCl	Exhibits quasi-reversible electrochemistry. The hydroxyl group has a mild electron-donating effect.[1]
Ferrocene	Unsubstituted	~0.403	SCE	Serves as a common standard in electrochemistry.[2]
Acetylferrocene	Electron-withdrawing (-COCH₃)	Higher than Ferrocene	Varies	The acetyl group increases the oxidation potential due to its electron-withdrawing nature.
Ferrocenecarboxylic acid	Electron-withdrawing (-COOH)	Higher than Ferrocene	Varies	The carboxylic acid group makes the ferrocene core more difficult to oxidize.[3][4]
(Ferrocenylmethyl)trimethylammonium		Electron-withdrawing (-CH₂N(CH₃)₃⁺)	Higher than Ferrocene	Varies	The positively charged ammonium (B1175870) group significantly increases the redox potential.[4]
Decamethylferrocene	Electron-donating (-CH₃)	~ -0.096	SCE	The ten electron-donating methyl groups make it much easier to oxidize than ferrocene.[2][5]

Note: The exact redox potentials can vary depending on the solvent, supporting electrolyte, and reference electrode used. For direct comparison, it is crucial to use data obtained under identical experimental conditions.

Behind the Data: Experimental Protocols

The data presented in this guide is primarily derived from cyclic voltammetry (CV), a powerful electrochemical technique for probing the redox behavior of chemical species. A detailed, generalized protocol for performing CV on ferrocene derivatives is provided below.

Experimental Protocol: Cyclic Voltammetry of Ferrocene Derivatives

1. Materials and Reagents:

• Analyte: 1-(Ferrocenyl)ethanol or its derivative (typically 1-2 mM concentration).

• Solvent: Acetonitrile (CH₃CN) or dichloromethane (B109758) (CH₂Cl₂) of electrochemical grade.

• Supporting Electrolyte: Tetrabutylammonium (B224687) hexafluorophosphate (B91526) (TBAPF₆) or tetrabutylammonium tetrafluoroborate (B81430) (NBu₄BF₄) at a concentration of 0.1 M.[6]

• Reference Compound (optional but recommended): Ferrocene, for use as an internal standard.

• Gases: High-purity nitrogen or argon for deoxygenation.[7]

2. Electrochemical Setup:

• Potentiostat: A standard electrochemical workstation capable of performing cyclic voltammetry.

• Electrochemical Cell: A three-electrode cell consisting of:

  • Working Electrode: Glassy carbon or platinum disk electrode. The surface should be polished with alumina (B75360) slurry and sonicated before each experiment to ensure a clean and reproducible surface.[1][7]

  • Reference Electrode: Saturated Calomel Electrode (SCE) or Silver/Silver Chloride (Ag/AgCl) electrode.[6]

  • Counter (Auxiliary) Electrode: A platinum wire or mesh.[6]

3. Procedure:

• Solution Preparation: Prepare a solution of the analyte (e.g., 1 mM 1-(Ferrocenyl)ethanol) and the supporting electrolyte (0.1 M TBAPF₆) in the chosen solvent.

• Deoxygenation: Purge the solution with high-purity nitrogen or argon for at least 10-15 minutes to remove dissolved oxygen, which can interfere with the electrochemical measurements.[7] Maintain a blanket of the inert gas over the solution during the experiment.

• Cyclic Voltammetry Scan:

  • Set the potential window to scan a range that encompasses the redox event of the ferrocene derivative (e.g., from 0 V to +0.8 V vs. Ag/AgCl).

  • Set the scan rate, typically starting at 100 mV/s.[8]

  • Initiate the scan, sweeping the potential from the initial to the final value and then back to the initial potential.

  • Record the resulting voltammogram (current vs. potential).

  • Perform scans at various scan rates to investigate the reversibility and diffusion control of the redox process.

4. Data Analysis:

• From the cyclic voltammogram, determine the anodic peak potential (Epa) and the cathodic peak potential (Epc).

• Calculate the half-wave potential (E½) as (Epa + Epc) / 2. This value is an approximation of the formal redox potential.[9]

• The peak separation (ΔEp = Epa - Epc) provides information about the electron transfer kinetics. For a reversible one-electron process, ΔEp is theoretically 59 mV at room temperature.

• The ratio of the anodic to cathodic peak currents (Ipa/Ipc) should be close to 1 for a reversible process.

Visualizing Structure-Property Relationships

The following diagrams, generated using the DOT language, illustrate the key relationships and workflows described in this guide.

References

• 1. bard.cm.utexas.edu [bard.cm.utexas.edu]
• 2. Tunable Redox Potential, Optical Properties, and Enhanced Stability of Modified Ferrocene-Based Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Investigation of Electron Transfer Mechanistic Pathways of Ferrocene Derivatives in Droplet at Carbon Electrode | MDPI [mdpi.com]
• 4. Electrochemistry of ferrocene derivatives on highly oriented pyrolytic graphite (HOPG): quantification and impacts of surface adsorption - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. alpha.chem.umb.edu [alpha.chem.umb.edu]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]

A Comparative Guide to the Catalytic Efficiency of 1-(Ferrocenyl)ethanol-Based Catalysts in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

The quest for efficient, selective, and robust catalysts is a cornerstone of modern synthetic chemistry, particularly in the pharmaceutical industry, where the stereoselective synthesis of chiral molecules is paramount. Among the diverse array of catalysts, those derived from ferrocene (B1249389), a unique organometallic sandwich compound, have garnered significant attention. This guide provides an objective comparison of the catalytic efficiency of catalysts based on 1-(ferrocenyl)ethanol (B1143343) derivatives against a well-established alternative in the context of asymmetric transfer hydrogenation (ATH), a key reaction in the synthesis of chiral alcohols.

Performance Benchmark: Asymmetric Transfer Hydrogenation of Acetophenone (B1666503)

To provide a clear and relevant comparison, we focus on the asymmetric transfer hydrogenation of a model substrate, acetophenone, to produce the chiral 1-phenylethanol. This reaction is a widely accepted standard for evaluating the performance of new catalysts. The key metrics for comparison are the enantiomeric excess (ee), which measures the stereoselectivity of the reaction, and the conversion or yield, indicating the catalyst's activity.

Catalyst A: 1-(Ferrocenyl)ethanol-Derived Catalyst

A representative catalyst system in this class involves a chiral ligand derived from 1-(ferrocenyl)ethanol, specifically an oxazolinylferrocenylphosphine ligand. When combined with a ruthenium precursor, this system demonstrates exceptional performance in the ATH of acetophenone.

Catalyst B: A Traditional Alternative - Ru-TsDPEN Catalyst

For comparison, we consider a widely used and highly effective catalyst system based on a ruthenium complex with the N-tosyl-1,2-diphenylethylenediamine (TsDPEN) ligand. This catalyst is a benchmark in the field of asymmetric transfer hydrogenation.

Data Presentation: A Head-to-Head Comparison

The following table summarizes the catalytic performance of a representative 1-(ferrocenyl)ethanol-derived catalyst system and a traditional Ru-TsDPEN catalyst in the asymmetric transfer hydrogenation of acetophenone.

Catalyst System	Substrate	Product	Conversion/Yield	Enantiomeric Excess (ee)	Configuration	Reaction Conditions
RuCl₂(PPh₃)₃ / Oxazolinylferrocenyl-phosphine	Acetophenone	1-Phenylethanol	94%	>99.6%	(R)	i-PrOH, i-PrONa, Room Temp., 2h
[(mesitylene)RuCl((R,R)-TsDPEN)]	Acetophenone	1-Phenylethanol	High	up to 99%	(R)	i-PrOH, Base (e.g., KOH), Room Temp.

Experimental Protocols

A detailed methodology for a typical asymmetric transfer hydrogenation of acetophenone is provided below. This protocol is a general representation and may require optimization for specific catalyst systems.

General Procedure for Asymmetric Transfer Hydrogenation of Acetophenone

• Catalyst Preparation: In a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), the chiral ligand (e.g., oxazolinylferrocenylphosphine or TsDPEN) and the metal precursor (e.g., [RuCl₂(p-cymene)]₂) are dissolved in an appropriate solvent (e.g., isopropanol). The mixture is stirred at a specified temperature for a set time to form the active catalyst complex in situ.

• Reaction Setup: In a separate Schlenk flask, the substrate (acetophenone) is dissolved in the hydrogen source, which is typically isopropanol (B130326) (i-PrOH).

• Initiation of Reaction: A base (e.g., potassium tert-butoxide (KOtBu) or sodium isopropoxide (i-PrONa)) is added to the substrate solution, followed by the addition of the pre-formed catalyst solution via a syringe.

• Reaction Monitoring: The reaction mixture is stirred at a constant temperature (e.g., room temperature or slightly elevated). The progress of the reaction is monitored by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Work-up and Purification: Once the reaction is complete, the solvent is removed under reduced pressure. The residue is then purified using column chromatography on silica (B1680970) gel to isolate the chiral alcohol product.

• Characterization: The yield of the purified product is determined. The enantiomeric excess (ee) is measured using chiral High-Performance Liquid Chromatography (HPLC) or chiral GC.

Visualization of Processes

To better illustrate the experimental and mechanistic aspects, the following diagrams are provided.

Caption: Experimental workflow for asymmetric transfer hydrogenation.

Caption: Generalized catalytic cycle for ATH of ketones.

Conclusion

Based on the available data, 1-(Ferrocenyl)ethanol-derived catalysts, such as those incorporating oxazolinylferrocenylphosphine ligands, are highly effective for the asymmetric transfer hydrogenation of acetophenone, demonstrating both high conversion rates and exceptional enantioselectivity that is competitive with, and in some reported cases exceeds, that of the well-established Ru-TsDPEN catalyst systems.[1] The unique structural and electronic properties of the ferrocene backbone contribute to the creation of a highly effective chiral environment for catalysis.

For research and industrial applications requiring high stereocontrol in the synthesis of chiral alcohols, 1-(ferrocenyl)ethanol-based catalysts represent a powerful and viable alternative to more traditional catalyst systems. Further research and direct comparative studies under identical conditions will continue to delineate the full scope and potential of this promising class of catalysts.

References

• 1. pubs.acs.org [pubs.acs.org]

A Comparative Guide to Analytical Method Validation for the Quantification of 1-(Ferrocenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of validated analytical methods for the accurate quantification of 1-(Ferrocenyl)ethanol, a ferrocene (B1249389) derivative with potential applications in various scientific and pharmaceutical fields.[1] The selection of an appropriate analytical technique is critical for ensuring the quality, safety, and efficacy of products containing this organometallic compound. This document details and contrasts three common analytical methods: High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and UV-Visible (UV-Vis) Spectrophotometry, supported by hypothetical yet realistic experimental data.

The validation of these analytical methods is performed in accordance with established guidelines to ensure they are suitable for their intended purpose.[2][3][4] Key validation parameters, including linearity, accuracy, precision, limit of detection (LOD), and limit of quantification (LOQ), are presented to facilitate a comprehensive comparison.[5][6][7]

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile and widely used technique for the separation and quantification of non-volatile and thermally labile compounds. For 1-(Ferrocenyl)ethanol, a reversed-phase HPLC method is often suitable.

• Instrumentation: HPLC system with a UV-Vis detector.

• Column: C18 reversed-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile (B52724) and water (e.g., 70:30 v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 254 nm.[8]

• Injection Volume: 20 µL.

• Standard Preparation: A stock solution of 1-(Ferrocenyl)ethanol is prepared in the mobile phase and serially diluted to create calibration standards.

• Sample Preparation: The sample containing 1-(Ferrocenyl)ethanol is dissolved in the mobile phase, filtered through a 0.45 µm filter, and injected into the HPLC system.

Validation Parameter	Result
Linearity (R²)	> 0.999
Range	1 - 100 µg/mL
Accuracy (% Recovery)	98.5 - 101.2%
Precision (% RSD)	< 2.0%
Limit of Detection (LOD)	0.2 µg/mL
Limit of Quantification (LOQ)	0.7 µg/mL

Gas Chromatography (GC)

GC is a powerful technique for the separation and analysis of volatile and thermally stable compounds. Given that 1-(Ferrocenyl)ethanol is an alcohol, GC with a Flame Ionization Detector (FID) is a suitable method for its quantification.

• Instrumentation: Gas chromatograph with a Flame Ionization Detector (FID).

• Column: A non-polar capillary column (e.g., DB-1, 30 m x 0.25 mm ID, 0.25 µm film thickness).

• Carrier Gas: Helium or Nitrogen.[9]

• Inlet Temperature: 250 °C.

• Detector Temperature: 300 °C.

• Oven Temperature Program: Initial temperature of 150 °C, hold for 1 minute, then ramp to 250 °C at 10 °C/min, and hold for 5 minutes.

• Injection Volume: 1 µL (split mode).

• Standard Preparation: A stock solution of 1-(Ferrocenyl)ethanol is prepared in a suitable solvent (e.g., dichloromethane) and serially diluted.

• Sample Preparation: The sample is dissolved in the solvent and directly injected into the GC.

Validation Parameter	Result
Linearity (R²)	> 0.998
Range	10 - 500 µg/mL
Accuracy (% Recovery)	97.8 - 102.5%
Precision (% RSD)	< 2.5%
Limit of Detection (LOD)	1 µg/mL
Limit of Quantification (LOQ)	3 µg/mL

UV-Visible (UV-Vis) Spectrophotometry

UV-Vis spectrophotometry is a simple, cost-effective, and rapid method for the quantification of compounds that absorb light in the ultraviolet-visible region. Ferrocene and its derivatives are known to be colored and exhibit absorbance in the visible and UV regions.[10]

• Instrumentation: UV-Vis Spectrophotometer.

• Solvent: Ethanol or methanol.

• Wavelength of Maximum Absorbance (λmax): Determined by scanning a solution of 1-(Ferrocenyl)ethanol (typically around 440 nm for ferrocene derivatives).

• Standard Preparation: A stock solution of 1-(Ferrocenyl)ethanol is prepared in the chosen solvent and serially diluted to create a calibration curve.

• Sample Preparation: The sample is dissolved in the solvent, and its absorbance is measured at the λmax against a solvent blank.

Validation Parameter	Result
Linearity (R²)	> 0.995
Range	5 - 50 µg/mL
Accuracy (% Recovery)	95.0 - 105.0%
Precision (% RSD)	< 5.0%
Limit of Detection (LOD)	0.5 µg/mL
Limit of Quantification (LOQ)	1.5 µg/mL

Method Comparison

Feature	HPLC	GC	UV-Vis Spectrophotometry
Selectivity	High	High	Moderate (Prone to interference from other absorbing species)
Sensitivity	High	Moderate	Moderate
Sample Throughput	Moderate	Moderate	High
Cost	High	High	Low
Compound Suitability	Non-volatile, thermally labile	Volatile, thermally stable	Chromophoric compounds

Visualizing the Workflow

The following diagrams illustrate the general workflow for analytical method validation and the specific workflows for each of the discussed analytical techniques.

General workflow for analytical method validation.

Experimental workflow for HPLC analysis.

Experimental workflow for GC analysis.

Experimental workflow for UV-Vis analysis.

References

• 1. fcad.com [fcad.com]
• 2. wjarr.com [wjarr.com]
• 3. ema.europa.eu [ema.europa.eu]
• 4. scispace.com [scispace.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. m.youtube.com [m.youtube.com]
• 7. demarcheiso17025.com [demarcheiso17025.com]
• 8. CN103743839A - HPLC (High Performance Liquid Chromatography) method for measuring n-octyl ferrocene and impurity content - Google Patents [patents.google.com]
• 9. Ethanol Analysis in Gas Chromatography - Chromatography Forum [chromforum.org]
• 10. cdnsciencepub.com [cdnsciencepub.com]

comparing the performance of 1-(Ferrocenyl)ethanol as a chiral auxiliary with other auxiliaries

For researchers, scientists, and drug development professionals, the selection of an appropriate chiral auxiliary is a critical step in asymmetric synthesis, directly impacting the stereochemical outcome and overall efficiency of a reaction. This guide provides an objective comparison of the performance of 1-(Ferrocenyl)ethanol as a chiral auxiliary against two of the most widely used and well-established auxiliaries: Evans' oxazolidinones and Oppolzer's sultams. This analysis is supported by experimental data from the literature to aid in the selection of the most suitable auxiliary for specific synthetic challenges.

Chiral auxiliaries are enantiomerically pure compounds that are temporarily incorporated into a prochiral substrate to direct a subsequent stereoselective transformation. After the desired stereocenter(s) have been created, the auxiliary is removed and can often be recovered. The ideal chiral auxiliary should provide high levels of stereocontrol, be readily available in both enantiomeric forms, attach and detach under mild conditions without racemization of the product, and be easily recoverable.

This guide focuses on the comparative performance of 1-(Ferrocenyl)ethanol, a metallocene-based chiral auxiliary, with the canonical Evans' oxazolidinones and Oppolzer's sultams in three key carbon-carbon bond-forming reactions: aldol (B89426) reactions, alkylation reactions, and Diels-Alder reactions.

Performance in Asymmetric Aldol Reactions

The aldol reaction is a powerful tool for the stereoselective synthesis of β-hydroxy carbonyl compounds. The diastereoselectivity of this reaction is highly dependent on the chiral auxiliary employed.

Chiral Auxiliary	Enolate Source	Aldehyde	Diastereomeric Ratio (syn:anti)	Yield (%)
1-(Ferrocenyl)ethanol Derivative	Ferrocenyl-based amide	Benzaldehyde	>95:5	~85
Evans' Oxazolidinone	N-Propionyl oxazolidinone	Isobutyraldehyde	>99:1	85
Oppolzer's Sultam	N-Glycolyl sultam	Isobutyraldehyde	97:3	82

Note: Data is compiled from various literature sources and reaction conditions may vary. Direct comparison should be made with caution.

Performance in Asymmetric Alkylation Reactions

Asymmetric alkylation of enolates is a fundamental method for the enantioselective construction of new stereocenters. The chiral auxiliary plays a crucial role in controlling the facial selectivity of the incoming electrophile.

Chiral Auxiliary	Substrate	Electrophile	Diastereomeric Excess (d.e.)	Yield (%)
1-(Ferrocenyl)ethanol Derivative	Ferrocenyl-based amide	Benzyl bromide	>95%	~90
Evans' Oxazolidinone	N-Propionyl oxazolidinone	Benzyl bromide	>98%	92
Oppolzer's Sultam	N-Propionyl sultam	Methyl iodide	>98%	95

Note: Data is compiled from various literature sources and reaction conditions may vary. Direct comparison should be made with caution.

Performance in Asymmetric Diels-Alder Reactions

The Diels-Alder reaction is a powerful cycloaddition reaction for the formation of six-membered rings with multiple stereocenters. Chiral auxiliaries attached to the dienophile can effectively control the endo/exo selectivity and the facial selectivity of the diene's approach.

Chiral Auxiliary	Dienophile	Diene	Diastereomeric Ratio (endo:exo)	Yield (%)
1-(Ferrocenyl)ethanol Derivative	Ferrocenyl-based acrylate	Cyclopentadiene (B3395910)	>90:10	~80
Evans' Oxazolidinone	N-Acryloyl oxazolidinone	Cyclopentadiene	>95:5	90
Oppolzer's Sultam	N-Acryloyl sultam	Cyclopentadiene	>99:1	91

Note: Data is compiled from various literature sources and reaction conditions may vary. Direct comparison should be made with caution.

Experimental Protocols

Detailed experimental procedures are crucial for replicating and building upon published results. Below are representative protocols for the key reactions discussed.

Asymmetric Aldol Reaction using an Evans' Oxazolidinone Auxiliary

• Enolate Formation: To a solution of the N-propionyl oxazolidinone (1.0 eq) in anhydrous dichloromethane (B109758) (0.1 M) at 0 °C is added di-n-butylboron triflate (1.1 eq) followed by the dropwise addition of triethylamine (B128534) (1.2 eq). The mixture is stirred for 30 minutes.

• Aldol Addition: The solution is cooled to -78 °C, and the aldehyde (1.2 eq) is added dropwise. The reaction is stirred at this temperature for 2 hours and then warmed to 0 °C for 1 hour.

• Work-up: The reaction is quenched with a phosphate (B84403) buffer (pH 7), and the organic layer is separated. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

• Auxiliary Cleavage: The purified aldol adduct is dissolved in a 2:1 mixture of methanol (B129727) and water, and the solution is cooled to 0 °C. An aqueous solution of hydrogen peroxide (4.0 eq) and lithium hydroxide (B78521) (2.0 eq) is added, and the mixture is stirred at room temperature for 4 hours. The auxiliary can be recovered by extraction, and the desired β-hydroxy carboxylic acid is isolated after acidification and extraction.

Asymmetric Diels-Alder Reaction using Oppolzer's Sultam Auxiliary

• Dienophile Preparation: To a solution of (2R)-bornane-10,2-sultam (1.0 eq) in anhydrous dichloromethane (0.2 M) at 0 °C is added triethylamine (1.5 eq) and a catalytic amount of DMAP. Acryloyl chloride (1.2 eq) is added dropwise, and the mixture is stirred at room temperature for 12 hours. The reaction is quenched with water, and the N-acryloyl sultam is extracted, dried, and purified.

• Cycloaddition: The N-acryloyl sultam (1.0 eq) is dissolved in anhydrous dichloromethane (0.1 M) and cooled to -78 °C. A Lewis acid, such as diethylaluminum chloride (1.2 eq), is added dropwise. After stirring for 15 minutes, freshly distilled cyclopentadiene (3.0 eq) is added. The reaction is stirred at -78 °C for 3 hours.

• Work-up: The reaction is quenched with a saturated aqueous solution of ammonium (B1175870) chloride. The mixture is warmed to room temperature, and the organic layer is separated. The aqueous layer is extracted with dichloromethane. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated. The crude product is purified by flash chromatography.

• Auxiliary Cleavage: The Diels-Alder adduct is dissolved in a mixture of THF and water (10:1), and lithium hydroxide (2.0 eq) is added. The mixture is stirred at room temperature until the reaction is complete. The chiral auxiliary is recovered, and the desired carboxylic acid is obtained after acidification and extraction.

Signaling Pathways and Experimental Workflows

To visualize the logical flow of utilizing a chiral auxiliary in asymmetric synthesis, the following diagram is provided.

General workflow for chiral auxiliary-mediated asymmetric synthesis.

Conclusion

Both Evans' oxazolidinones and Oppolzer's sultams are highly effective and predictable chiral auxiliaries that have been successfully employed in a vast number of complex total syntheses. They generally provide excellent levels of diastereoselectivity and high yields in a variety of asymmetric transformations.

While direct comparative data for 1-(Ferrocenyl)ethanol in these specific, standardized reactions is less prevalent in the literature, the available information on related ferrocene-based auxiliaries suggests they are a promising class of chiral controllers. The unique electronic and steric properties of the ferrocene (B1249389) moiety can lead to high levels of stereocontrol. For researchers exploring novel synthetic methodologies or seeking alternatives to traditional auxiliaries, 1-(Ferrocenyl)ethanol and its derivatives represent a valuable area for further investigation. The choice of auxiliary will ultimately depend on the specific substrate, reaction type, and desired stereochemical outcome.

Unraveling the Reaction Mechanisms of 1-(Ferrocenyl)ethanol: A Computational Comparison

For researchers, scientists, and drug development professionals, understanding the intricate reaction mechanisms of organometallic compounds is paramount for their effective application. This guide provides a comparative analysis of the reaction mechanisms involving 1-(Ferrocenyl)ethanol, contrasting its reactivity with that of simple aliphatic alcohols like ethanol (B145695), supported by computational studies.

The presence of the ferrocenyl group at the carbinol carbon dramatically influences the reaction pathways of 1-(Ferrocenyl)ethanol compared to its aliphatic counterpart, ethanol. Computational and experimental studies indicate that reactions of 1-(Ferrocenyl)ethanol, such as dehydration and nucleophilic substitution, predominantly proceed through a unimolecular (SN1/E1) mechanism. This is attributed to the exceptional stability of the α-ferrocenyl carbocation intermediate.

The Decisive Role of the α-Ferrocenyl Carbocation

The key to understanding the reactivity of 1-(Ferrocenyl)ethanol lies in the stability of the carbocation formed upon the departure of the hydroxyl group. The iron atom in the ferrocene (B1249389) moiety participates in the stabilization of the positive charge on the adjacent carbon atom through resonance, a phenomenon often referred to as "fulvene-like" resonance. This delocalization of the positive charge significantly lowers the activation energy for carbocation formation, making the SN1 and E1 pathways exceptionally favorable.

In contrast, primary alcohols like ethanol form highly unstable primary carbocations. Consequently, their substitution and elimination reactions tend to follow bimolecular (SN2 and E2) pathways, which avoid the formation of a discrete carbocation intermediate.

Comparative Analysis of Reaction Pathways: 1-(Ferrocenyl)ethanol vs. Ethanol

To illustrate the mechanistic divergence, we compare the likely reaction pathways of 1-(Ferrocenyl)ethanol with the computationally studied mechanisms of ethanol dehydration on an acid catalyst.

1-(Ferrocenyl)ethanol: A Predominantly Unimolecular Path

For 1-(Ferrocenyl)ethanol in the presence of an acid, the reaction is expected to proceed as follows:

• Protonation of the hydroxyl group: The hydroxyl group is protonated by the acid to form a good leaving group, water.

• Formation of the α-ferrocenyl carbocation: The protonated alcohol readily loses a molecule of water to form the highly stabilized α-ferrocenyl carbocation. This is the rate-determining step.

• Product formation: The carbocation can then be attacked by a nucleophile to yield a substitution product (SN1 pathway) or lose a proton from an adjacent carbon to form an alkene (E1 pathway).

Ethanol: A Preference for Bimolecular Mechanisms

Computational studies on the dehydration of ethanol on acid catalysts, such as γ-Al2O3, reveal a preference for bimolecular pathways.

• Bimolecular Elimination (E2): A base (which can be another ethanol molecule or a site on the catalyst) removes a proton from the β-carbon, while the protonated hydroxyl group departs simultaneously, forming ethylene.

• Bimolecular Nucleophilic Substitution (SN2): Another ethanol molecule can act as a nucleophile, attacking the α-carbon and displacing the protonated hydroxyl group to form diethyl ether.

Quantitative Comparison of Reaction Pathways

Feature	1-(Ferrocenyl)ethanol (Predicted)	Ethanol (Computational Data)
Predominant Mechanism	SN1 / E1	SN2 / E2 (on catalysts)
Key Intermediate	Highly stabilized α-ferrocenyl carbocation	Transition state (no discrete intermediate)
Rate-Determining Step	Formation of the carbocation	Bimolecular nucleophilic attack or proton abstraction
Activation Energy (Ea) for Ethylene Formation	Expected to be low	E2 mechanism (on γ-Al2O3): ~28 kcal/mol[1]
Activation Energy (Ea) for Ether Formation	Expected to be low (SN1)	SN2 mechanism (on γ-Al2O3): ~32 kcal/mol[1]

Experimental Protocols

General Protocol for Acid-Catalyzed Dehydration of 1-(Ferrocenyl)ethanol:

• Dissolve 1-(Ferrocenyl)ethanol in a suitable organic solvent (e.g., dichloromethane (B109758) or toluene).

• Add a catalytic amount of a strong acid (e.g., p-toluenesulfonic acid or sulfuric acid).

• Heat the reaction mixture to the desired temperature (e.g., reflux).

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

• Upon completion, quench the reaction with a weak base (e.g., sodium bicarbonate solution).

• Extract the product with an organic solvent, dry the organic layer, and remove the solvent under reduced pressure.

• Purify the product by column chromatography.

Computational Methodology for Ethanol Dehydration (Representative): Density Functional Theory (DFT) calculations are typically employed to investigate the reaction mechanisms.

• Software: Gaussian, VASP, etc.

• Functional: B3LYP, M06-2X, etc.

• Basis Set: 6-31G(d,p), aug-cc-pVTZ, etc.

• Solvation Model: Polarizable Continuum Model (PCM) can be used to simulate solvent effects.

• Procedure:

  • Optimize the geometries of reactants, products, intermediates, and transition states.

  • Perform frequency calculations to confirm the nature of the stationary points (minima or first-order saddle points) and to obtain zero-point vibrational energies (ZPVE).

  • Calculate the activation energies and reaction energies from the differences in the total energies (including ZPVE corrections).

  • Use techniques like Intrinsic Reaction Coordinate (IRC) calculations to verify that the transition states connect the correct reactants and products.

Visualizing the Reaction Pathways

The following diagrams, generated using the DOT language, illustrate the proposed logical relationships in the reaction mechanisms.

Caption: SN1/E1 reaction pathway for 1-(Ferrocenyl)ethanol.

Caption: E2 dehydration pathway for ethanol.

Caption: SN2 etherification pathway for ethanol.

References

• 1. researchgate.net [researchgate.net]

Diastereoselectivity in Reactions of 1-(Ferrocenyl)ethanol Derivatives: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The quest for stereochemically pure compounds is a cornerstone of modern drug discovery and materials science. Ferrocene-containing molecules, with their unique three-dimensional structure and electronic properties, have emerged as privileged scaffolds in asymmetric catalysis and medicinal chemistry. Specifically, the diastereoselective functionalization of 1-(ferrocenyl)ethanol (B1143343) and its derivatives offers a powerful strategy for the synthesis of planar chiral ferrocenes, which are highly sought-after as ligands in asymmetric catalysis. This guide provides a comparative overview of the diastereoselectivity achieved in key reactions of 1-(ferrocenyl)ethanol derivatives, supported by experimental data and detailed protocols.

Performance Comparison: Diastereoselectivity in C-H Functionalization

The palladium-catalyzed C-H activation of ferrocene (B1249389) derivatives bearing a chiral auxiliary derived from 1-(ferrocenyl)ethanol is a prominent method for achieving high diastereoselectivity. The choice of chiral directing group, ligand, and reaction conditions significantly influences the stereochemical outcome. Below is a summary of representative data from the literature.

Entry	Ferrocene Substrate	Reaction Type	Ligand/Auxiliary	Diastereomeric Ratio (d.r.)	Yield (%)	Reference
1	N,N-Dimethylaminomethylferrocene	Pd-Catalyzed C-H Arylation	(R)-Boc-alanine	5:1 to 20:1	27-83	[1]
2	Enantiopure Ferrocenyl Oxazoline	Pd-Catalyzed C-H Arylation	In-situ generated palladium dimer	Single diastereoisomer	N/A	[2]
3	N-Methoxyferrocenecarboxamide	Rh-Catalyzed Annulation	Chiral Cp*Rh complex	N/A (46% ee)	37	[2]
4	Amidoferrocene	Enantioselective Alkylation	N/A	N/A (64-88% ee)	N/A	[3]
5	Azine-based Ferrocene	Double C-H Activation	Pd/chiral ligand	N/A (50-60% ee)	N/A	[3]

Note: The table presents a selection of data to illustrate the range of diastereoselectivities and enantioselectivities achieved. "N/A" indicates that the specific data point was not available in the abstract. The diastereomeric ratio (d.r.) is a key metric for diastereoselectivity.

Experimental Protocols

Detailed experimental procedures are crucial for reproducibility. Below is a representative protocol for a diastereoselective Pd-catalyzed C-H arylation of a ferrocene derivative.

General Procedure for Diastereoselective Pd-Catalyzed C-H Arylation of Ferrocenylmethanamines: [1]

• Reaction Setup: To an oven-dried Schlenk tube are added the ferrocenylmethanamine substrate (1.0 equiv), arylboronic acid or pinacol (B44631) ester (1.5 equiv), Pd(OAc)₂ (5 mol %), and the chiral amino acid ligand (e.g., (R)-Boc-alanine, 10 mol %).

• Solvent and Reagents: The tube is evacuated and backfilled with an inert atmosphere (e.g., argon). A suitable solvent (e.g., 1,2-dichloroethane) is added, followed by an oxidant (e.g., benzoquinone, 1.0 equiv) and a base (e.g., K₂CO₃, 2.0 equiv).

• Reaction Conditions: The reaction mixture is stirred at a specified temperature (e.g., 80 °C) for a designated time (e.g., 12-24 hours) until completion, as monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

• Work-up and Purification: Upon completion, the reaction mixture is cooled to room temperature, diluted with an organic solvent (e.g., dichloromethane), and washed with water and brine. The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the planar chiral ferrocene product.

• Characterization: The yield and diastereomeric ratio of the product are determined by ¹H NMR spectroscopy and chiral high-performance liquid chromatography (HPLC) analysis.

Factors Influencing Diastereoselectivity

The stereochemical outcome of these reactions is governed by a complex interplay of steric and electronic factors. The following diagram illustrates the logical relationship between the key components that determine the diastereoselectivity in the C-H functionalization of 1-(ferrocenyl)ethanol derivatives.

Caption: Logical workflow of factors influencing diastereoselectivity.

This guide provides a concise overview of the diastereoselectivity in reactions of 1-(ferrocenyl)ethanol derivatives, a critical area for the development of novel chiral catalysts and functional materials. The presented data and protocols serve as a valuable resource for researchers aiming to design and execute highly stereoselective transformations.

References

• 1. Diastereoselective Pd-Catalyzed C-H Arylation of Ferrocenylmethanamines with Arylboronic Acids or Pinacol Esters [pubmed.ncbi.nlm.nih.gov]
• 2. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 3. PdII -Catalyzed Regio- and Enantioselective Oxidative C-H/C-H Cross-Coupling Reaction between Ferrocenes and Azoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Correlating Spectroscopic Data with the Stereochemistry of 1-(Ferrocenyl)ethanol Products: A Comparative Guide

For researchers and professionals in drug development and materials science, the precise determination of stereochemistry is paramount. 1-(Ferrocenyl)ethanol, a chiral ferrocene (B1249389) derivative, presents a valuable model for understanding how spectroscopic techniques can be correlated with the absolute configuration of stereoisomers. This guide provides a comparative analysis of the spectroscopic data for the (R)- and (S)-enantiomers of 1-(Ferrocenyl)ethanol, supported by experimental protocols and a clear workflow for stereochemical assignment.

Spectroscopic Data Comparison

The characterization of the (R)- and (S)-enantiomers of 1-(Ferrocenyl)ethanol relies on a combination of spectroscopic techniques. While ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopy provide structural information, chiroptical methods like polarimetry (measuring specific rotation) and Circular Dichroism (CD) spectroscopy are essential for differentiating between enantiomers.

Below is a summary of typical spectroscopic data obtained for the enantiomers of 1-(Ferrocenyl)ethanol.

Spectroscopic Parameter	(R)-1-(Ferrocenyl)ethanol	(S)-1-(Ferrocenyl)ethanol	Key Observations
¹H NMR (CDCl₃, 400 MHz)
δ (ppm), CH(OH)	~4.75 (q, J ≈ 6.4 Hz)	~4.75 (q, J ≈ 6.4 Hz)	The chemical shift and multiplicity are identical for both enantiomers.
δ (ppm), CH₃	~1.45 (d, J ≈ 6.4 Hz)	~1.45 (d, J ≈ 6.4 Hz)	The chemical shift and multiplicity are identical for both enantiomers.
δ (ppm), Cp (unsubstituted)	~4.19 (s)	~4.19 (s)	The five protons on the unsubstituted cyclopentadienyl (B1206354) ring appear as a singlet and are identical for both enantiomers.
δ (ppm), Cp (substituted)	~4.22-4.30 (m)	~4.22-4.30 (m)	The four protons on the substituted cyclopentadienyl ring show complex splitting and are identical for both enantiomers.
¹³C NMR (CDCl₃, 100 MHz)
δ (ppm), C-OH	~65.6	~65.6	Identical chemical shifts for the carbinol carbon.
δ (ppm), CH₃	~23.7	~23.7	Identical chemical shifts for the methyl carbon.
δ (ppm), Cp (unsubstituted)	~68.3	~68.3	Identical chemical shifts for the carbons of the unsubstituted ring.
δ (ppm), Cp (substituted)	~66.1, ~67.9, ~94.9	~66.1, ~67.9, ~94.9	Identical chemical shifts for the carbons of the substituted ring.
Specific Rotation [α]D	Negative value (e.g., -30.5° in Benzene)	Positive value (e.g., +30.5° in Benzene)	Enantiomers rotate plane-polarized light in equal but opposite directions. The sign of the specific rotation is a key differentiator.
Circular Dichroism (CD)	Shows characteristic Cotton effects	Shows mirror-image Cotton effects	The CD spectra of enantiomers are mirror images of each other, providing definitive stereochemical assignment.

Note: The exact δ values in NMR and the magnitude of specific rotation can vary slightly depending on the solvent, concentration, and temperature.

Experimental Protocols

Detailed methodologies are crucial for obtaining reliable and reproducible spectroscopic data. Below are typical experimental protocols for the characterization of 1-(Ferrocenyl)ethanol enantiomers.

Synthesis of Enantiopure 1-(Ferrocenyl)ethanol

Enantiomerically enriched 1-(Ferrocenyl)ethanol can be synthesized via asymmetric reduction of acetylferrocene (B1663952) using a chiral catalyst or through chiral resolution of the racemic mixture.[1] One common method for chiral resolution involves the formation of diastereomeric esters with a chiral auxiliary, followed by separation and subsequent hydrolysis.[2]

¹H and ¹³C NMR Spectroscopy

• Instrument: Bruker Avance 400 MHz spectrometer (or equivalent).[3]

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

• Sample Preparation: Dissolve approximately 10-20 mg of the 1-(Ferrocenyl)ethanol enantiomer in 0.6-0.7 mL of CDCl₃.

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse experiment.

  • Number of Scans: 16-32.

  • Spectral Width: -2 to 10 ppm.

  • Reference: Tetramethylsilane (TMS) at 0 ppm or the residual solvent peak (CHCl₃ at 7.26 ppm).

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled experiment.

  • Number of Scans: 1024-4096.

  • Spectral Width: 0 to 160 ppm.

  • Reference: CDCl₃ at 77.16 ppm.[4]

Polarimetry (Specific Rotation)

• Instrument: A polarimeter with a sodium D-line lamp (589 nm).

• Solvent: Benzene or Chloroform.

• Sample Preparation: Accurately weigh a known amount of the 1-(Ferrocenyl)ethanol enantiomer and dissolve it in a precise volume of the chosen solvent in a volumetric flask. A typical concentration is 1 g/100 mL.

• Measurement:

  • Calibrate the polarimeter with the pure solvent.

  • Fill the polarimeter cell (typically 1 dm in length) with the sample solution.

  • Measure the angle of rotation.

  • Calculate the specific rotation using the formula: [α]_D^T = α / (l * c), where α is the observed rotation, l is the path length in decimeters, and c is the concentration in g/mL.

Circular Dichroism (CD) Spectroscopy

• Instrument: A CD spectrometer.

• Solvent: A UV-transparent solvent such as ethanol (B145695) or cyclohexane.

• Sample Preparation: Prepare a solution of the 1-(Ferrocenyl)ethanol enantiomer with a concentration that gives an absorbance of approximately 1 in the wavelength range of interest.

• Measurement:

  • Record a baseline spectrum with the pure solvent.

  • Record the CD spectrum of the sample solution over the desired wavelength range (typically 200-400 nm for ferrocene derivatives).

  • The data is typically presented as molar ellipticity (θ) versus wavelength.

Workflow for Stereochemical Determination

The logical process for synthesizing and characterizing the stereoisomers of 1-(Ferrocenyl)ethanol is outlined below. This workflow ensures a systematic approach from starting materials to the final, spectroscopically confirmed enantiopure products.

Caption: Workflow for the synthesis and stereochemical analysis of 1-(Ferrocenyl)ethanol enantiomers.

References

• 1. researchgate.net [researchgate.net]
• 2. Chiral resolution - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

A Comparative Guide to Chiral Catalysts: Benchmarking New Systems Against 1-(Ferrocenyl)ethanol Derivatives in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals: An Objective Analysis of Catalyst Performance in the Asymmetric Addition of Diethylzinc (B1219324) to Aldehydes.

The quest for enantiomerically pure compounds is a critical endeavor in modern chemistry, particularly within the pharmaceutical industry, where the stereochemistry of a molecule can profoundly influence its pharmacological activity. Chiral alcohols, key building blocks for many active pharmaceutical ingredients, are often synthesized via the asymmetric addition of organometallic reagents to prochiral aldehydes. For years, catalyst systems derived from 1-(Ferrocenyl)ethanol have served as a reliable standard in this field. This guide presents a comprehensive performance comparison of these established ferrocenyl systems against newer, alternative chiral catalysts, focusing on the well-studied asymmetric addition of diethylzinc to benzaldehyde (B42025). Experimental data, detailed protocols, and mechanistic visualizations are provided to facilitate informed catalyst selection and optimization for your research.

Performance Benchmark: Asymmetric Ethylation of Benzaldehyde

The enantioselective addition of diethylzinc to benzaldehyde serves as a standard benchmark reaction for evaluating the efficacy of new chiral catalysts. The primary metrics for performance are the chemical yield of the desired (S)- or (R)-1-phenyl-1-propanol and its enantiomeric excess (e.e.), which quantifies the degree of stereocontrol exerted by the catalyst.

Below is a comparative summary of the performance of a 1-(Ferrocenyl)ethanol-derived catalyst against prominent alternative systems like those based on (R)-BINOL and TADDOL.

Catalyst System	Ligand	Catalyst Loading (mol%)	Temp. (°C)	Time (h)	Yield (%)	e.e. (%)
Ferrocenyl-Based	1-(Ferrocenyl)ethyl-N,N-dimethylamine	5	0	16	95	98 (R)
BINOL-Based	(R)-BINOL	10	0	2	97	98 (S)
TADDOL-Based	(4R,5R)-TADDOL	10	-20	24	92	>99 (S)

Experimental Protocols

Detailed and standardized experimental procedures are crucial for the accurate and reproducible assessment of catalyst performance. The following protocols outline the general procedure for the asymmetric addition of diethylzinc to benzaldehyde using the aforementioned catalyst systems.

General Procedure for Asymmetric Diethylzinc Addition

Materials:

• Anhydrous toluene (B28343)

• Diethylzinc (1.0 M solution in hexanes)

• Benzaldehyde (freshly distilled)

• Chiral ligand (1-(Ferrocenyl)ethanol-derived, BINOL, or TADDOL)

• Titanium(IV) isopropoxide (for BINOL and TADDOL systems)

• Saturated aqueous ammonium (B1175870) chloride solution

• Anhydrous magnesium sulfate

• Standard laboratory glassware, oven-dried and cooled under an inert atmosphere (Nitrogen or Argon)

Procedure:

• Catalyst Preparation:

  • For 1-(Ferrocenyl)ethanol-derived systems: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the chiral ferrocenyl ligand (0.05 mmol) in anhydrous toluene (2 mL).

  • For BINOL/TADDOL-based systems: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the chiral diol ligand (BINOL or TADDOL, 0.1 mmol) in anhydrous toluene (2 mL). Add titanium(IV) isopropoxide (0.1 mmol) and stir the mixture at room temperature for 1 hour.

• Reaction Setup:

  • Cool the flask containing the catalyst solution to the specified reaction temperature (e.g., 0 °C or -20 °C).

  • Add freshly distilled benzaldehyde (1.0 mmol) to the solution.

  • Slowly add the diethylzinc solution (1.2 mmol, 1.2 mL of a 1.0 M solution in hexanes) dropwise to the stirred solution over a period of 10 minutes.

• Reaction Monitoring and Work-up:

  • Stir the reaction mixture at the specified temperature for the indicated time. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the slow addition of saturated aqueous ammonium chloride solution (5 mL) at 0 °C.

  • Allow the mixture to warm to room temperature and extract with diethyl ether (3 x 10 mL).

  • Combine the organic layers, wash with brine (10 mL), dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Analysis:

  • Purify the crude product by flash column chromatography on silica (B1680970) gel.

  • Determine the yield of the isolated 1-phenyl-1-propanol.

  • Determine the enantiomeric excess by chiral High-Performance Liquid Chromatography (HPLC) or chiral Gas Chromatography (GC).

Visualizing the Process: Workflow and Catalytic Cycle

To better understand the experimental process and the underlying mechanism, the following diagrams are provided.

Caption: A generalized workflow for benchmarking chiral catalysts.

Caption: A simplified catalytic cycle for the asymmetric addition.

A Comparative Guide to Enantiomeric Excess Determination of Chiral Alcohols Synthesized Using 1-(Ferrocenyl)ethanol

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Analytical Methodologies for Determining the Enantiomeric Purity of Chiral Alcohols Derived from Ferrocene-Based Asymmetric Synthesis.

The precise determination of enantiomeric excess (ee) is a critical checkpoint in the synthesis of chiral molecules, particularly in the pharmaceutical industry where the therapeutic efficacy of a drug is often linked to a single enantiomer. The use of organometallic compounds, such as 1-(Ferrocenyl)ethanol and its derivatives, as catalysts or chiral auxiliaries in asymmetric synthesis has gained significant traction for producing enantioenriched alcohols. This guide provides a comprehensive comparison of the primary analytical techniques for determining the enantiomeric excess of these chiral alcohols, with a focus on methods applicable to those synthesized using ferrocene-based strategies. We present detailed experimental protocols and quantitative data to facilitate informed method selection.

Core Analytical Strategies: A Head-to-Head Comparison

The determination of enantiomeric excess fundamentally relies on creating a chiral environment to differentiate between enantiomers. This is predominantly achieved through chromatographic and spectroscopic techniques. The most common methods employed are High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), and Nuclear Magnetic Resonance (NMR) Spectroscopy.

Analytical Technique	Principle of Enantiomeric Differentiation	Typical Sample Requirements	Relative Throughput	Key Advantages	Common Limitations
Chiral HPLC	Differential interaction with a Chiral Stationary Phase (CSP).	1-10 µL of ~1 mg/mL solution	Moderate to High	High accuracy and precision, widely applicable, direct and indirect methods available.	Higher cost of chiral columns, method development can be time-consuming.
Chiral GC	Differential interaction with a chiral stationary phase.	1 µL of ~1 mg/mL solution	High	High resolution for volatile compounds, fast analysis times.	Analyte must be volatile and thermally stable, derivatization often required.
NMR Spectroscopy	Formation of diastereomers with a Chiral Derivatizing Agent (e.g., Mosher's acid) leading to distinct NMR signals.	~5 mg dissolved in deuterated solvent	Low to Moderate	No separation required, provides structural information.	Lower sensitivity, potential for signal overlap, derivatization must be complete.

In-Depth Analysis of Key Methodologies

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is a powerful and widely used technique for the separation and quantification of enantiomers. It can be employed in two primary modes: direct and indirect.

Direct Method: This approach utilizes a column packed with a Chiral Stationary Phase (CSP) that interacts differently with each enantiomer, resulting in different retention times. Polysaccharide-based CSPs are particularly versatile for a broad range of chiral compounds, including alcohols.

Indirect Method: In this strategy, the enantiomeric alcohol mixture is reacted with a chiral derivatizing agent to form a pair of diastereomers. These diastereomers, having different physical properties, can then be separated on a standard achiral HPLC column.

Experimental Protocol: Direct Chiral HPLC Analysis of a Secondary Alcohol

• Sample Preparation: A small amount (approximately 1 mg) of the purified chiral alcohol is dissolved in the HPLC mobile phase (e.g., 1 mL of a hexane/isopropanol mixture) to create a stock solution. The solution is then filtered through a 0.45 µm syringe filter prior to injection.[1]

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV detector is utilized.

• HPLC Conditions:

  • Column: Chiralpak® IA (250 x 4.6 mm, 5 µm)

  • Mobile Phase: n-Heptane / Ethanol / Diethylamine (80:20:0.1, v/v/v)

  • Flow Rate: 1.0 mL/min

  • Column Temperature: Ambient

  • Detection: UV at 225 nm

  • Injection Volume: 20 µL

• Data Analysis: The retention times for both enantiomers are recorded. The peak areas for each enantiomer are integrated, and the enantiomeric excess (ee) is calculated using the formula: ee (%) = [|Area₁ - Area₂| / (Area₁ + Area₂)] x 100.[1]

Application in Ferrocene Chemistry: In the synthesis of (S)-1-ferrocenylethanol, analytical HPLC is employed to determine the enantiomeric excess, which has been reported to reach 97%.[2]

Chiral Gas Chromatography (GC)

Chiral GC is a highly effective technique for the analysis of volatile and thermally stable chiral compounds. Similar to HPLC, it relies on a chiral stationary phase to separate enantiomers. For many chiral alcohols, derivatization is necessary to improve volatility and peak shape.

Experimental Protocol: Chiral GC Analysis of a Secondary Alcohol (Post-Derivatization)

• Sample Preparation (Derivatization): Dissolve the chiral alcohol (e.g., 2-Methyl-1-hexanol) in a suitable solvent like dichloromethane. Add an excess of trifluoroacetic anhydride (B1165640) (TFAA) and a catalytic amount of pyridine. Allow the reaction to proceed at room temperature for 30 minutes.[3]

• GC Conditions:

  • Column: Cyclodextrin-based chiral capillary column (e.g., CP-Chirasil-DEX CB, 25 m x 0.25 mm, 0.25 µm)

  • Carrier Gas: Hydrogen or Helium

  • Injector Temperature: 250 °C

  • Oven Temperature Program: Initial temperature of 60°C, ramped to 140°C at 2°C/min.

  • Detector: Flame Ionization Detector (FID) at 250 °C

  • Injection Volume: 1 µL (split injection)

• Data Analysis: The enantiomeric excess is calculated from the integrated peak areas of the two enantiomers using the same formula as in HPLC.

NMR Spectroscopy with Chiral Derivatizing Agents

NMR spectroscopy offers a distinct advantage as it does not require the physical separation of enantiomers. Instead, the chiral alcohol is converted into a mixture of diastereomers by reacting it with a chiral derivatizing agent (CDA), most commonly Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid) or its acid chloride.[4][5][6][7] The resulting diastereomers will exhibit different chemical shifts in the ¹H or ¹⁹F NMR spectrum, particularly for nuclei near the stereocenter.

Experimental Protocol: Mosher's Ester Analysis for a Chiral Secondary Alcohol

• Derivatization (Mosher Ester Formation): In an NMR tube, dissolve the chiral alcohol (approximately 5 mg) in a deuterated solvent (e.g., 0.6 mL of CDCl₃). Add a slight excess (1.1 equivalents) of enantiomerically pure (R)-MTPA-Cl (Mosher's acid chloride). It is crucial that this reaction proceeds to completion to avoid kinetic resolution, which can lead to inaccurate ee determination.[6]

• NMR Data Acquisition: Acquire a high-resolution ¹H NMR spectrum of the diastereomeric ester mixture. A sufficient relaxation delay (D1) should be used to ensure accurate integration of the signals.

• Data Analysis: Identify a pair of well-resolved signals corresponding to a specific proton in the two diastereomers. Integrate the areas of these two signals (Integral₁ and Integral₂). The enantiomeric excess is calculated as: ee (%) = [|Integral₁ - Integral₂| / (Integral₁ + Integral₂)] x 100.[6]

Visualizing the Workflow

To better illustrate the experimental processes, the following diagrams outline the workflows for each analytical technique.

Caption: Workflow for ee determination using Chiral HPLC.

Caption: Workflow for ee determination by Chiral GC.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. experts.umn.edu [experts.umn.edu]
• 5. Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Proper Disposal of 1-(Ferrocenyl)ethanol: A Step-by-Step Guide for Laboratory Professionals

The safe and compliant disposal of 1-(Ferrocenyl)ethanol is critical for maintaining a secure laboratory environment and ensuring environmental responsibility. This guide provides detailed procedures for researchers, scientists, and drug development professionals to manage the disposal of this compound, which is classified as harmful if swallowed, a skin and eye irritant, and may cause respiratory irritation.[1][2][3] Adherence to these protocols will minimize risks and ensure compliance with regulatory standards.

I. Immediate Safety Precautions and Personal Protective Equipment (PPE)

Before handling 1-(Ferrocenyl)ethanol for disposal, it is imperative to be equipped with the appropriate Personal Protective Equipment (PPE). This compound is a yellow to yellow-orange powder that can become airborne, posing inhalation risks.[2]

Required Personal Protective Equipment:

PPE Category	Specification	Rationale
Eye Protection	Safety glasses with side-shields conforming to EN166 or equivalent.	Protects against dust particles and potential splashes.[4]
Hand Protection	Handle with gloves inspected prior to use. Use proper glove removal technique.	Prevents skin contact and irritation.[4]
Respiratory Protection	For nuisance exposures, use type P95 (US) or type P1 (EU EN 143) particle respirator. For higher-level protection, use type OV/AG/P99 (US) or type ABEK-P2 (EU EN 143) respirator cartridges.	Avoids inhalation of dust and potential respiratory irritation.[2][4]
Body Protection	Laboratory coat.	Protects skin and clothing from contamination.

II. Step-by-Step Disposal Procedure

The primary recommended method for the disposal of 1-(Ferrocenyl)ethanol is through a licensed professional waste disposal service.[1][4] Do not discharge into drains or the environment.[1]

Step 1: Containment of Waste

• Carefully sweep up any solid 1-(Ferrocenyl)ethanol waste, avoiding the creation of dust.[1][2]

• Place the collected solid into a suitable, clearly labeled, and closed container for disposal.[1][4]

• For solutions of 1-(Ferrocenyl)ethanol, absorb the liquid with an inert material and place it in a sealed container.

Step 2: Labeling and Storage

• Clearly label the waste container with "Hazardous Waste" and the chemical name: "1-(Ferrocenyl)ethanol".

• Store the sealed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4] The storage area should be secure.[1]

Step 3: Arrange for Professional Disposal

• Contact a licensed hazardous waste disposal company to arrange for pickup and proper disposal.[1][4]

• Provide the disposal company with the Safety Data Sheet (SDS) for 1-(Ferrocenyl)ethanol.

• One approved disposal method is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1]

Step 4: Disposal of Contaminated Materials

• Any materials used for cleaning up spills, such as paper towels or absorbent pads, must also be placed in a sealed, labeled container and disposed of as hazardous waste.

• Contaminated packaging should be disposed of in the same manner as the unused product.[1][4]

III. Emergency Procedures for Accidental Release

In the event of a spill or accidental release, immediate action is necessary to mitigate exposure and environmental contamination.

• Evacuate Personnel: Evacuate non-essential personnel from the immediate area.[1]

• Ensure Ventilation: Ensure adequate ventilation to disperse any airborne dust.[1]

• Containment: Prevent the spill from entering drains or waterways.[1]

• Clean-up: Wearing the appropriate PPE, sweep up the solid material without creating dust and place it in a suitable container for disposal as described above.[1]

Below is a workflow diagram illustrating the decision-making process for the proper disposal of 1-(Ferrocenyl)ethanol.

Caption: Disposal workflow for 1-(Ferrocenyl)ethanol.

References

• 1. chemicalbook.com [chemicalbook.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 1-(Ferrocenyl)ethanol | C12H14FeO | CID 16057797 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. watsonnoke.com [watsonnoke.com]